5-Methyltetrahydrofolic acid disodium salt chemical structure and function
Technical Monograph: 5-Methyltetrahydrofolic Acid Disodium Salt Chemical Structure, Pharmacokinetics, and Analytical Profiling Executive Summary This technical guide provides a comprehensive analysis of 5-Methyltetrahydr...
This technical guide provides a comprehensive analysis of 5-Methyltetrahydrofolic acid disodium salt (5-MTHF-Na₂) , the biologically active, reduced form of folate. Unlike synthetic folic acid, which requires multi-step enzymatic conversion, 5-MTHF-Na₂ acts as a direct methyl donor in one-carbon metabolism. This monograph details its physicochemical advantages over calcium salts, its superior bioavailability profile, and validated analytical protocols for quality control in drug development.
The therapeutic efficacy of 5-MTHF is dictated by its stereochemistry and salt form. The disodium salt represents a third-generation folate derivative designed to overcome the solubility limitations of calcium salts and the metabolic bottlenecks of folic acid.
Stereochemistry: The biological activity resides exclusively in the (6S)-diastereoisomer (also designated as L-5-MTHF). The (6R)-isomer is metabolically inert and considered an impurity.
Comparative Physicochemical Profile
The disodium salt exhibits significantly higher aqueous solubility compared to the calcium salt, facilitating higher-concentration liquid formulations.
Parameter
5-MTHF Disodium Salt
5-MTHF Calcium Salt
Folic Acid (Oxidized)
Solubility (Water)
> 25 mg/mL (High)
~1.1 mg/mL (Low)
0.0016 mg/mL (Very Low)
pH Stability
Stable in alkaline pH; sensitive to acid
Stable in neutral/alkaline
Stable in acid/neutral
Hygroscopicity
Moderate (Requires humidity control)
Low
Low
Bioavailability
Direct absorption
Direct absorption
Requires DHFR/MTHFR reduction
Expert Insight: The high solubility of the disodium salt allows for the development of parenteral formulations and high-potency liquid drops, which are challenging to achieve with the calcium salt due to precipitation risks.
Mechanism of Action: One-Carbon Metabolism[3]
5-MTHF is the primary circulating form of folate.[3] Its critical function is donating a methyl group to homocysteine to regenerate methionine, a reaction catalyzed by Methionine Synthase (MTR) .[4] This process bypasses the rate-limiting enzyme Methylenetetrahydrofolate Reductase (MTHFR) , making 5-MTHF crucial for patients with MTHFR C677T or A1298C polymorphisms.
Pathway Visualization
The following diagram illustrates the flow of one-carbon units, highlighting the entry point of 5-MTHF and its role in the Methionine Cycle.
Figure 1: Integration of 5-MTHF into One-Carbon Metabolism.[5][6] Note that 5-MTHF enters downstream of the rate-limiting MTHFR enzyme, ensuring homocysteine remethylation regardless of genetic status.
Pharmacokinetics & Bioavailability
The disodium salt form dissociates rapidly in the gastrointestinal tract, yielding the free L-5-methyltetrahydrofolate anion.
Absorption Kinetics
Mechanism: Absorbed primarily in the jejunum via the proton-coupled folate transporter (PCFT).
Bioavailability: Studies indicate that 5-MTHF salts exhibit equimolar bioavailability to folic acid but achieve peak plasma concentrations (Tmax) faster (0.5–1.5 hours).
Metabolic Advantage: Unlike folic acid, which can accumulate as "Unmetabolized Folic Acid" (UMFA) in plasma at doses >200 µg, 5-MTHF does not produce UMFA, reducing concerns about masking Vitamin B12 deficiency.
Comparative Pharmacokinetic Parameters
(Data aggregated from comparative crossover studies)
Parameter
5-MTHF-Na₂ (400 µg)
Folic Acid (400 µg)
Interpretation
Cmax (nmol/L)
129 ± 35
56 ± 25
Sodium salt achieves significantly higher peak levels.[7]
Ensuring the purity of 5-MTHF-Na₂ is critical, particularly the separation of the active (6S) isomer from the inactive (6R) enantiomer and degradation products (e.g., 4α-hydroxy-5-methyltetrahydrofolate).
Protocol: Chiral HPLC Determination of Purity
This protocol separates the (6S) and (6R) diastereomers to verify enantiomeric purity >99%.
Equipment: HPLC with UV/Vis or Diode Array Detector (DAD).
Column: Chiralpak HSA (150 mm x 4.0 mm, 5 µm) or equivalent protein-based chiral column.
Reagents:
Mobile Phase: 10 mM Ammonium Acetate (pH 7.0) / Acetonitrile (94:6 v/v).
Diluent: 0.1% Ascorbic Acid + 0.1% L-Cysteine in water (Antioxidants are mandatory to prevent oxidation during prep).
Workflow:
Standard Prep: Dissolve 5-MTHF-Na₂ reference standard in Diluent to 0.2 mg/mL. Note: Prepare fresh and keep in amber glass.
Sample Prep: Dissolve sample to equimolar concentration.
Conditions:
Flow Rate: 0.9 mL/min
Temperature: 25°C
Detection: UV @ 290 nm
Injection Vol: 10 µL
System Suitability: Resolution (Rs) between (6R) and (6S) peaks must be > 1.5.
Causality: The use of ascorbic acid/cysteine is non-negotiable. 5-MTHF is highly susceptible to oxidative degradation into p-aminobenzoylglutamate (pABG) and pterin-6-carboxylic acid if unprotected.
Stability Stress Testing
To validate formulation viability, subject the API to the following stress conditions:
Photostability: 1.2 million lux-hours (Light sensitive; requires opaque packaging).
Thermal: 40°C/75% RH for 6 months (Disodium salt is generally stable but hygroscopic).
Therapeutic Applications & Drug Development
Clinical Indications
Depression (Adjunctive Therapy): 5-MTHF crosses the blood-brain barrier to support BH4 (tetrahydrobiopterin) synthesis, a cofactor for serotonin, dopamine, and norepinephrine production.
Prenatal Care: Prevention of Neural Tube Defects (NTDs) in women with MTHFR polymorphisms who cannot effectively utilize folic acid.[1]
Homocysteine Management: Reduction of cardiovascular risk factors associated with hyperhomocysteinemia.
Formulation Considerations
Antioxidants: Formulations must include reducing agents (e.g., Ascorbic acid, Sodium metabisulfite) to maintain potency.
Chelation: In the presence of divalent cations (Ca²⁺, Mg²⁺) in multivitamin blends, the disodium salt may precipitate as the less soluble calcium salt. Segregation in bilayer tablets or capsules is recommended.
References
European Food Safety Authority (EFSA). (2023). Safety of monosodium salt of L-5-methyltetrahydrofolic acid as a novel food pursuant to Regulation (EU) 2015/2283. EFSA Journal. Link
Obeid, R., et al. (2020). Pharmacokinetics of Sodium and Calcium Salts of (6S)-5-Methyltetrahydrofolic Acid Compared to Folic Acid. Nutrients. Link
Scaglione, F., & Panzavolta, G. (2014). Folate, folic acid and 5-methyltetrahydrofolate are not the same thing. Xenobiotica. Link
Pietrzik, K., et al. (2010). Folic acid and L-5-methyltetrahydrofolate: comparison of clinical pharmacokinetics and pharmacodynamics. Clinical Pharmacokinetics. Link
FDA. (2016). New Dietary Ingredient Notification for L-5-Methyltetrahydrofolate. U.S. Food and Drug Administration. Link
5-Methyltetrahydrofolic acid disodium salt vs folic acid biological activity
Title: Technical Guide: 5-Methyltetrahydrofolate Disodium Salt vs. Folic Acid – Biological Activity & Therapeutic Application Executive Summary: The Shift to Bioactive Folates The pharmaceutical and nutraceutical industr...
Author: BenchChem Technical Support Team. Date: February 2026
Title: Technical Guide: 5-Methyltetrahydrofolate Disodium Salt vs. Folic Acid – Biological Activity & Therapeutic Application
Executive Summary: The Shift to Bioactive Folates
The pharmaceutical and nutraceutical industries are undergoing a paradigm shift from synthetic Folic Acid (FA) to reduced, biologically active folates. While FA has been the standard for decades, its efficacy is rate-limited by enzymatic conversion steps—specifically Dihydrofolate Reductase (DHFR) and Methylenetetrahydrofolate Reductase (MTHFR).
5-Methyltetrahydrofolic acid disodium salt (5-MTHF-Na₂) represents a third-generation folate. Unlike the calcium salt (5-MTHF-Ca), which is sparingly soluble, the disodium salt offers enhanced solubility, facilitating higher concentration liquid formulations while maintaining the biological superiority of bypassing the MTHFR polymorphism. This guide analyzes the biological divergence between 5-MTHF-Na₂ and FA, supported by pharmacokinetic data and validation protocols.
Molecular & Metabolic Mechanisms
The Enzymatic Bottleneck
Folic acid is a synthetic provitamin with no biological activity until reduced.[1][2][3] It must undergo a multi-step reduction to Tetrahydrofolate (THF) and subsequent methylation.[1]
Folic Acid: Requires reduction by DHFR.[1][2][3] High doses (>200 µg) can saturate DHFR, leading to the accumulation of Unmetabolized Folic Acid (UMFA) in systemic circulation, a marker linked to potential immune dysfunction and masking of B12 deficiency.
5-MTHF (Disodium Salt): Enters the folate cycle downstream of the rate-limiting MTHFR enzyme. It is the primary circulating form of folate, immediately available for transport into tissues via the Reduced Folate Carrier (RFC).
Pathway Visualization
The following diagram illustrates the metabolic advantage of 5-MTHF, highlighting the bypass of the MTHFR "bottleneck" that affects approximately 40% of the global population (C677T polymorphism).
Caption: 5-MTHF bypasses the rate-limiting DHFR and MTHFR enzymes, directly entering the cycle as a methyl donor.
The disodium salt of 5-MTHF (e.g., Arcofolin®) is significantly more soluble than the calcium salt (Metafolin®). While the calcium salt is sparingly soluble (~1 g/100mL), the disodium salt exhibits high water solubility, which can influence dissolution kinetics in the GI tract, potentially leading to a faster Tmax.
Pharmacokinetic Data Summary
Studies comparing equimolar doses of 5-MTHF-Na₂, 5-MTHF-Ca, and Folic Acid demonstrate the superiority of the reduced forms.
Significantly higher peak plasma concentration with 5-MTHF-Na₂.[4]
AUC₀₋₈ₕ (nmol/L*h)
~56.0
~126.0
Total systemic exposure is >2x higher for the disodium salt.
Tmax (hr)
1.0 - 2.0
0.5 - 1.5
Rapid absorption due to high solubility and lack of conversion requirement.
UMFA Presence
Detected (Transient)
Not Detected
5-MTHF eliminates the risk of circulating unmetabolized synthetic folate.[1][5]
MTHFR Impact
High Variability
None
Efficacy is independent of patient genotype.
Data synthesized from comparative PK studies (see References [1, 3]).
Experimental Frameworks: Validation Protocols
To verify biological activity and cellular transport, the following protocols are recommended. These are designed to be self-validating systems with built-in controls.
In Vitro Protocol: Caco-2 Permeability Assay
This assay determines if the 5-MTHF formulation allows for active transport via the Proton-Coupled Folate Transporter (PCFT) and Reduced Folate Carrier (RFC), mimicking human intestinal absorption.
Workflow Diagram:
Caption: Caco-2 workflow for assessing folate transport across the intestinal epithelium.
Detailed Methodology:
Cell Culture: Seed Caco-2 cells at
cells/cm² on polycarbonate Transwell inserts (0.4 µm pore size). Culture for 21 days to allow differentiation into enterocytes expressing PCFT/RFC.
Integrity Check: Measure Transepithelial Electrical Resistance (TEER). Only monolayers with TEER >200 Ω·cm² are valid.
Buffer Preparation:
Apical (Donor): HBSS buffered to pH 6.0 (MES buffer) to activate PCFT.
Basolateral (Receiver): HBSS buffered to pH 7.4 (HEPES).
Transport Initiation: Add 5-MTHF-Na₂ (10 µM) to the apical chamber. Include [³H]-Mannitol as a paracellular leakage control.
Sampling: Collect 100 µL from the basolateral side at 15, 30, 60, and 120 minutes. Replenish with fresh buffer to maintain sink conditions.
Quantification: Analyze via LC-MS/MS. Calculate Apparent Permeability (
) using the equation:
Where is the flux rate, is surface area, and is initial concentration.[6]
In Vivo Protocol: Bioequivalence Study (Human)
Objective: Confirm superior bioavailability of 5-MTHF-Na₂ vs. Folic Acid.
Subjects: Healthy adults (genotyped for MTHFR C677T to stratify results).
Dosing: Single equimolar dose (e.g., 400 µg FA vs. 436 µg 5-MTHF-Na₂).
Washout: 14 days to prevent carryover.
Endpoints:
Primary: Plasma 5-MTHF AUC₀₋₂₄ₕ.
Secondary: Presence of UMFA in plasma (Safety marker).
Therapeutic Implications & Formulation Strategy
Stability:
While 5-MTHF-Na₂ offers superior solubility, it is susceptible to oxidation.
Recommendation: Formulations must occur under nitrogen purging or vacuum.
Stabilizers: Use reducing agents (e.g., Ascorbic acid) or chelators (EDTA) if in liquid solution, as the disodium salt is more reactive in solution than the crystalline calcium salt.
Regulatory Status:
5-MTHF-Na₂ is generally recognized as safe (GRAS) and approved as a New Dietary Ingredient (NDI) in major markets. It is the preferred choice for:
Prenatal Nutrition: Ensures folate delivery to the fetus regardless of maternal MTHFR status.
Homocysteine Management: More effective at lowering homocysteine levels in C677T carriers than folic acid.
References
Wiesner, J., et al. (2020). Pharmacokinetics of Sodium and Calcium Salts of (6S)-5-Methyltetrahydrofolic Acid Compared to Folic Acid and Indirect Comparison of the Two Salts. Nutrients, 12(12), 3623.[7] [Link]
Scaglione, F., & Panzavolta, G. (2014).[8] Folate, folic acid and 5-methyltetrahydrofolate are not the same thing.[1][5][8][9][10][11] Xenobiotica, 44(5), 480–488. [Link]
Schön, C., et al. (2025).[8] Pharmacokinetics of (6S)-5-Methyltetrahydrofolate dicholine salt compared to folic acid: a randomized double-blind single dose cross-over study. Food & Nutrition Research, 69. [Link]
FAO/WHO Expert Committee on Food Additives. (2006). Calcium L-5-Methyltetrahydrofolate: Chemical and Technical Assessment.[Link]
Visentin, M., et al. (2014). The proton-coupled folate transporter (PCFT): A pH-dependent folate transporter. Pflügers Archiv - European Journal of Physiology, 466, 1359–1382. [Link]
An In-depth Technical Guide to 5-Methyltetrahydrofolic Acid Disodium Salt (CAS 68792-52-9)
Introduction 5-Methyltetrahydrofolic acid (5-MTHF), the most biologically active form of the essential B vitamin folate, is a critical molecule in a myriad of physiological processes. Unlike synthetic folic acid, which r...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
5-Methyltetrahydrofolic acid (5-MTHF), the most biologically active form of the essential B vitamin folate, is a critical molecule in a myriad of physiological processes. Unlike synthetic folic acid, which requires enzymatic reduction to become metabolically useful, 5-MTHF is the predominant form of folate found in circulation and can be directly utilized by the body. This guide provides a comprehensive technical overview of the disodium salt of 5-methyltetrahydrofolic acid (CAS 68792-52-9), a stable and soluble form of this vital nutrient. We will delve into its chemical and physical characteristics, synthesis, mechanism of action, analytical quantification, and its diverse applications in research and drug development. This document is intended for researchers, scientists, and professionals in the pharmaceutical and nutraceutical industries who require a deep, practical understanding of this key folate vitamer.
Physicochemical Properties
The disodium salt of 5-methyltetrahydrofolic acid is a white to light yellowish crystalline powder. Its salt form enhances its stability and solubility in aqueous solutions compared to the free acid. A thorough understanding of its physicochemical properties is paramount for formulation development, analytical method design, and predicting its behavior in biological systems.
The synthesis of the biologically active L-isomer of 5-methyltetrahydrofolic acid and its subsequent conversion to the disodium salt is a multi-step process that begins with folic acid. The overall goal is to reduce the pteridine ring of folic acid and then introduce a methyl group at the N5 position, followed by salt formation.
The chemical synthesis typically involves the reduction of folic acid to tetrahydrofolic acid (THF), which is then methylated. A common route involves the reduction of folic acid using a reducing agent like sodium borohydride, followed by reaction with formaldehyde and a further reduction to yield 5-MTHF.[2] The final step involves the formation of the disodium salt.
Below is a representative, detailed protocol for the synthesis of L-5-methyltetrahydrofolic acid, which can then be converted to the disodium salt.
Detailed Synthesis Protocol: L-5-Methyltetrahydrofolic Acid Calcium Salt
This protocol outlines the synthesis of the calcium salt, a common precursor. Conversion to the disodium salt can be achieved through ion exchange or by careful neutralization with sodium hydroxide.
Step 1: Reduction of Folic Acid to Tetrahydrofolic Acid
Suspend folic acid in an appropriate aqueous solvent.
Under an inert atmosphere (e.g., nitrogen), add a reducing agent such as sodium borohydride (NaBH₄) in a controlled manner. The reaction is typically carried out at a controlled temperature to prevent degradation.[2]
Monitor the reaction progress by a suitable analytical method, such as UV-Vis spectrophotometry, until the reduction is complete.
Step 2: Methylation of Tetrahydrofolic Acid
To the freshly prepared tetrahydrofolic acid solution, add formaldehyde (HCHO). This reacts with THF to form 5,10-methylenetetrahydrofolate.
Further reduce the 5,10-methylenetetrahydrofolate intermediate with a reducing agent like sodium borohydride to yield 5-methyltetrahydrofolate.[2]
Step 3: Diastereoselective Crystallization of L-5-MTHF Calcium Salt
The resulting solution contains a racemic mixture of D- and L-5-methyltetrahydrofolate.
Induce diastereoselective crystallization by adding a calcium salt, such as calcium chloride, to the aqueous solution. The L-isomer preferentially crystallizes as the calcium salt.[2]
Isolate the crystalline L-5-methyltetrahydrofolic acid calcium salt by filtration, wash with cold water and then a suitable organic solvent, and dry under vacuum.
Step 4: Conversion to Disodium Salt (Conceptual)
The isolated L-5-MTHF calcium salt can be converted to the disodium salt by dissolving it in water and treating it with a stoichiometric amount of a sodium-containing base, such as sodium hydroxide, followed by precipitation or lyophilization. Alternatively, ion-exchange chromatography could be employed.
Caption: A simplified workflow for the synthesis of L-5-MTHF Disodium Salt.
Mechanism of Action: Role in One-Carbon Metabolism
5-Methyltetrahydrofolate is a central player in one-carbon metabolism, a network of interconnected biochemical pathways essential for the synthesis of nucleotides (DNA and RNA), the methylation of DNA, proteins, and lipids, and the metabolism of amino acids.
The primary role of 5-MTHF is to donate its methyl group to homocysteine in a reaction catalyzed by the vitamin B12-dependent enzyme methionine synthase (MTR). This reaction regenerates the essential amino acid methionine. Methionine is then converted to S-adenosylmethionine (SAM), the universal methyl donor for numerous methylation reactions throughout the body.
By providing the necessary methyl group for homocysteine remethylation, 5-MTHF plays a crucial role in maintaining low levels of homocysteine. Elevated homocysteine is a recognized risk factor for cardiovascular disease.[6] Furthermore, the regeneration of tetrahydrofolate (THF) from 5-MTHF in this reaction allows THF to be polyglutamylated and re-enter the folate cycle to participate in other one-carbon transfer reactions, such as the synthesis of purines and thymidylate, which are essential for DNA replication and repair.
Caption: The central role of 5-MTHF in the one-carbon metabolism pathway.
Analytical Methods
Accurate quantification of 5-MTHF in biological matrices is essential for pharmacokinetic studies, clinical diagnostics, and nutritional status assessment. High-performance liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for this purpose due to its high sensitivity and specificity.
Detailed Protocol: LC-MS/MS Quantification of 5-MTHF in Human Plasma
This protocol is a representative method synthesized from established procedures.
1. Sample Preparation
Thaw frozen plasma samples on ice.
To 100 µL of plasma, add an internal standard solution (e.g., ¹³C₅-labeled 5-MTHF) to correct for extraction variability.
Precipitate proteins by adding 300 µL of ice-cold methanol.
Vortex the mixture for 30 seconds and incubate at -20°C for 20 minutes to enhance protein precipitation.
Centrifuge at 14,000 x g for 10 minutes at 4°C.
Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.
Reconstitute the residue in 100 µL of the initial mobile phase.
2. LC-MS/MS Conditions
LC System: A high-performance liquid chromatography system.
Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).
Mobile Phase A: Water with 0.1% formic acid.
Mobile Phase B: Acetonitrile with 0.1% formic acid.
Gradient: A suitable gradient to separate 5-MTHF from other plasma components. For example, start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and then re-equilibrate at 5% B.
Flow Rate: 0.3 mL/min.
Injection Volume: 10 µL.
MS System: A triple quadrupole mass spectrometer.
Ionization Mode: Electrospray ionization (ESI) in positive mode.
Data Analysis: Quantify 5-MTHF by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared in a similar matrix.
In Vitro Biological Activity Assessment
Assessing the biological activity of 5-MTHF in a cellular context is crucial for understanding its function and for the development of new therapeutic applications. A common method is to use a cell-based assay with a folate-dependent cell line.
Detailed Protocol: Cell-Based Bioassay for 5-MTHF Activity
This protocol describes a general method for assessing the ability of 5-MTHF to support the growth of a folate-dependent cell line.
1. Cell Culture
Use a folate-dependent cell line, such as a specific strain of Lactobacillus rhamnosus or a mammalian cell line cultured in folate-depleted medium.
Maintain the cells in a folate-replete medium prior to the assay.
2. Assay Procedure
Wash the cells extensively with a folate-free medium to remove any residual folate.
Resuspend the cells in a folate-free assay medium.
Prepare a series of standards of 5-MTHF disodium salt at known concentrations in the folate-free medium.
Prepare test samples containing unknown concentrations of 5-MTHF.
In a 96-well microplate, add the cell suspension to wells containing the 5-MTHF standards, test samples, and a negative control (no folate).
Incubate the plate under appropriate conditions (e.g., 37°C, 5% CO₂) for a period sufficient to allow for cell growth (typically 24-72 hours).
3. Measurement of Cell Growth
Quantify cell proliferation using a suitable method, such as:
MTT Assay: Add MTT reagent to each well and incubate. The viable cells will reduce the MTT to a colored formazan product, which can be measured spectrophotometrically.
Resazurin Assay: Add resazurin to each well. Viable cells reduce resazurin to the fluorescent resorufin, which can be measured fluorometrically.
Direct Cell Counting: Use a hemocytometer or an automated cell counter.
4. Data Analysis
Construct a standard curve by plotting the absorbance or fluorescence values of the standards against their known concentrations.
Determine the concentration of 5-MTHF in the test samples by interpolating their absorbance or fluorescence values on the standard curve.
Caption: A general workflow for a cell-based bioassay to determine 5-MTHF activity.
Applications in Research and Drug Development
The unique properties of 5-MTHF disodium salt have led to its widespread use in various fields.
Nutritional Science and Supplementation: As the biologically active form of folate, 5-MTHF is a superior alternative to folic acid in dietary supplements. It is particularly beneficial for individuals with polymorphisms in the methylenetetrahydrofolate reductase (MTHFR) gene, which can impair the conversion of folic acid to its active form.[7]
Clinical Medicine:
Depression: 5-MTHF has been investigated as an adjunctive therapy for major depressive disorder. It is thought to facilitate the synthesis of neurotransmitters such as serotonin, dopamine, and norepinephrine, which are often dysregulated in depression.[8][9]
Dementia and Cognitive Decline: Folate deficiency is associated with an increased risk of dementia and cognitive impairment. Supplementation with 5-MTHF is being explored as a strategy to support brain health in the elderly.[10][11][12]
Cardiovascular Disease: By regulating homocysteine levels, 5-MTHF may help reduce the risk of cardiovascular disease.[6][13] It has been shown to improve endothelial function in patients with hypercholesterolemia.[13]
Pregnancy and Fetal Development: Adequate folate intake is crucial for preventing neural tube defects in the developing fetus. 5-MTHF is an effective form of folate for use in prenatal supplements.
Drug Development:
Chemotherapy Rescue: While folinic acid (leucovorin) is the standard rescue agent for high-dose methotrexate therapy, 5-MTHF is a key metabolite of leucovorin and plays an indirect role in the rescue process by replenishing the reduced folate pool. The direct use of 5-MTHF as a rescue agent is an area of ongoing research.
Regulatory and Safety Profile
5-Methyltetrahydrofolic acid and its salts have been evaluated by regulatory agencies for their safety and use in food and supplements.
U.S. Food and Drug Administration (FDA): The monosodium salt of L-5-methyltetrahydrofolate has been the subject of a Generally Recognized as Safe (GRAS) notice (GRN 1023) for use as a replacement for folic acid in certain food categories.
European Food Safety Authority (EFSA): EFSA has issued scientific opinions on the safety and bioavailability of various forms of 5-MTHF, including the calcium and glucosamine salts, for use in food supplements and fortified foods.
Toxicology: Studies on the calcium salt of L-5-MTHF have shown it to have low toxicity, with no evidence of mutagenic, teratogenic, or embryogenic effects in animal studies.
Conclusion
5-Methyltetrahydrofolic acid disodium salt is a highly valuable compound for researchers, clinicians, and drug development professionals. Its superior bioavailability and direct entry into the one-carbon metabolism pathway make it a more effective source of folate than synthetic folic acid for many applications. A thorough understanding of its physicochemical properties, synthesis, and biological functions, as detailed in this guide, is essential for its effective use in nutritional products, clinical interventions, and novel therapeutic strategies. The ongoing research into its diverse physiological roles promises to uncover even more applications for this vital molecule in the future.
References
Active Folate Versus Folic Acid: The Role of 5-MTHF (Methylfolate) in Human Health. (2021). Integrative Medicine: A Clinician's Journal, 20(Supplement). Retrieved from [Link]
Reddy, V., & Honkalampi, M. (2019). Safety evaluation of calcium L-methylfolate. Regulatory Toxicology and Pharmacology, 108, 104448. Retrieved from [Link]
Showing Compound 5-Methyltetrahydrofolic acid (FDB022600). (n.d.). FooDB. Retrieved from [Link]
Schön, C., Micka, A., Menzel, D., Wilhelm, M., & Obeid, R. (2025). Pharmacokinetics of (6S)-5-Methyltetrahydrofolate dicholine salt compared to folic acid: a randomized double-blind single dose cross-over study. Food & Nutrition Research, 69. Retrieved from [Link]
Houghton, L. A., Sherwood, K. L., Pawlosky, R. J., Ito, S., & O'Connor, D. L. (2018). Is natural (6S)-5-methyltetrahydrofolic acid as effective as synthetic folic acid in increasing serum and red blood cell folate concentrations during pregnancy? A proof-of-concept pilot study. BMC Pregnancy and Childbirth, 18(1), 27. Retrieved from [Link]
Verhaar, M. C., Wever, R. M., Kastelein, J. J., van Dam, T., Koomans, H. A., & Rabelink, T. J. (1998). 5-Methyltetrahydrofolate, the Active Form of Folic Acid, Restores Endothelial Function in Familial Hypercholesterolemia. Circulation, 97(3), 237–241. Retrieved from [Link]
5-Methyltetrahydrofolic acid. (n.d.). PubChem. Retrieved from [Link]
Patel, S., & Tadi, P. (2024). Folinic Acid. In StatPearls. StatPearls Publishing. Retrieved from [Link]
CALCIUM L-5-METHYLTETRAHYDROFOLATE. (2005). In Compendium of Food Additive Specifications, Addendum 13. FAO JECFA Monographs 1. Retrieved from [Link]
Shelton, R. C., Sloan, M. P., Reynolds, E. H., & Cooper, D. H. (2021). Assessing Effects of l-Methylfolate in Depression Management: Results of a Real-World Patient Experience Trial. The Primary Care Companion for CNS Disorders, 23(2), 20m02763. Retrieved from [Link]
Li, S., Wang, T., Li, Y., Zhang, M., & Shen, T. (2021). 5-Methyltetrahydrofolate Alleviates Memory Impairment in a Rat Model of Alzheimer's Disease Induced by D-Galactose and Aluminum Chloride. Frontiers in Aging Neuroscience, 13, 655416. Retrieved from [Link]
van der Meer, A., Korthof, E. T., van de Wetering, M. D., & de Jonge, R. (2019). Changes in intracellular folate metabolism during high-dose methotrexate and Leucovorin rescue therapy in children with acute lymphoblastic leukemia. PLOS ONE, 14(9), e0222028. Retrieved from [Link]
GRN No. 1023. (n.d.). U.S. Food and Drug Administration. Retrieved from [Link]
Mehta, B. M., & Gisolfi, A. (1981). A microbiologic disc assay for 5-methyltetrahydrofolate in the presence of methotrexate. Cancer Treatment Reports, 65(11-12), 1057–1062. Retrieved from [Link]
EFSA NDA Panel (EFSA Panel on Nutrition, Novel Foods and Food Allergens), Turck, D., Bohn, T., Castenmiller, J., De Henauw, S., Hirsch-Ernst, K. I., ... & Knutsen, H. K. (2023). Safety of monosodium salt of l-5-methyltetrahydrofolic acid as a novel food pursuant to Regulation (EU) 2015/2283 and the bioavailability of folate from this source in the context of Directive 2002/46/EC, Regulation (EU) No 609/2013 and Regulation (EC) No 1925/2006. EFSA Journal, 21(11), e08417. Retrieved from [Link]
Willems, F. F., Boers, G. H. J., Blom, H. J., Aengevaeren, W. R. M., & Verheugt, F. W. A. (2004). Pharmacokinetic study on the utilisation of 5-methyltetrahydrofolate and folic acid in patients with coronary artery disease. British Journal of Pharmacology, 141(5), 825–830. Retrieved from [Link]
Preparation process of L-5-methyl tetrahydrofolic acid calcium. (2021). Google Patents.
Miller, A. L. (2009). Folate in Depression: Efficacy, Safety, Differences in Formulations, and Clinical Issues. The Journal of Clinical Psychiatry, 70(Suppl 5), 18–22. Retrieved from [Link]
Folate Deficiency and Dementia. (2023, March 3). Diabetes Management Associates. Retrieved from [Link]
Stahl, S. M. (2019). Good, better, best: clinical scenarios for the use of L-methylfolate in patients with MDD. CNS Spectrums, 24(S1), 1–2. Retrieved from [Link]
Reynolds, E. H. (2002). Folic acid, ageing, depression, and dementia. BMJ, 324(7352), 1512–1515. Retrieved from [Link]
Herbert, V. (1964). Microbiological assay of folic acid activity in human serum. Journal of Clinical Pathology, 17(6), 660–661. Retrieved from [Link]
Schön, C., Micka, A., Menzel, D., Wilhelm, M., & Obeid, R. (2025). Pharmacokinetics of (6S)-5-Methyltetrahydrofolate dicholine salt compared to folic acid: a randomized double-blind single dose cross-over study. Food & Nutrition Research, 69. Retrieved from [Link]
GRAS Notice GRN 1023 Agency Response Letter. (2022, January 25). U.S. Food and Drug Administration. Retrieved from [Link]
(6S)-5-methyltetrahydrofolic acid or (6S)-5-methyltetrahydrofolate composition and preparation method and use thereof. (2016). Google Patents.
GRAS Notice 1023, Monosodium L-5-methyltetrahydrofolate. (2021, June 30). FDA.report. Retrieved from [Link]
FOL - Overview: Folate, Serum. (n.d.). Mayo Clinic Laboratories. Retrieved from [Link]
Schön, C., Micka, A., Menzel, D., Wilhelm, M., & Obeid, R. (2025). Pharmacokinetics of (6S)-5-Methyltetrahydrofolate dicholine salt compared to folic acid: a randomized double-blind single dose cross-over study. Food & Nutrition Research, 69. Retrieved from [Link]
5-MTHF Activated Folic Acid for Depression: Why It Works. (2025, February 18). Intelligent Labs supplements. Retrieved from [Link]
Zhang, M., Han, X., & Li, S. (2021). The Association Between Folate and Alzheimer's Disease: A Systematic Review and Meta-Analysis. Frontiers in Neuroscience, 15, 660201. Retrieved from [Link]
Willems, F. F., Boers, G. H. J., Blom, H. J., Aengevaeren, W. R. M., & Verheugt, F. W. A. (2004). Pharmacokinetic study on the utilisation of 5-methyltetrahydrofolate and folic acid in patients with coronary artery disease. British Journal of Pharmacology, 141(5), 825–830. Retrieved from [Link]
Pfeiffer, C. M. (2011). Folate status assessment history: implications for measurement of biomarkers in NHANES. The American Journal of Clinical Nutrition, 94(1), 304S–311S. Retrieved from [Link]
Is there a Link Between Low Folate Levels and Dementia? (2025, May 26). Methyl-Life. Retrieved from [Link]
Willems, F. F., Boers, G. H. J., Blom, H. J., Aengevaeren, W. R. M., & Verheugt, F. W. A. (2004). Pharmacokinetic study on the utilisation of 5-methyltetrahydrofolate and folic acid in patients with coronary artery disease. British Journal of Pharmacology, 141(5), 825–830. Retrieved from [Link]
Folic Acid ELISA Kit. (n.d.). Cell Biolabs, Inc. Retrieved from [Link]
Miller, A. L. (2009). Folate in depression: efficacy, safety, differences in formulations, and clinical issues. The Journal of Clinical Psychiatry, 70(Suppl 5), 18–22. Retrieved from [Link]
FDA proposes mandatory GRAS notifications, reshaping food safety oversight. (2025, September 9). PPTI News. Retrieved from [Link]
Technical Guide: 5-Methyltetrahydrofolic Acid (5-MTHF) and MTHFR Enzymatic Kinetics
Executive Summary This guide provides a rigorous technical analysis of 5-Methyltetrahydrofolate (5-MTHF), the biologically active form of folate, and its critical relationship with the rate-limiting enzyme methylenetetra...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide provides a rigorous technical analysis of 5-Methyltetrahydrofolate (5-MTHF), the biologically active form of folate, and its critical relationship with the rate-limiting enzyme methylenetetrahydrofolate reductase (MTHFR).[1] It is designed for researchers and drug developers addressing folate-dependent pathologies. We examine the kinetic impact of specific MTHFR polymorphisms (C677T, A1298C), compare the pharmacokinetics of L-methylfolate salts versus folic acid, and provide a validated LC-MS/MS quantification protocol essential for clinical and bioanalytical workflows.
Molecular Mechanistics: The MTHFR Reaction
The conversion of 5,10-methylenetetrahydrofolate (5,10-CH₂-THF) to 5-methyltetrahydrofolate (5-MTHF) is the committed step in the folate cycle.[1] This reaction is irreversible in vivo, effectively directing one-carbon units toward the remethylation of homocysteine to methionine.
Enzymatic Mechanism
MTHFR is a flavoprotein that utilizes Flavin Adenine Dinucleotide (FAD) as a cofactor and NAD(P)H as the reducing agent. The reaction follows a Ping-Pong Bi-Bi kinetic mechanism :
Reduction: The enzyme-bound FAD is reduced by NADPH to FADH₂.
Transfer: The methyl group is generated via the reduction of the methylene bridge on the substrate (5,10-CH₂-THF), utilizing the reducing equivalents from FADH₂.
This irreversibility is clinically significant; once folate enters the 5-MTHF pool, it can only be utilized for methionine synthesis (and subsequent SAMe production) or excreted. It cannot revert to support purine/pyrimidine synthesis, a phenomenon known as the "Folate Trap" in Vitamin B12 deficiency.
Pathway Visualization
The following diagram illustrates the position of MTHFR within the one-carbon metabolism cycle and its downstream effects on DNA methylation and Homocysteine regulation.
Caption: The irreversible reduction of 5,10-Methylene-THF to 5-MTHF by MTHFR, linking the Folate Cycle to the Methionine Cycle.
Genetic Variance: Quantifying Enzymatic Loss
For drug development, understanding the population variance in MTHFR activity is crucial for dosing strategies. The two most prevalent single nucleotide polymorphisms (SNPs) are C677T (thermolabile variant) and A1298C.[2]
Impact of Polymorphisms on Activity
The C677T mutation causes a valine-to-alanine substitution, destabilizing the FAD binding site and rendering the enzyme thermolabile. The A1298C mutation affects the regulation domain but has a less severe impact on stability.
Data synthesized from Rozen (1997) and subsequent kinetic studies. [1, 2]
Therapeutic Pharmacology: 5-MTHF vs. Folic Acid
In clinical applications, L-methylfolate (5-MTHF) is increasingly preferred over folic acid.[7] This shift is driven by bioavailability data and safety profiles regarding Vitamin B12 masking.
Comparative Advantages
Direct Utilization: 5-MTHF does not require reduction by DHFR or MTHFR. It is immediately available for transport into tissues.
No UMFA Accumulation: High doses of folic acid can lead to Unmetabolized Folic Acid (UMFA) in plasma, which has been linked to potential immune dysfunction. 5-MTHF does not cause this.[7]
B12 Safety: Folic acid can correct the megaloblastic anemia associated with B12 deficiency without correcting the neurological damage, effectively "masking" the deficiency. 5-MTHF does not mask these hematological signs, allowing for earlier diagnosis of B12 deficiency [3].
Salt Stability: Calcium vs. Glucosamine
Drug developers must choose the appropriate salt form for stability and solubility.
Calcium Salt (e.g., Metafolin): Highly stable crystalline structure. Lower water solubility compared to glucosamine salts but well-established regulatory history.
Glucosamine Salt (e.g., Quatrefolic): Amorphous structure with significantly higher water solubility (~100x greater than Ca-salt).[8] Claims of enhanced bioavailability due to solubility, though systemic exposure (AUC) is often comparable [4].
Objective: Accurate quantification of 5-MTHF in human plasma.
Challenge: 5-MTHF is highly sensitive to oxidation (converting to MeFox) and light degradation.
To ensure trustworthiness (E-E-A-T), the assay must include these system suitability checks:
IS Recovery Check: If Internal Standard peak area deviates >50% from the calibration standard, the extraction failed (likely oxidation).
MeFox Monitoring: Monitor the transition for MeFox (oxidation product). If MeFox levels rise in stored samples, sample integrity is compromised.
Experimental Workflow: Assay Validation
The following workflow outlines the logic for validating the MTHFR activity or 5-MTHF levels in a clinical study.
Caption: Logic flow for validating 5-MTHF quantification, emphasizing Internal Standard (IS) recovery as a proxy for oxidation control.
References
Rozen, R. (1997). Genetic predisposition to hyperhomocysteinemia: deficiency of methylenetetrahydrofolate reductase (MTHFR).[2][4] Thrombosis and Haemostasis, 78(01), 523-526.
Frosst, P., et al. (1995).[12] A candidate genetic risk factor for vascular disease: a common mutation in methylenetetrahydrofolate reductase.[4][12] Nature Genetics, 10(1), 111-113.
Scaglione, F., & Panzavolta, G. (2014).[7] Folate, folic acid and 5-methyltetrahydrofolate are not the same thing.[6][7][8][14] Xenobiotica, 44(5), 480-488.[7]
Miraglia, N., et al. (2016). Enhanced oral bioavailability of a novel folate salt: comparison with folic acid and a calcium folate salt. Minerva Ginecologica, 68(2), 99-105.
CDC Laboratory Procedure Manual. (2011). Folate Vitamers in Serum by LC-MS/MS. Method 4026.
An In-Depth Technical Guide to 5-Methyltetrahydrofolic Acid Disodium Salt
Abstract: This technical guide provides a comprehensive overview of 5-Methyltetrahydrofolic acid (5-MTHF) disodium salt, the biologically active form of folate. It details the compound's critical physicochemical properti...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract: This technical guide provides a comprehensive overview of 5-Methyltetrahydrofolic acid (5-MTHF) disodium salt, the biologically active form of folate. It details the compound's critical physicochemical properties, including its precise molecular weight and formula, and explores its significance and applications for researchers, scientists, and drug development professionals. The guide offers insights into the rationale for using the disodium salt form, protocols for its handling and analysis, and its role in critical biological pathways, grounding all claims in authoritative scientific references.
Introduction: The Significance of Biologically Active Folate
Folic acid, a synthetic vitamin, is not biologically active itself. It must be metabolized in the body through a series of enzymatic steps to be converted to its active form, 5-methyltetrahydrofolate (5-MTHF). This molecule is the predominant form of folate found in circulation and is essential for a multitude of fundamental physiological processes. 5-MTHF acts as a critical cofactor in one-carbon metabolism, donating its methyl group for the remethylation of homocysteine to methionine, a crucial step in the synthesis of DNA, neurotransmitters, and phospholipids.
For researchers and pharmaceutical developers, directly utilizing the active 5-MTHF form bypasses the complex metabolic pathway of folic acid. This is particularly advantageous as it circumvents potential issues arising from genetic variations, such as mutations in the MTHFR gene, which can impair the conversion of folic acid to its active form.[1] The disodium salt of 5-MTHF is a preferred chemical form for laboratory and pharmaceutical applications due to its enhanced stability and solubility compared to the free acid.
Physicochemical Properties and Characterization
A precise understanding of the physicochemical properties of 5-MTHF disodium salt is paramount for its effective use in experimental and formulation settings.
Molecular Formula and Weight
The core identity of the compound is defined by its chemical formula and molecular weight.
The structure consists of a pteridine ring, a p-aminobenzoic acid moiety, and a glutamic acid tail, with a methyl group at position 5 of the tetrahydropteridine ring. The disodium salt form indicates that the two carboxylic acid groups of the glutamate moiety are deprotonated and associated with sodium ions.
Key Physicochemical Data
The practical utility of a compound in a laboratory setting is dictated by properties such as its appearance, solubility, and stability. These are summarized in the table below.
Causality Insight: The selection of the disodium salt is a deliberate choice to improve the compound's handling characteristics. The ionic nature of the salt significantly increases its solubility in aqueous buffers, which is critical for preparing stock solutions for cell culture media, enzymatic assays, or analytical standards. Furthermore, this salt form often exhibits greater stability against oxidative degradation compared to the free acid, ensuring a longer shelf-life and more reliable experimental outcomes.
Applications in Research and Drug Development
5-MTHF disodium salt is a vital component in various scientific fields due to its biological importance.
Cell Culture and Microbiology: As the active form of folate, it is an essential supplement in defined cell culture media to support robust cellular proliferation and function, particularly for cell lines used in biopharmaceutical production and metabolic research.
Enzymology and Biochemistry: It serves as a key substrate and cofactor for enzymes in the folate and methionine cycles, such as methionine synthase.[3] Researchers use it to study enzyme kinetics, regulation, and the impact of inhibitors.
Pharmaceutical and Nutraceutical Formulation: Its high bioavailability makes it a preferred choice for dietary supplements and prenatal vitamins, especially for individuals with MTHFR polymorphisms.[1] In drug development, it can be used as a therapeutic agent to address folate deficiencies or as an adjunct therapy to modulate homocysteine levels, a risk factor for cardiovascular disease.[1]
Experimental Protocols and Workflows
To ensure reproducibility and accuracy, standardized protocols for the handling and analysis of 5-MTHF disodium salt are essential.
Preparation of a Standard Stock Solution (10 mM)
This protocol describes the preparation of a concentrated stock solution for use in cell culture or enzymatic assays. The process requires careful handling to prevent degradation.
Methodology:
Pre-calculation: Determine the mass of 5-MTHF disodium salt (MW = 503.42 g/mol ) required. For 10 mL of a 10 mM solution: 0.010 L * 0.010 mol/L * 503.42 g/mol = 0.05034 g (50.34 mg).
Weighing: Accurately weigh the calculated amount of the powder in a conical tube. Expert Tip: As the compound can be hygroscopic, perform this step quickly.
Solubilization: Add a suitable volume (e.g., 8 mL) of sterile, nuclease-free water or a slightly alkaline buffer (e.g., PBS, pH 7.4). Vortex gently until the powder is fully dissolved. The use of a buffer can enhance stability.
Volume Adjustment: Adjust the final volume to 10 mL with the same solvent.
Sterilization: Filter the solution through a 0.22 µm syringe filter into a sterile, light-protecting (amber) tube.
Aliquoting & Storage: Dispense into single-use aliquots to avoid repeated freeze-thaw cycles, which can degrade the compound. Store immediately at -20°C or -80°C for long-term stability.
Workflow for Stock Solution Preparation
The following diagram illustrates the logical flow of the stock solution preparation protocol.
Caption: Workflow for preparing a sterile 5-MTHF stock solution.
Analytical Quantification via HPLC
High-Performance Liquid Chromatography (HPLC) with UV detection is a standard method for verifying the concentration and purity of 5-MTHF solutions.
Self-Validating Protocol:
System: A reverse-phase HPLC system with a C18 column.
Mobile Phase: A gradient of an aqueous buffer (e.g., 0.03 M sodium phosphate, pH 6.8) and a polar organic solvent like acetonitrile is typically used.[4]
Detection: UV detector set to 280 nm, which is near the absorbance maximum for 5-MTHF.[4]
Standard Curve: Prepare a series of dilutions from a known, high-purity standard of 5-MTHF disodium salt to create a calibration curve (e.g., 1 µM to 100 µM).
Sample Analysis: Inject the prepared sample solution. The concentration is determined by comparing the peak area of the analyte to the standard curve.
System Suitability: Before analysis, inject a standard sample multiple times to ensure the system's precision (retention time and peak area) is within acceptable limits (e.g., <2% RSD). This validates that the system is performing correctly before analyzing unknown samples.
Conclusion
5-Methyltetrahydrofolic acid disodium salt is a cornerstone compound for research in cellular metabolism, nutrition, and pharmacology. Its superior solubility and bioavailability make it an indispensable tool over its precursor, folic acid. A thorough understanding of its core characteristics, particularly its molecular weight and formula, coupled with robust, validated protocols for its use, empowers researchers to generate reliable and reproducible data, advancing our knowledge of human health and disease.
References
PubChem. (n.d.). Disodium 5-methyltetrahydrofolate. National Center for Biotechnology Information. Retrieved from [Link]
MySkinRecipes. (n.d.). 5-METHYLTETRAHYDROFOLIC ACID DISODIUM SALT. Retrieved from [Link]
Winkels, R. M., et al. (2023). Pharmacokinetics of (6S)-5-Methyltetrahydrofolate dicholine salt compared to folic acid: a randomized double-blind single dose cross-over study. Food & Nutrition Research, 69. Retrieved from [Link]
FAO/WHO Expert Committee on Food Additives (JECFA). (2005). CALCIUM L-5-METHYLTETRAHYDROFOLATE. Retrieved from [Link]
5-Methyltetrahydrofolic Acid: The Master Methyl Donor in One-Carbon Kinetics
Technical Monograph for Drug Development & Biochemical Research Executive Summary 5-Methyltetrahydrofolate (5-MTHF) represents the biologically active terminus of the folate cycle, serving as the critical methyl donor fo...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Monograph for Drug Development & Biochemical Research
Executive Summary
5-Methyltetrahydrofolate (5-MTHF) represents the biologically active terminus of the folate cycle, serving as the critical methyl donor for the remethylation of homocysteine to methionine.[1][2][3][4][5] Unlike synthetic folic acid, which requires multi-step enzymatic reduction (via DHFR and MTHFR), 5-MTHF is directly bioavailable and crosses the blood-brain barrier. For drug development professionals, 5-MTHF offers a strategic advantage by bypassing common polymorphisms (e.g., MTHFR C677T) and eliminating the risk of Unmetabolized Folic Acid (UMFA) accumulation. This guide delineates the molecular mechanics of 5-MTHF, its superior pharmacokinetic profile, and validated protocols for its quantification and functional assay.
Part 1: The Mechanistic Core – The One-Carbon Nexus
The physiological efficacy of 5-MTHF hinges on its interaction with Methionine Synthase (MS) (EC 2.1.1.13).[1] This B12-dependent enzyme operates via a "ping-pong" mechanism where the methyl group is shuttled through a cobalamin cofactor.
The Methyl Transfer Mechanism[1][3]
Activation: The enzyme-bound cobalamin (Cob(I)alamin) acts as a "super-nucleophile," attacking the methyl group of 5-MTHF.[1]
Transfer: The methyl group is transferred to the cobalt center, generating Methylcobalamin (Me-Cob(III)) and releasing Tetrahydrofolate (THF).[6]
Remethylation: Homocysteine (Hcy) attacks the methyl-cobalamin, accepting the methyl group to form Methionine, regenerating Cob(I)alamin for the next cycle.[1][6]
Critical Insight for Researchers: The reaction is irreversible in vivo. This commitment step regulates the flux between the folate cycle (DNA synthesis) and the methionine cycle (Methylation/Epigenetics).
Pathway Visualization
The following diagram illustrates the kinetic coupling of the Folate and Methionine cycles, highlighting the central role of 5-MTHF.
Figure 1: The One-Carbon Kinetic Nexus. Green arrows denote the methyl transfer pathway driven by 5-MTHF.
Part 2: Therapeutic Superiority (5-MTHF vs. Folic Acid)
For drug development, 5-MTHF (specifically calcium or glucosamine salts) presents a superior pharmacokinetic profile compared to folic acid.
Comparative Pharmacokinetics
The following table summarizes key data points differentiating the two compounds.
Feature
Folic Acid (Synthetic)
5-MTHF (Bioactive)
Clinical Implication
Metabolic Activation
Requires DHFR & MTHFR
None (Directly Active)
5-MTHF is effective in MTHFR polymorphic patients (C677T).
Transport
PCFT (Carrier-mediated)
RFC & PCFT
5-MTHF has superior blood-brain barrier penetration.
UMFA Risk
High at doses >200µg
Zero
Eliminates risk of masking B12 deficiency anemia.
Bioavailability
~85% (saturable)
>95% (linear)
5-MTHF shows linear kinetics without saturation of DHFR.
Plasma Stability
High
Moderate (Oxidation prone)
Requires antioxidants (e.g., ascorbic acid) in formulation/analysis.
Causality Note: The saturation of Dihydrofolate Reductase (DHFR) in the liver is the rate-limiting step for Folic Acid. 5-MTHF enters the plasma pool downstream of this bottleneck, ensuring immediate availability for cellular uptake.
Part 3: Analytical Gold Standard – LC-MS/MS Quantification
To validate 5-MTHF levels in plasma or cellular lysates, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the requisite standard due to its sensitivity and specificity against other folate vitamers.
An In-depth Technical Guide on the Intracellular Conversion of Folates to 5-Methyltetrahydrofolic Acid
Foreword The metabolic journey of folates within the cell culminates in the production of 5-methyltetrahydrofolate (5-MTHF), the biologically active form of vitamin B9 that is crucial for a myriad of physiological proces...
Author: BenchChem Technical Support Team. Date: February 2026
Foreword
The metabolic journey of folates within the cell culminates in the production of 5-methyltetrahydrofolate (5-MTHF), the biologically active form of vitamin B9 that is crucial for a myriad of physiological processes. This guide provides a comprehensive exploration of the intracellular conversion of various folate forms into this vital methyl donor. We will delve into the enzymatic cascade, its regulation, the influence of genetic variations, and the analytical methodologies to quantitatively assess this pathway. This document is intended for researchers, scientists, and drug development professionals who seek a deeper, mechanistic understanding of folate metabolism.
The Central Role of 5-Methyltetrahydrofolate in Cellular Metabolism
5-Methyltetrahydrofolate (5-MTHF) is the predominant form of folate circulating in the blood and is essential for numerous biochemical reactions.[1] Its primary function is to donate a methyl group for the remethylation of homocysteine to methionine, a precursor for S-adenosylmethionine (SAM).[2] SAM is the universal methyl donor for the methylation of DNA, RNA, proteins, and lipids, processes that are fundamental to gene regulation, cellular signaling, and overall cellular homeostasis.[3][4] Folate-mediated one-carbon metabolism is also indispensable for the synthesis of purines and thymidylate, the building blocks of DNA and RNA.[5][6] Consequently, any disruption in the production of 5-MTHF can have profound implications for cellular function, leading to a range of pathologies including neural tube defects, cardiovascular disease, and cancer.[7][8]
The Metabolic Pathway: From Dietary Folates to Bioactive 5-MTHF
The conversion of dietary folates and synthetic folic acid into 5-MTHF is a multi-step enzymatic process that occurs within the cytoplasm and mitochondria of the cell.[9][10] The pathway differs slightly for natural folates (found in foods like leafy green vegetables) and synthetic folic acid (used in supplements and fortified foods).
Cellular Uptake of Folates
Folates are transported into cells via several mechanisms, including the reduced folate carrier (RFC), the proton-coupled folate transporter (PCFT), and folate receptors (FRα and FRβ).[11][12][13] The expression and activity of these transporters vary between different cell and tissue types.[13] Once inside the cell, folates are typically polyglutamylated, a process that traps them intracellularly and increases their affinity for folate-dependent enzymes.[14]
The Folic Acid Reduction Pathway
Synthetic folic acid, a fully oxidized monoglutamate, must first be reduced to its active form, tetrahydrofolate (THF). This two-step reduction is catalyzed by the enzyme dihydrofolate reductase (DHFR) and requires NADPH as a cofactor.[15][16][17]
Folic Acid → Dihydrofolate (DHF): DHFR catalyzes the reduction of folic acid to DHF.[2]
Dihydrofolate (DHF) → Tetrahydrofolate (THF): DHFR then catalyzes the reduction of DHF to THF.[5][18]
It is important to note that the DHFR enzyme in humans has a relatively low activity, which can lead to the accumulation of unmetabolized folic acid in the circulation, particularly with high folic acid intake.[17][19]
The Intracellular Folate Cycle and the Genesis of 5-MTHF
Once THF is formed, it enters the folate cycle to acquire a one-carbon unit, which is subsequently reduced to a methyl group.
THF → 5,10-Methylenetetrahydrofolate (5,10-MTHF): The enzyme serine hydroxymethyltransferase (SHMT) catalyzes the transfer of a one-carbon unit from serine to THF, forming 5,10-MTHF and glycine.[15] This is a critical entry point for one-carbon units into the folate pool.
5,10-MTHF → 5-Methyltetrahydrofolate (5-MTHF): The final and irreversible step is the reduction of 5,10-MTHF to 5-MTHF, catalyzed by the enzyme methylenetetrahydrofolate reductase (MTHFR).[20][21] This reaction uses FAD as a cofactor.[21]
The resulting 5-MTHF can then donate its methyl group to homocysteine in a reaction catalyzed by methionine synthase (MS), which requires vitamin B12 as a cofactor, to form methionine and regenerate THF.[2]
Caption: Intracellular conversion of folates to 5-MTHF.
Genetic Polymorphisms: The Case of MTHFR
Genetic variations in the genes encoding folate-metabolizing enzymes can significantly impact the efficiency of 5-MTHF production. The most well-studied of these are single nucleotide polymorphisms (SNPs) in the MTHFR gene.[8]
C677T (rs1801133): This polymorphism results in an alanine to valine substitution, leading to a thermolabile MTHFR enzyme with reduced activity.[22][23] Individuals with the TT genotype can have up to a 70% reduction in MTHFR activity compared to those with the CC genotype.[22]
A1298C (rs1801131): This SNP leads to a glutamate to alanine substitution and also results in decreased MTHFR activity, although to a lesser extent than the C677T variant.[22][24]
These genetic variations can lead to lower levels of circulating 5-MTHF and elevated homocysteine levels, particularly in individuals with suboptimal folate status.[8] While common MTHFR variants are not a reason to avoid folic acid, understanding an individual's genotype can be important in specific clinical contexts.[24]
Experimental Protocols for Assessing Intracellular Folate Conversion
A thorough investigation of the intracellular conversion of folates to 5-MTHF requires a combination of cell culture techniques, robust analytical methods for folate quantification, and enzyme activity assays.
In Vitro Model Systems
The choice of cell line is critical and should be guided by the specific research question. Several human cell lines are suitable for studying folate metabolism, including:
Hepatocellular carcinoma cell lines (e.g., HepG2): The liver is a primary site of folate metabolism.
Colon adenocarcinoma cell lines (e.g., Caco-2): Useful for studying intestinal folate absorption and metabolism.
Lymphoblastoid cell lines: Can be used to assess the impact of genetic polymorphisms on folate metabolism in a patient-specific manner.[1]
Cancer cell lines overexpressing folate receptors (e.g., KB, HeLa, MDA-MB-231): For studying folate receptor-mediated uptake.[25]
Protocol: Quantification of Intracellular Folate Metabolites by LC-MS/MS
Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the accurate quantification of individual folate vitamers.
Self-Validation: The inclusion of stable isotope-labeled internal standards for each analyte is crucial for correcting for matrix effects and variations in extraction efficiency and instrument response, thus ensuring the accuracy and reliability of the results.
Methodology:
Cell Culture and Treatment: Culture cells to 70-80% confluency. Treat with different forms of folate (e.g., folic acid, 5-MTHF) at various concentrations and time points.
Cell Harvesting and Lysis:
Wash cells twice with ice-cold phosphate-buffered saline (PBS).
Scrape cells in a known volume of extraction buffer (e.g., 50% methanol containing 1% ascorbic acid and a cocktail of stable isotope-labeled internal standards).
Lyse cells by sonication on ice.
Protein Precipitation and Sample Cleanup:
Centrifuge the cell lysate at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet protein and cell debris.
Collect the supernatant for analysis.
LC-MS/MS Analysis:
Inject the supernatant onto a suitable HPLC or UPLC system coupled to a triple quadrupole mass spectrometer.
Use a C18 reversed-phase column for chromatographic separation.
Employ a gradient elution with mobile phases consisting of an aqueous solution with a volatile buffer (e.g., ammonium acetate) and an organic solvent (e.g., methanol or acetonitrile).
Detect and quantify each folate vitamer using multiple reaction monitoring (MRM) in positive or negative ion mode.
Data Analysis:
Construct calibration curves for each analyte using the peak area ratios of the analyte to its corresponding internal standard.
Quantify the concentration of each folate vitamer in the samples by interpolating their peak area ratios from the calibration curves.
Normalize the results to the protein concentration or cell number.
Caption: Workflow for LC-MS/MS analysis of intracellular folates.
DHFR activity is typically measured spectrophotometrically by monitoring the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADPH to NADP+.[26]
Self-Validation: The inclusion of a no-substrate control (without dihydrofolate) is essential to account for any non-specific NADPH oxidation. A known inhibitor of DHFR, such as methotrexate, can be used as a positive control to validate the assay's specificity.
Methodology:
Preparation of Cell Lysate:
Harvest cells and lyse them in a suitable buffer (e.g., potassium phosphate buffer, pH 7.5) containing a protease inhibitor cocktail.
Centrifuge the lysate to remove cell debris and collect the supernatant.
Determine the protein concentration of the lysate.
Assay Reaction:
In a 96-well plate, prepare a reaction mixture containing assay buffer, NADPH, and the cell lysate.
Initiate the reaction by adding the substrate, dihydrofolic acid.
Immediately measure the absorbance at 340 nm at regular intervals (e.g., every 30 seconds) for a set period (e.g., 10-15 minutes) using a microplate reader.
Data Analysis:
Calculate the rate of NADPH oxidation from the linear portion of the absorbance versus time plot using the Beer-Lambert law (extinction coefficient for NADPH at 340 nm is 6.22 mM⁻¹cm⁻¹).
Express the DHFR activity as nmol of NADPH oxidized per minute per mg of protein.
MTHFR activity can be assessed using various methods, including radioenzymatic assays or by coupling the reaction to other enzymatic assays. A common approach involves measuring the conversion of 5,10-methylenetetrahydrofolate to 5-methyltetrahydrofolate.
Self-Validation: A heat-inactivated enzyme control should be included to ensure that the observed activity is enzymatic. The specificity of the assay can be confirmed by demonstrating its dependence on the substrate (5,10-MTHF) and the cofactor (FAD).
Methodology:
Preparation of Cell Lysate: Prepare cell lysates as described for the DHFR assay.
Assay Reaction:
The reaction mixture typically includes the cell lysate, FAD, a reducing agent (e.g., menadione), and the substrate, 5,10-methylenetetrahydrofolate.
The reaction is incubated at 37°C for a specific time.
Quantification of 5-MTHF:
The amount of 5-MTHF produced can be quantified using HPLC with fluorescence or electrochemical detection, or by LC-MS/MS as described above.
Data Analysis:
Calculate the MTHFR activity based on the amount of 5-MTHF produced per unit time per mg of protein.
Data Presentation
Quantitative data from these experiments should be summarized in a clear and concise format to facilitate comparison and interpretation.
Table 1: Intracellular Folate Concentrations in HepG2 Cells Following Treatment with Folic Acid or 5-MTHF
Folate Vitamer
Control (Untreated)
1 µM Folic Acid (24h)
1 µM 5-MTHF (24h)
THF (pmol/mg protein)
1.2 ± 0.2
3.5 ± 0.4
2.8 ± 0.3
5,10-MTHF (pmol/mg protein)
0.8 ± 0.1
2.1 ± 0.3
1.5 ± 0.2
5-MTHF (pmol/mg protein)
2.5 ± 0.3
6.8 ± 0.7
15.2 ± 1.5
Folic Acid (pmol/mg protein)
< LOD
1.8 ± 0.2
< LOD
Data are presented as mean ± SD (n=3). LOD = Limit of Detection.
Table 2: Enzyme Activities in Cells with Different MTHFR Genotypes
MTHFR Genotype
DHFR Activity (nmol/min/mg)
MTHFR Activity (pmol/min/mg)
CC (Wild-type)
15.4 ± 1.8
25.6 ± 2.9
CT (Heterozygous)
14.9 ± 2.1
18.2 ± 2.2
TT (Homozygous)
15.8 ± 1.9
8.1 ± 1.1
Data are presented as mean ± SD (n=3).
Conclusion and Future Directions
The intracellular conversion of folates to 5-MTHF is a tightly regulated and essential metabolic pathway. A comprehensive understanding of this process is critical for elucidating the role of folate in health and disease and for the development of novel therapeutic strategies. Future research should focus on the interplay between different folate transporters, the regulation of folate-metabolizing enzymes at the post-translational level, and the development of more sophisticated in vitro and in vivo models that accurately reflect the complexity of human folate metabolism.[27][28] The application of metabolomics and systems biology approaches will undoubtedly provide further insights into the intricate network of one-carbon metabolism.
References
Folate Insufficiency Due to MTHFR Deficiency Is Bypassed by 5-Methyltetrahydrofolate. (2020). MDPI. [Link]
MTHFR - and its role in health and disease. MTHFR Support Australia. [Link]
DHFR and MTHFR: Folic Acid Metabolism. (2025). Genetic Lifehacks. [Link]
The Mechanism of 5-Methyltetrahydrofolate Transport by Human Erythrocytes. National Institutes of Health. [Link]
The Role of DHFR in Cellular Metabolism and Disease. (2025). ResearchGate. [Link]
Folic Acid, Folinic Acid, 5 Methyl TetraHydroFolate Supplementation for Mutations That Affect Epigenesis through the Folate and One-Carbon Cycles. (2022). National Institutes of Health. [Link]
MTHFR Gene Variant and Folic Acid Facts. (2025). Centers for Disease Control and Prevention. [Link]
One Carbon Metabolism | Tetrahydrofolate and the Folate Cycle. (2018). YouTube. [Link]
Folate Insufficiency Due to MTHFR Deficiency Is Bypassed by 5-Methyltetrahydrofolate. MDPI. [Link]
MTHFR Gene Mutations: What You Need to Know. (2024). WebMD. [Link]
Mathematical Modelling of Folate Metabolism. National Institutes of Health. [Link]
Folate and DNA Methylation: A Review of Molecular Mechanisms and the Evidence for Folate's Role. National Institutes of Health. [Link]
Adverse Effects of Excessive Folic Acid Consumption and Its Implications for Individuals With the Methylenetetrahydrofolate Reductase C677T Genotype. (2025). National Institutes of Health. [Link]
Dihydrofolate Reductase Gene Variations in Susceptibility to Disease and Treatment Outcomes. National Institutes of Health. [Link]
Mechanisms of Membrane Transport of Folates into Cells and Across Epithelia. (2011). Annual Review of Nutrition. [Link]
Establishment of an in vitro model expressing the folate receptor for the investigation of targeted delivery systems. (2025). ResearchGate. [Link]
Kinetic and Chemical Mechanism of the Dihydrofolate Reductase from Mycobacterium tuberculosis. National Institutes of Health. [Link]
Compartmentalization of Mammalian Folate-Mediated One-Carbon Metabolism. Annual Reviews. [Link]
The Implication of a Polymorphism in the Methylenetetrahydrofolate Reductase Gene in Homocysteine Metabolism and Related Civilisation Diseases. MDPI. [Link]
Membrane Transporters and Folate Homeostasis; Intestinal Absorption, Transport into Systemic Compartments and Tissues. National Institutes of Health. [Link]
Profiling the Influence of Gene Variants Related to Folate-Mediated One-Carbon Metabolism on the Outcome of In Vitro Fertilization (IVF) with Donor Oocytes in Recipients Receiving Folic Acid Fortification. (2022). MDPI. [Link]
Compartmentalization of folate metabolism in mammalian cells. ResearchGate. [Link]
Humanizing mouse folate metabolism: conversion of the dual-promoter mouse folylpolyglutamate synthetase gene to the human single-promoter structure. National Institutes of Health. [Link]
Advanced Protocol: 5-Methyltetrahydrofolic Acid Disodium Salt in Cell Culture
Abstract & Scientific Rationale In standard cell culture formulations (e.g., DMEM, RPMI-1640), folate is typically supplied as Folic Acid (FA) , a synthetic, oxidized pteroylglutamate.[1][2] While stable, FA is biologica...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract & Scientific Rationale
In standard cell culture formulations (e.g., DMEM, RPMI-1640), folate is typically supplied as Folic Acid (FA) , a synthetic, oxidized pteroylglutamate.[1][2] While stable, FA is biologically inactive and requires enzymatic reduction by Dihydrofolate Reductase (DHFR) to enter the folate cycle.
5-Methyltetrahydrofolate (5-MTHF) is the primary biologically active circulating form of folate.[2][3][4][5][6] The Disodium Salt form (CAS 68792-52-9) offers superior aqueous solubility compared to the calcium salt, making it the preferred reagent for liquid media preparation.
Why Switch to 5-MTHF?
Metabolic Bypass: It bypasses the DHFR and MTHFR enzymatic steps, providing immediate methyl groups for the remethylation of homocysteine to methionine.
Physiological Relevance: It eliminates the accumulation of Unmetabolized Folic Acid (UMFA), which can act as a competitive inhibitor of folate transporters in vitro.
Epigenetic Precision: It directly fuels the One-Carbon Metabolism cycle, critical for S-adenosylmethionine (SAM) synthesis and downstream DNA/histone methylation.
The following diagram illustrates the entry points of Folic Acid versus 5-MTHF, highlighting the enzymatic bypass that makes 5-MTHF superior for metabolically sensitive lines.
Caption: 5-MTHF bypasses the rate-limiting DHFR reduction step required by Folic Acid, directly fueling the Methionine-Homocysteine cycle.
Protocol: Preparation of Stock Solutions
Critical Warning: 5-MTHF is extremely sensitive to oxidation and photodegradation. All steps must be performed under low light (amber tubes) and, ideally, in a nitrogen-purged environment or with antioxidant stabilizers.
Weigh 50.34 mg of 5-MTHF Disodium Salt into an amber tube.
Add 10 mL of the prepared Solvent (PBS + Ascorbate).
Vortex gently until completely dissolved. The solution should be clear to slightly yellow.
Note: The disodium salt dissolves readily; do not heat.
Step 4: Sterilization & Storage
Filter sterilize using a 0.22 µm PES filter .
Aliquot immediately into small volumes (e.g., 100 µL or 500 µL) in light-tight amber tubes.
Flash freeze in liquid nitrogen or dry ice/ethanol bath.
Store at -20°C (up to 3 months) or -80°C (up to 1 year) .
Rule: Never re-freeze an aliquot. Discard unused thawed portions.
Application Note: Cell Culture Adaptation
Scenario A: Routine Culture (Replacement)
For researchers transitioning from Folic Acid to 5-MTHF to reduce homocysteine stress or study methylation.
Standard RPMI/DMEM Folic Acid Concentration: ~2.3 µM (approx. 1 mg/L).
Recommended 5-MTHF Concentration: 2.0 – 4.0 µM.
Logic: Although 5-MTHF is more bioavailable, it is less stable in the incubator environment (37°C, pH 7.4). A slight excess (2x) compensates for thermal degradation over a 2-3 day culture period.
Workflow:
Prepare "Folate-Free" basal medium (custom order or specific catalog number).
Add 5-MTHF stock immediately prior to use. Do not store pre-mixed liquid media for >1 week.
These cells cannot reduce Folic Acid. They are typically auxotrophic for glycine, hypoxanthine, and thymidine (GHT).
Protocol: Supplement medium with 10 µM 5-MTHF .
Outcome: 5-MTHF restores growth without the need for hypoxanthine/thymidine rescue, allowing for precise selection pressure studies using Methotrexate (MTX).
Comparison: Folic Acid vs. 5-MTHF Disodium[3][7][12]
Feature
Folic Acid (FA)
5-MTHF Disodium Salt
Source
Synthetic
Biologically Identical
Transport
Low affinity for Reduced Folate Carrier (RFC)
High affinity for RFC and Folate Receptors
Metabolism
Requires DHFR reduction
Direct entry to folate cycle
Solubility
Poor in water (needs base)
Excellent in water/PBS
Stability
High (Heat/Light stable)
Low (Needs antioxidant/dark)
Risk
Accumulation of UMFA
No accumulation; physiological
Cost
Low
High
Troubleshooting & Optimization
Observation
Root Cause
Corrective Action
Precipitate in Stock
pH too low or Calcium interaction
Use Disodium salt, not Calcium salt. Ensure pH > 6.5.
Media turns brown
Oxidation of folate
Add Ascorbic Acid (50 µM) or Glutathione to culture media.
Cell Growth Lag
Adaptation phase
Wean cells: 50:50 FA:5-MTHF for 2 passages, then 100% 5-MTHF.
High Homocysteine
Insufficient B12
5-MTHF requires Vitamin B12 (Cobalamin) to recycle Homocysteine. Ensure B12 is adequate.
References
Scaglione, F., & Panzavolta, G. (2014). Folate, folic acid and 5-methyltetrahydrofolate are not the same thing.[6][10][11][12] Xenobiotica, 44(5), 480-488. Link
Visentin, M., et al. (2014). The antifolates: evolution, new agents and progress towards personalized medicine. Nature Reviews Clinical Oncology, 11, 239-254. Link
Sigma-Aldrich. (n.d.). Product Specification: 5-Methyltetrahydrofolic acid disodium salt (CAS 68792-52-9).[7][8] Link
Obeid, R., et al. (2013). Is 5-methyltetrahydrofolate an alternative to folic acid for the prevention of neural tube defects? Journal of Perinatal Medicine, 41(5), 469-483. Link
EFSA Panel on Food Additives. (2004). Opinion of the Scientific Panel on Food Additives... related to the use of L-5-methyltetrahydrofolic acid, calcium salt. EFSA Journal.[13] Link
Application Note: A Robust Spectrophotometric and HPLC-Based Enzymatic Assay for Determining 5,10-Methylenetetrahydrofolate Reductase (MTHFR) Activity
Abstract 5-Methyltetrahydrofolate (5-MTHF) is the most biologically active form of folate, playing a pivotal role as a methyl donor in the one-carbon metabolism pathway, which is essential for DNA synthesis, methylation,...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
5-Methyltetrahydrofolate (5-MTHF) is the most biologically active form of folate, playing a pivotal role as a methyl donor in the one-carbon metabolism pathway, which is essential for DNA synthesis, methylation, and neurotransmitter production.[1] The enzyme 5,10-methylenetetrahydrofolate reductase (MTHFR) catalyzes the irreversible conversion of 5,10-methylenetetrahydrofolate to 5-MTHF.[2] Measuring MTHFR activity is crucial for researchers in nutrition, oncology, and neurology, as well as for drug development professionals investigating therapies related to folate metabolism. Deficient MTHFR activity can lead to elevated homocysteine levels, a risk factor for various pathologies.[2][3] This guide provides a detailed, field-proven protocol for measuring MTHFR activity in its physiological "forward" direction, coupled with two robust detection methodologies: a classic spectrophotometric method and a highly sensitive HPLC-based method.
Scientific Foundation: The Role of MTHFR in One-Carbon Metabolism
MTHFR is a central enzyme that links the folate and methionine cycles. It catalyzes the NADPH-dependent reduction of 5,10-methylenetetrahydrofolate (CH2-THF) to 5-methyltetrahydrofolate (5-MTHF), using Flavin Adenine Dinucleotide (FAD) as a cofactor.[2] The 5-MTHF produced then donates its methyl group to homocysteine in a reaction catalyzed by methionine synthase (MTR), regenerating methionine.[4] This methionine can be converted to S-adenosylmethionine (SAM), the universal methyl donor for countless biochemical reactions.[5] Therefore, MTHFR activity directly governs the supply of methyl groups for methylation processes throughout the body.
Caption: The central role of MTHFR in one-carbon metabolism.
Principle of the Enzymatic Assay
This protocol measures MTHFR activity by quantifying one of the products or co-substrates of the forward reaction. Two primary methods are detailed:
Spectrophotometric Assay: This method is based on the principle described by D.W. Rosenberg et al. and measures the decrease in absorbance at 340 nm resulting from the oxidation of NADPH to NADP+. It is a continuous assay suitable for kinetic studies but may have lower sensitivity and be susceptible to interference from other NADPH-consuming enzymes in crude lysates.
HPLC-Fluorescence Assay: This highly sensitive and specific endpoint assay quantifies the direct product, 5-MTHF.[6] The reaction is run for a fixed time, stopped, and the amount of 5-MTHF produced is measured by High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD).[7][8] This is the preferred method for samples with low MTHFR activity or for validating results from other methods.
Materials and Reagents
Reagent/Material
Specifications
Vendor (Example)
Notes
Enzyme Source
Cell or tissue homogenates
-
Prepare fresh or store at -80°C.
Potassium Phosphate Buffer
100 mM, pH 6.6
Sigma-Aldrich
Prepare from mono- and dibasic stocks.
EDTA
0.3 mM
Sigma-Aldrich
Add to phosphate buffer.
β-Mercaptoethanol
10 mM
Sigma-Aldrich
Add fresh to buffer before use. Potent antioxidant.
DL-5,10-CH2-THF
Substrate, 2 mM stock
Schircks Laboratories
Protect from light and oxidation.
NADPH
Co-substrate, 10 mM stock
Sigma-Aldrich
Prepare fresh in buffer.
FAD
Co-factor, 1.5 mM stock
Sigma-Aldrich
Store protected from light.
Perchloric Acid (PCA)
1 M
Fisher Scientific
For HPLC method reaction termination.
5-MTHF Standard
(6S)-5-Methyltetrahydrofolic acid
Schircks Laboratories
For HPLC standard curve.
HPLC System
C18 column, Fluorescence Detector
Agilent, Waters
Required for HPLC method.
Spectrophotometer
UV-Vis capable
Beckman Coulter, Thermo
Required for spectrophotometric method.
Detailed Experimental Protocols
PART A: Sample Preparation (Cell Lysate)
Expertise & Experience: The stability of folates and MTHFR is critical. All steps must be performed on ice to minimize enzymatic degradation and oxidation of labile folate species. The inclusion of β-mercaptoethanol is essential to maintain a reducing environment, protecting the enzyme and its substrates.
Cell Harvesting: Harvest cultured cells (e.g., fibroblasts, cancer cell lines) by scraping into ice-cold Phosphate Buffered Saline (PBS). Centrifuge at 500 x g for 5 minutes at 4°C.
Lysis: Discard the supernatant and resuspend the cell pellet in 200-500 µL of ice-cold Lysis Buffer (100 mM Potassium Phosphate, pH 6.6, 0.3 mM EDTA, 10 mM β-mercaptoethanol).
Homogenization: Lyse the cells by sonication on ice (e.g., 3 cycles of 10 seconds ON, 30 seconds OFF).
Clarification: Centrifuge the lysate at 14,000 x g for 20 minutes at 4°C to pellet cell debris.
Supernatant Collection: Carefully transfer the clear supernatant to a new pre-chilled tube. This is the enzyme source.
Protein Quantification: Determine the total protein concentration of the lysate using a standard method (e.g., Bradford or BCA assay). This is required to normalize enzyme activity.
PART B: Protocol 1 - Spectrophotometric Assay
Reaction Mix Preparation: In a 1 mL quartz cuvette, prepare the following reaction mixture. Prepare a master mix without the enzyme lysate for multiple samples.
Component
Volume (µL)
Final Concentration
Potassium Phosphate Buffer (pH 6.6)
820
~88 mM
FAD (1.5 mM)
50
75 µM
NADPH (10 mM)
20
200 µM
Cell Lysate (Enzyme Source)
10-50
20-100 µg protein
Assay Initiation: Mix the components by gentle pipetting and incubate at 37°C for 3 minutes to pre-warm the solution and allow for FAD binding.
Baseline Reading: Place the cuvette in the spectrophotometer and record the absorbance at 340 nm for 2-3 minutes to establish a stable baseline.
Start Reaction: Add 10 µL of 2 mM 5,10-CH2-THF to initiate the reaction. Mix quickly.
Data Acquisition: Immediately begin recording the decrease in absorbance at 340 nm every 15 seconds for 10-15 minutes.
Calculation: Calculate the rate of NADPH oxidation using the Beer-Lambert law (Extinction coefficient for NADPH at 340 nm is 6.22 mM⁻¹cm⁻¹). Normalize the activity to the amount of protein added (e.g., nmol/min/mg protein).
Trustworthiness: A self-validating system is essential. Run parallel controls: (1) a "no substrate" control (replace 5,10-CH2-THF with buffer) to measure non-specific NADPH oxidase activity in the lysate, and (2) a "no enzyme" control to ensure substrates are stable. The true MTHFR activity is the rate of the complete reaction minus the rate of the "no substrate" control.
PART C: Protocol 2 - HPLC-Fluorescence Assay
Expertise & Experience: This endpoint assay offers superior sensitivity. The reaction is stopped by acid precipitation, which effectively denatures all proteins.[8] This not only halts the reaction but also prepares the sample for injection into the HPLC, preventing column damage.
Reaction Setup: In a 1.5 mL microcentrifuge tube, prepare the following reaction mix on ice:
Component
Volume (µL)
Final Concentration
Potassium Phosphate Buffer (pH 6.6)
40
~40 mM
FAD (1.5 mM)
5
75 µM
NADPH (10 mM)
10
1 mM
5,10-CH2-THF (2 mM)
10
200 µM
Total Volume (Pre-enzyme)
65
-
Cell Lysate (Enzyme Source)
35
50-150 µg protein
Total Reaction Volume
100
-
Incubation: Vortex briefly and incubate the tubes at 37°C for a fixed time (e.g., 30 minutes). The optimal time should be within the linear range of the reaction, which may require initial time-course experiments.[6]
Reaction Termination: Stop the reaction by adding 25 µL of 1 M Perchloric Acid (PCA). Vortex vigorously and incubate on ice for 10 minutes.
Sample Clarification: Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated protein.
Sample Collection: Transfer the clear supernatant to an HPLC vial for analysis.
PART D: HPLC Analysis of 5-MTHF
Standard Curve: Prepare a series of 5-MTHF standards (e.g., 0, 10, 25, 50, 100, 200 nM) in the final reaction buffer matrix (including the PCA).
HPLC Conditions:
Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).
Mobile Phase: Isocratic elution with 90:10 (v/v) 50 mM potassium phosphate buffer (pH 3.5) : Acetonitrile.
Flow Rate: 1.0 mL/min.
Injection Volume: 50 µL.
Fluorescence Detection: Excitation at 290 nm, Emission at 360 nm.[6][9]
Analysis: Inject the standards first to generate a standard curve (Peak Area vs. Concentration). Then, inject the prepared samples.
Calculation: Identify and integrate the 5-MTHF peak in the sample chromatograms. Quantify the amount of 5-MTHF produced using the linear regression equation from the standard curve. Express the final activity in pmol of 5-MTHF produced per minute per mg of protein.
Caption: Experimental workflow for the HPLC-based MTHFR activity assay.
1. Prepare fresh lysate; always keep samples on ice.2. Use fresh or properly stored substrate; protect from light.3. Ensure FAD is included in the reaction at the correct concentration.
High Background Signal (Spectrophotometric)
Non-specific NADPH oxidase activity in the crude lysate.
Subtract the rate from the "no substrate" control. If still high, consider partially purifying the sample.
Poor Peak Shape (HPLC)
1. Protein precipitation in the sample.2. Column degradation.
1. Ensure complete protein removal after PCA addition and centrifugation.2. Flush the column or replace if necessary.
Inconsistent Results
1. Pipetting errors.2. Inconsistent incubation times.3. Protein quantification errors.
1. Use calibrated pipettes; prepare master mixes.2. Use a timed water bath or heat block.3. Run protein standards and samples in triplicate.
References
AFG Scientific. (n.d.). Human 5-MTHF(5-Methyltetrahydrofolate) ELISA Kit. Retrieved from [Link]
Drummond, J. T., Matthews, R. G. (1994). Characterization of nonradioactive assays for cobalamin-dependent and cobalamin-independent methionine synthase enzymes. Analytical Biochemistry, 222(2), 397-402. Retrieved from [Link]
Ketha, H., Al-Dirbashi, O., Rashed, M. S., & Rinaldo, P. (2014). Quantitation of 5-Methyltetrahydrofolate in Cerebrospinal Fluid Using Liquid Chromatography-Electrospray Tandem Mass Spectrometry. Annals of Clinical & Laboratory Science, 44(2), 196-202. Retrieved from [Link]
College of American Pathologists. (2022). 5,10-Methylenetetrahydrofolate Reductase (MTHFR) Version: 3.0. Retrieved from [Link]
Leeming, R. J., Pollock, A., Melville, L. J., & Hamon, C. G. (1990). Measurement of 5-methyltetrahydrofolic acid in man by high-performance liquid chromatography. Metabolism, 39(9), 902-904. Retrieved from [Link]
Müller, C., et al. (2020). Preclinical evaluation of 5-methyltetrahydrofolate-based radioconjugates-new perspectives for folate receptor-targeted radionuclide therapy. Journal of Nuclear Medicine, 61(10), 1499-1505. Retrieved from [Link]
Nishimura, Y., et al. (2023). Serum 5-Methyltetrahydrofolate Status Is Associated with One-Carbon Metabolism-Related Metabolite Concentrations and Enzyme Activity Indicators in Young Women. Nutrients, 15(13), 3019. Retrieved from [Link]
Mayo Clinic Laboratories. (n.d.). 5-Methyltetrahydrofolate (F5M) Test Overview. Retrieved from [Link]
Juzenas, P., Iani, V., & Moan, J. (2006). Photodegradation of 5-methyltetrahydrofolate: Biophysical Aspects. Photochemistry and Photobiology, 82(5), 1339-1342. Retrieved from [Link]
Zetterberg, H., et al. (2002). 5,10-Methylenetetrahydrofolate reductase (MTHFR) assay in the forward direction: residual activity in MTHFR deficiency. Clinical Chemistry, 48(9), 1547-1552. Retrieved from [Link]
Wang, Y., et al. (2024). One-pot enzymatic synthesis of l-5-methyltetrahydrofolate from folic acid using enzyme cascades. Reaction Chemistry & Engineering. Retrieved from [Link]
Froese, D. S., et al. (2015). Insights into Severe 5,10-Methylenetetrahydrofolate Reductase Deficiency: Molecular Genetic and Enzymatic Characterization. Human Mutation, 36(5), 558-568. Retrieved from [Link]
Centre for Genetics Education. (2021). MTHFR GENE TESTING. Retrieved from [Link]
Zhang, Y., et al. (2022). Biosynthesis of L‐5‐methyltetrahydrofolate by genetically engineered Escherichia coli. Microbial Biotechnology, 15(9), 2419-2430. Retrieved from [Link]
Kido, J., et al. (2025). Development of a novel liquid chromatography-tandem mass spectrometry based enzymatic assay of 5,10-methylenetetrahydrofolate reductase. Scientific Reports, 15(1), 7926. Retrieved from [Link]
Koyama, K., et al. (2001). Assays of methylenetetrahydrofolate reductase and methionine synthase activities by monitoring 5-methyltetrahydrofolate and tetrahydrofolate using high-performance liquid chromatography with fluorescence detection. Analytical Biochemistry, 299(2), 151-157. Retrieved from [Link]
Leeming, R. J., Pollock, A., Melville, L. J., & Hamon, C. G. (1990). Measurement of 5-methyltetrahydrofolic acid in man by high-performance liquid chromatography. Metabolism, 39(9), 902-4. Retrieved from [Link]
Scaglione, F., & Panzavolta, G. (2014). Active Folate Versus Folic Acid: The Role of 5-MTHF (Methylfolate) in Human Health. Journal of Functional Foods, 7, 1-13. Retrieved from [Link]
ResearchGate. (n.d.). 5-Methyltetrahydrofolic acid and folic acid measured in plasma with liquid chromatography tandem mass spectrometry: Applications to folate absorption and metabolism. Retrieved from [Link]
Wang, Y., et al. (2020). Optimization of Extraction Process for 5-Methyltetrahydrofolate from Maize and Determination of Its Content by HPLC. Journal of the Chinese Cereals and Oils Association, 35(9), 142-148. Retrieved from [Link]
Guttormsen, A. B., et al. (2000). Assays for Methylenetetrahydrofolate Reductase Polymorphisms. Madame Curie Bioscience Database. Retrieved from [Link]
Pfeiffer, C. M., et al. (2004). Stability of 5-methyltetrahydrofolate in frozen fresh fruits and vegetables. Food Chemistry, 87(4), 523-531. Retrieved from [Link]
Jones, C. M., et al. (2002). Determination of 5-methyltetrahydrofolate (13C-labeled and unlabeled) in human plasma and urine by combined liquid chromatography mass spectrometry. Analytical Biochemistry, 305(1), 61-69. Retrieved from [Link]
Miko, E., et al. (2018). The Role of One-Carbon Metabolism and Methyl Donors in Medically Assisted Reproduction: A Narrative Review of the Literature. Nutrients, 10(12), 1953. Retrieved from [Link]
NutriPATH. (n.d.). METHYLATION & MTHFR. Retrieved from [Link]
Creative Diagnostics. (n.d.). Human 5-MTHF(5-Methyltetrahydrofolate) ELISA Kit. Retrieved from [Link]
International Journal of Pharmaceutical Sciences and Drug Research. (2021). Development of simple method for the determination of 5-Methyl tetrahydrofolate in Dried Blood Spot by High Performance Liquid Chromatography (HPLC). Retrieved from [Link]
JJ Medicine. (2018, July 6). One Carbon Metabolism | Tetrahydrofolate and the Folate Cycle [Video]. YouTube. Retrieved from [Link]
Stanger, O., et al. (2005). S-Adenosylmethionine and 5-Methyltetrahydrofolate Are Associated With Endothelial Function After Controlling for Confounding by Homocysteine. Arteriosclerosis, Thrombosis, and Vascular Biology, 25(4), 796-801. Retrieved from [Link]
Christensen, K. E. (2014). THE EFFECTS OF FOLIC ACID AND 5- METHYLTETRAHYDROFOLATE SUPPLEMENTATION ON FOLATE METABOLISM AND ONE-CARBON TRANSFER REACTIONS I. McGill University eScholarship. Retrieved from [Link]
Pajares, M. A., & Pérez-Sala, D. (2021). HPLC-MS-Based Method for Determination of the D- and L- 5-Methyltetrahydrofolate Isomer Ratio in Dietary Supplements. Journal of AOAC INTERNATIONAL, 104(5), 1345-1353. Retrieved from [Link]
Kanarek, N., et al. (2018). Methionine synthase is essential for cancer cell proliferation in physiological folate environments. DSpace@MIT. Retrieved from [Link]
Debeljak, N., et al. (2020). Folate Insufficiency Due to MTHFR Deficiency Is Bypassed by 5-Methyltetrahydrofolate. Journal of Clinical Medicine, 9(9), 2828. Retrieved from [Link]
Nelson, B. C., et al. (2002). Determination of 5-methyltetrahydrofolic acid and folic acid in citrus juices using stable isotope dilution-mass spectrometry. Journal of Agricultural and Food Chemistry, 50(17), 4721-4726. Retrieved from [Link]
Proteopedia. (2023). Methionine synthase. Retrieved from [Link]
Lee, M. S., et al. (2019). The Incoherent Fluctuation of Folate Pools and Differential Regulation of Folate Enzymes Prioritize Nucleotide Supply in the Zebrafish Model Displaying Folate Deficiency-Induced Microphthalmia and Visual Defects. Frontiers in Molecular Neuroscience, 12, 26. Retrieved from [Link]
Application Notes and Protocols: 5-Methyltetrahydrofolic Acid Supplementation in Neurological Disorder Models
For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Abstract This comprehensive guide details the rationale and application of 5-Methyltetrahydrofolic acid (5...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by: Gemini, Senior Application Scientist
Abstract
This comprehensive guide details the rationale and application of 5-Methyltetrahydrofolic acid (5-MTHF) supplementation in preclinical rodent models of neurological disorders. As the biologically active form of folate, 5-MTHF presents significant therapeutic potential by bypassing metabolic defects associated with MTHFR polymorphisms and readily crossing the blood-brain barrier. Herein, we provide an in-depth analysis of its mechanisms of action and present detailed, field-proven protocols for its application in models of Alzheimer's Disease, Major Depressive Disorder, and Autism Spectrum Disorder. This document is intended to equip researchers with the necessary knowledge to design, execute, and validate studies investigating the therapeutic efficacy of 5-MTHF in a preclinical setting.
Scientific Rationale for 5-MTHF Supplementation in Neurological Disorders
5-Methyltetrahydrofolic acid is the predominant form of folate in human plasma and the only form capable of crossing the blood-brain barrier[1]. Its bioavailability is approximately seven times higher than that of folic acid, making it a more efficient means of increasing central nervous system folate levels[1]. Folate is a critical cofactor in one-carbon metabolism, a series of interconnected biochemical pathways essential for:
Neurotransmitter Synthesis: 5-MTHF is a crucial methyl donor for the synthesis of tetrahydrobiopterin (BH4), a necessary cofactor for the production of serotonin, dopamine, and norepinephrine.
DNA Methylation and Epigenetic Regulation: Through the methionine cycle, 5-MTHF contributes to the formation of S-adenosylmethionine (SAMe), the universal methyl donor for DNA and histone methylation, which regulates gene expression.
Homocysteine Remethylation: 5-MTHF is essential for the remethylation of homocysteine to methionine. Elevated homocysteine (hyperhomocysteinemia) is a known neurotoxin and has been implicated in the pathophysiology of several neurological and psychiatric disorders[2][3].
Redox Regulation and Neuroinflammation: By supporting the production of glutathione, a major intracellular antioxidant, 5-MTHF can mitigate oxidative stress. It has also been shown to modulate neuroinflammatory responses[4].
Polymorphisms in the methylenetetrahydrofolate reductase (MTHFR) gene, particularly the C677T variant, can significantly reduce the enzyme's efficacy, leading to impaired conversion of folic acid to 5-MTHF[5]. This genetic predisposition is associated with an increased risk for various neurological conditions, including Alzheimer's disease, depression, and autism spectrum disorder[5][6][7][8]. Supplementation with 5-MTHF bypasses this enzymatic step, offering a direct therapeutic strategy for individuals with MTHFR polymorphisms and those with compromised folate metabolism.
dot
Caption: One-Carbon Metabolism Pathways.
Application in Alzheimer's Disease (AD) Models
2.1. Rationale and Mechanism
In the context of AD, 5-MTHF supplementation has demonstrated neuroprotective effects through multiple mechanisms. Studies in rat models of AD induced by D-galactose and aluminum chloride have shown that 5-MTHF can alleviate memory impairment[1][9]. The proposed mechanisms include:
Reduction of Aβ and Tau Pathology: 5-MTHF treatment has been found to decrease the accumulation of amyloid-beta (Aβ1-42) and phosphorylated Tau (p-Tau), two hallmark pathologies of AD[1][9].
Modulation of APP Processing: 5-MTHF may promote the non-amyloidogenic processing of amyloid precursor protein (APP) by increasing the expression of ADAM10 and decreasing the expression of BACE1[1].
Reduction of Oxidative Stress and Neuroinflammation: 5-MTHF supplementation has been shown to increase the activity of antioxidant enzymes like superoxide dismutase (SOD) and decrease levels of malondialdehyde (MDA), a marker of lipid peroxidation. It also reduces the levels of pro-inflammatory cytokines such as IL-6 and TNF-α[1].
Improvement of Cholinergic Function: 5-MTHF can decrease the activity of acetylcholinesterase (AChE), thereby increasing the availability of acetylcholine in the synapse[1].
2.2. Experimental Protocol: 5-MTHF in a D-galactose/AlCl₃-Induced AD Rat Model
This protocol is based on the methodology described by Gao et al. (2022)[1].
2.2.1. Materials
5-Methyltetrahydrofolic acid (Calcium salt)
D-galactose
Aluminum chloride (AlCl₃)
Sterile saline (0.9% NaCl)
Vehicle: Sterile water or 0.5% carboxymethylcellulose (CMC) in water
Oral gavage needles (for rats)
Syringes and needles for intraperitoneal (i.p.) injection
2.2.2. Animal Model Induction
Use adult male Wistar rats (or a similar strain) weighing 200-250g.
Acclimatize animals for at least one week before the experiment.
Induce the AD model by daily intraperitoneal (i.p.) injections of D-galactose (60 mg/kg) and aluminum chloride (10 mg/kg) for 6 weeks. The control group receives i.p. injections of sterile saline.
2.2.3. 5-MTHF Preparation and Administration
Prepare a stock solution of 5-MTHF in sterile water or 0.5% CMC. The concentration should be calculated based on the desired dosage and the average weight of the rats.
Following the 6-week induction period, administer 5-MTHF daily by oral gavage for 6 weeks at doses of 1, 5, or 10 mg/kg.
The vehicle control group should receive an equivalent volume of the vehicle. A positive control group can be included, for example, donepezil at 1 mg/kg.
Weigh the animals weekly and adjust the dosage volume accordingly.
2.2.4. Experimental Workflow
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Caption: Alzheimer's Disease Model Workflow.
2.2.5. Behavioral Assessment: Morris Water Maze (MWM)
Perform the MWM test during the last week of the treatment period to assess spatial learning and memory.
Apparatus: A circular pool (approx. 150 cm in diameter) filled with water made opaque with non-toxic white paint. A hidden platform (10 cm in diameter) is submerged 1-2 cm below the water surface.
Acquisition Phase: Conduct 4 trials per day for 4-5 consecutive days. In each trial, release the rat from one of four starting positions, facing the pool wall. Allow the rat to swim for a maximum of 60 seconds to find the platform. If the rat fails to find the platform, guide it to the platform and allow it to remain there for 15-20 seconds.
Probe Trial: 24 hours after the last acquisition trial, remove the platform and allow the rat to swim freely for 60 seconds.
Data to Collect: Escape latency (time to find the platform), path length, time spent in the target quadrant, and number of platform crossings.
2.2.6. Biochemical and Histological Analysis
At the end of the experiment, euthanize the animals and collect brain tissue and blood.
Brain Homogenate Preparation: Homogenize brain tissue (e.g., hippocampus and cortex) in ice-cold saline or appropriate buffer. Centrifuge and collect the supernatant for analysis.
ELISA: Quantify the levels of Aβ1-42 and p-Tau in the brain homogenate using commercially available ELISA kits.
Enzyme Activity Assays: Measure the activity of AChE and NOS in the brain homogenate.
Oxidative Stress Markers: Measure SOD activity and MDA levels in serum or brain homogenate.
Inflammatory Cytokines: Measure the levels of IL-6 and TNF-α in serum or brain homogenate using ELISA.
Histology: Perfuse a subset of animals with 4% paraformaldehyde and prepare brain sections for Hematoxylin and Eosin (H&E) staining to assess neuronal morphology in the hippocampus.
2.3. Expected Outcomes and Data Interpretation
Parameter
AD Model (Untreated)
5-MTHF Treated (5-10 mg/kg)
Morris Water Maze
Increased escape latency, less time in target quadrant
Decreased escape latency, more time in target quadrant[1][9]
The link between folate deficiency and depression is well-established. 5-MTHF plays a vital role in the synthesis of monoamine neurotransmitters (serotonin, dopamine, norepinephrine) that are implicated in the pathophysiology of depression. Supplementation with L-methylfolate has been shown to have antidepressant effects, both as a monotherapy and as an adjunct to selective serotonin reuptake inhibitors (SSRIs)[10][11]. The proposed mechanisms include:
Enhanced Neurotransmitter Synthesis: By increasing the availability of BH4, 5-MTHF facilitates the enzymatic production of key neurotransmitters.
Reduction of Homocysteine: Elevated homocysteine levels are associated with depression, and 5-MTHF effectively lowers these levels.
Modulation of Neurotrophic Factors: Folate may influence the expression of neurotrophic factors like Brain-Derived Neurotrophic Factor (BDNF), which is often reduced in depression.
3.2. Experimental Protocol: 5-MTHF in a Chronic Unpredictable Stress (CUS) Mouse Model
This protocol is adapted from studies investigating the effects of L-methylfolate and folic acid in stress-induced depression models[10][11].
Vehicle for oral gavage: 2% gum acacia suspension or sterile water
Vehicle for i.p. injection: Sterile saline
Apparatus for CUS (e.g., restraint tubes, strobe lights, tilted cages)
Apparatus for behavioral tests (Forced Swim Test, Tail Suspension Test)
3.2.2. Animal Model Induction (CUS)
Use adult male C57BL/6 mice (or a similar strain).
Acclimatize animals for at least one week.
Expose mice to a series of mild, unpredictable stressors daily for 4-5 weeks. Stressors can include:
Wet bedding (12 hours)
45° cage tilt (12 hours)
Overnight illumination
Restraint stress (1 hour)
Food and water deprivation (12 hours)
Stroboscopic light exposure (overnight)
The control group should be handled daily but not exposed to stressors.
3.2.3. 5-MTHF Preparation and Administration
Oral Gavage:
Prepare a suspension of L-methylfolate in 2% gum acacia or a solution in sterile water.
Administer daily by oral gavage at a dose of 1.25-3 mg/kg for the duration of the CUS protocol or for the last 2-3 weeks.
Intraperitoneal Injection:
Dissolve L-methylfolate in sterile saline.
Administer daily by i.p. injection at a dose of 0.75-3 mg/kg for the last 9-14 days of the CUS protocol.
3.2.4. Experimental Workflow
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Caption: Depression Model Workflow.
3.2.5. Behavioral Assessment
Conduct behavioral tests in the final days of the experiment.
Forced Swim Test (FST):
Place the mouse in a transparent cylinder (25 cm high, 10 cm diameter) filled with water (23-25°C) to a depth of 15 cm.
Record a 6-minute session. Score the duration of immobility during the last 4 minutes. Immobility is defined as the absence of movement except for small motions to keep the head above water.
Tail Suspension Test (TST):
Suspend the mouse by its tail using adhesive tape, approximately 50 cm from the floor.
Record a 6-minute session. Score the total duration of immobility.
3.2.6. Biochemical Analysis
Euthanize the animals and dissect brain regions such as the hippocampus and prefrontal cortex.
Homogenize the tissue and analyze the levels of serotonin, dopamine, and norepinephrine using High-Performance Liquid Chromatography (HPLC) with electrochemical detection.
Application in Autism Spectrum Disorder (ASD) Models
4.1. Rationale and Mechanism
Emerging evidence suggests a link between altered folate metabolism, MTHFR polymorphisms, and an increased risk of ASD[8][12]. Prenatal supplementation with folic acid has been associated with a reduced risk of ASD. While direct postnatal 5-MTHF supplementation protocols in ASD mouse models are less established, the rationale is strong:
Bypassing MTHFR Deficiency: As MTHFR mutations are more prevalent in individuals with ASD, direct 5-MTHF supplementation can restore one-carbon metabolism.
Supporting Neurodevelopment: Folate is critical for neurogenesis, myelination, and synaptic plasticity, processes that can be disrupted in ASD.
Neurotransmitter Balance: By supporting the synthesis of serotonin and dopamine, 5-MTHF may help to ameliorate some of the behavioral phenotypes associated with ASD[13].
Reducing Oxidative Stress: Oxidative stress is a common finding in individuals with ASD, and 5-MTHF's role in glutathione synthesis may be neuroprotective[14].
4.2. Foundational Protocol: Postnatal 5-MTHF in a Valproic Acid (VPA)-Induced Autism Mouse Model
The VPA model is a widely used environmental model of ASD that recapitulates many of the core behavioral and neurobiological features of the disorder[15][16]. This protocol provides a starting point for investigating the efficacy of postnatal 5-MTHF supplementation.
Apparatus for behavioral tests (Three-Chamber Social Interaction Test, Marble Burying Test)
4.2.2. Animal Model Induction (Prenatal VPA Exposure)
Use timed-pregnant C57BL/6 mice.
On embryonic day 12.5 (E12.5), administer a single i.p. injection of sodium valproate (400-600 mg/kg) or saline (control) to the pregnant dams.
Allow the dams to give birth naturally. Pups will be weaned at postnatal day 21 (P21).
4.2.3. 5-MTHF Preparation and Administration
Prepare a solution of L-methylfolate in sterile water.
Beginning at weaning (P21), administer L-methylfolate daily by oral gavage at a dose range of 1-5 mg/kg. The optimal dose may require a pilot study.
Continue administration until the completion of behavioral testing (e.g., up to P56).
4.2.4. Experimental Workflow
dot
Caption: Autism Spectrum Disorder Model Workflow.
4.2.5. Behavioral Assessment
Begin behavioral testing in juvenile to adult mice (e.g., starting at P35).
Three-Chamber Social Interaction Test:
Acclimate the test mouse to a three-chambered apparatus.
Sociability Phase: Place a novel mouse (stranger 1) in a wire cage in one side chamber and an empty wire cage in the other. Measure the time the test mouse spends in each chamber and sniffing each cage.
Social Novelty Phase: Replace the empty cage with a new novel mouse (stranger 2). Measure the time spent with the familiar mouse (stranger 1) versus the novel mouse (stranger 2).
Marble Burying Test:
Place 20 marbles in a grid pattern on top of 5 cm of clean bedding in a standard mouse cage.
Place a single mouse in the cage for 30 minutes.
Count the number of marbles that are at least two-thirds buried.
Neuroinflammation Markers: Measure levels of cytokines (e.g., IL-1β, IL-6, TNF-α) and markers of glial activation (e.g., Iba1 for microglia, GFAP for astrocytes) using ELISA or Western blot[17][18].
Oxidative Stress Markers: Analyze levels of SOD, glutathione, and MDA.
Neurotransmitter Levels: Quantify glutamate and GABA levels using HPLC.
4.3. Expected Outcomes and Data Interpretation
Parameter
VPA Model (Untreated)
5-MTHF Treated (Hypothesized)
Three-Chamber Test
Reduced time with novel mouse
Increased time with novel mouse
Marble Burying
Increased number of marbles buried
Decreased number of marbles buried
Neuroinflammation
Increased pro-inflammatory markers
Decreased pro-inflammatory markers
Oxidative Stress
Increased oxidative stress markers
Reduced oxidative stress markers
GABA/Glutamate Balance
Imbalanced (e.g., altered levels)
Restoration towards balance
References
Gao, X., et al. (2022). 5-Methyltetrahydrofolate Alleviates Memory Impairment in a Rat Model of Alzheimer's Disease Induced by D-Galactose and Aluminum Chloride. International Journal of Molecular Sciences. Available at: [Link]
Gao, X., et al. (2022). 5-Methyltetrahydrofolate Alleviates Memory Impairment in a Rat Model of Alzheimer's Disease Induced by D-Galactose and Aluminum Chloride. PubMed. Available at: [Link]
Sadigurschi, N., & Golan, H. M. (2019). Prenatal Nutritional Intervention Reduces Autistic-Like Behavior Rates Among Mthfr-Deficient Mice. Frontiers in Neuroscience. Available at: [Link]
Swedo, S. E., et al. (2016). CSF concentrations of 5-methyltetrahydrofolate in a cohort of young children with autism. Neurology. Available at: [Link]
Intelligent Labs. (2023). 5-MTHF Activated Folic Acid for Depression: Why It Works. Intelligent Labs supplements. Available at: [Link]
TREATMENT, A. Treating Genetic Mutations in Autism. Autism Parenting Magazine. Available at: [Link]
Ferriss, T. (2020). MTHFR gene and supplementation with 5-L-methylfolate. FoundMyFitness. Available at: [Link]
Frye, R. E., et al. (2021). Cerebral Folate Deficiency, Folate Receptor Alpha Autoantibodies and Leucovorin (Folinic Acid) Treatment in Autism Spectrum Disorders: A Systematic Review and Meta-Analysis. Journal of Personalized Medicine. Available at: [Link]
Nicolini, C., & Fahnestock, M. (2018). The valproic acid-induced animal model of autism. Experimental Neurology. Available at: [Link]
Nasca, C., et al. (2021). Synergic action of L-acetylcarnitine and L-methylfolate in Mouse Models of Stress-Related Disorders and Human iPSC-Derived Dopaminergic Neurons. Neuropsychopharmacology. Available at: [Link]
Gao, X., et al. (2022). 5-Methyltetrahydrofolate Alleviates Memory Impairment in a Rat Model of Alzheimer's Disease Induced by D-Galactose and Aluminum Chloride. International Journal of Molecular Sciences. Available at: [Link]
Baierle, M., et al. (2015). DNA damage in the elderly is associated with 5-MTHF levels: a pro-oxidant activity. Oxidative Medicine and Cellular Longevity. Available at: [Link]
Prieto, P., et al. (2023). Supplementation with Folic Acid or 5-Methyltetrahydrofolate and Prevention of Neural Tube Defects: An Evidence-Based Narrative Review. Nutrients. Available at: [Link]
Sadigurschi, N., & Golan, H. M. (2019). Maternal and offspring methylenetetrahydrofolate-reductase genotypes interact in a mouse model to induce autism spectrum disorder-like behavior. Human Molecular Genetics. Available at: [Link]
Kim, Y. S., & Choi, J. (2022). Oxidative Stress in Autism Spectrum Disorder—Current Progress of Mechanisms and Biomarkers. Antioxidants. Available at: [Link]
Heo, Y., et al. (2013). Inflammatory profiles in the BTBR mouse: How relevant are they to autism spectrum disorders?. Brain, Behavior, and Immunity. Available at: [Link]
Sharma, S., et al. (2018). Evaluation of antidepressant activity of l-methylfolate per se and its interaction with escitalopram in mice. International Journal of Basic & Clinical Pharmacology. Available at: [Link]
Obeid, R., et al. (2013). Methylenetetrahydrofolate reductase deficiency alters levels of glutamate and γ-aminobutyric acid in brain tissue. Journal of the Neurological Sciences. Available at: [Link]
Yang, M., et al. (2011). Assessing sociability using the Three-Chamber Social Interaction Test and the Reciprocal Interaction Test in a genetic mouse model of ASD. Journal of Visualized Experiments. Available at: [Link]
Molendijk, M. L., et al. (2020). Associations of BDNF/BDNF-AS SNPs with Depression, Schizophrenia, and Bipolar Disorder. Brain Sciences. Available at: [Link]
Nakajima, A., et al. (2023). MA-5 ameliorates autism-like behavior in mice prenatally exposed to valproic acid. Journal of Pharmacological Sciences. Available at: [Link]
Yeung, K. S., et al. (2017). mTOR Signaling Disruption and Its Association with the Development of Autism Spectrum Disorder. International Journal of Molecular Sciences. Available at: [Link]
Tsybko, A. S., et al. (2023). Unique Features of the Immune Response in BTBR Mice. International Journal of Molecular Sciences. Available at: [Link]
Yang, M., et al. (2011). Automated Three-Chambered Social Approach Task for Mice. Current Protocols in Neuroscience. Available at: [Link]
El-Sahar, A. E., et al. (2022). Canagliflozin Ameliorates Oxidative Stress and Autistic-like Features in Valproic-Acid-Induced Autism in Rats: Comparison with Aripiprazole Action. Antioxidants. Available at: [Link]
Phelan-McDermid Syndrome Foundation. (2021). Early Metformin Treatment in a SHANK3 Mouse Model. Phelan-McDermid Syndrome Foundation. Available at: [Link]
Varshney, K. K., et al. (2017). Homocysteine Induced Neurological Dysfunctions: A Link to Neurodegenerative Disorders. International Journal of Medical Research & Health Sciences. Available at: [Link]
Barua, S., et al. (2014). Moderate Folic Acid Supplementation in Pregnant Mice Results in Behavioral Alterations in Offspring with Sex-Specific Changes in Methyl Metabolism. Nutrients. Available at: [Link]
Guest, P. C. (2019). MTHFR Gene Polymorphisms: A Single Gene with Wide-Ranging Clinical Implications—A Review. Journal of Personalized Medicine. Available at: [Link]
Li, D., et al. (2023). AKT/mTOR/BDNF pathway mediates the antidepressant-like effects of NAc-DBS in a mouse model of depression. Frontiers in Cellular Neuroscience. Available at: [Link]
Ricci, S., et al. (2022). mTOR Signaling Pathway Regulates the Release of Proinflammatory Molecule CCL5 Implicated in the Pathogenesis of Autism Spectrum Disorder. Frontiers in Immunology. Available at: [Link]
Lee, S., et al. (2017). Neuroinflammatory response in brain cerebral cortex of BTBR mice. ResearchGate. Available at: [Link]
Wang, M., et al. (2021). Valproic Acid Induces Autism-Like Synaptic and Behavioral Deficits by Disrupting Histone Acetylation of Prefrontal Cortex ALDH1A1 in Rats. Frontiers in Molecular Neuroscience. Available at: [Link]
Methyl-Life® Supplements. (2023). MTHFR and Autism. Methyl-Life® Supplements. Available at: [Link]
Al-Askar, M., et al. (2021). The Impact of Vitamin A Deficiency and Supplementation on Behavioral and Oxidative Stress Markers in Male Offspring of a Valproic Acid-Induced Autism Rat Model. ResearchGate. Available at: [Link]
Ionescu, D. F., et al. (2019). Brain-Derived Neurotrophic Factor (BDNF) as a Predictor of Treatment Response in Major Depressive Disorder (MDD): A Systematic Review. Pharmaceuticals. Available at: [Link]
Sharma, M., et al. (2015). Pathways that link elevated homocysteine level with Neurological disorders. ResearchGate. Available at: [Link]
Kwon, D. Y., & Powell, C. M. (2020). Reversing SHANK3 mutations in mice mitigates autism-like traits. The Transmitter. Available at: [Link]
Stephenson, D. T., et al. (2011). Histopathologic characterization of the BTBR mouse model of autistic-like behavior reveals selective changes in neurodevelopmental proteins and adult hippocampal neurogenesis. Molecular Autism. Available at: [Link]
Liew, S. C., & Gupta, E. D. (2015). Hyperhomocysteinemia and Neurologic Disorders: a Review. Cureus. Available at: [Link]
Björkholm, C., & Monteggia, L. M. (2022). BDNF as a Mediator of Antidepressant Response: Recent Advances and Lifestyle Interactions. Current Neuropharmacology. Available at: [Link]
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MazeEngineers. (2018). The Sociability Chamber: A Test of Social Approach. YouTube. Available at: [Link]
Application Note: 5-Methyltetrahydrofolic Acid (5-MTHF) as a Substrate for Methionine Synthase Assays
[1] Executive Summary Methionine Synthase (MS, EC 2.1.1.13) is a critical cobalamin-dependent enzyme linking the folate cycle and the methionine cycle.[1][2] It catalyzes the transfer of a methyl group from 5-methyltetra...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary
Methionine Synthase (MS, EC 2.1.1.13) is a critical cobalamin-dependent enzyme linking the folate cycle and the methionine cycle.[1][2] It catalyzes the transfer of a methyl group from 5-methyltetrahydrofolate (5-MTHF) to homocysteine (Hcy) , generating tetrahydrofolate (THF) and methionine .[3][1][2][4]
This guide addresses the specific challenges of using 5-MTHF as a substrate, primarily its susceptibility to oxidative degradation and the complex redox requirements of the cobalamin cofactor. We present two validated protocols: a high-sensitivity radioactive assay (
C-labeling) and a high-throughput HPLC-fluorescence assay.
Mechanistic Principles & Experimental Logic
The Cobalamin Shuttle & Reductive Activation
To design a valid assay, one must understand that MS does not simply "mix" substrates. It operates via a "ping-pong" mechanism involving a cobalamin (Vitamin B12) cofactor that shuttles the methyl group.[1][5]
Critical Insight: The enzyme cycles between a methylated state (Methyl-Cob(III)) and a highly reactive, reduced state (Cob(I)).
The Problem: Cob(I) is a "super-nucleophile" but is thermodynamically unstable. It easily oxidizes to the inactive Cob(II) state.
The Solution: A functional assay must include a Reductive Activation System . This typically consists of an electron donor (e.g., Titanium(III) citrate or DTT) and S-Adenosylmethionine (SAM), which acts as a primer to remethylate the inactive Cob(II) species back to the active Methyl-Cob(III) form.
Pathway Visualization
The following diagram illustrates the catalytic cycle and the mandatory repair mechanism required in your assay buffer.
Figure 1: The Methionine Synthase catalytic cycle. Note the critical "Repair System" (Blue Arrow) required to rescue oxidized enzyme.
Substrate Handling: The "Art" of 5-MTHF
5-MTHF is the most labile component of the assay. Poor handling is the #1 cause of assay variability.
Parameter
Risk
Mitigation Strategy
Oxidation
5-MTHF oxidizes to dihydrofolate or pterins, which inhibit MS.
Use Ascorbate: Dissolve 5-MTHF in buffer containing 10–50 mM Sodium Ascorbate. Degas: Use Argon-sparged buffers.
Light
Photolysis cleaves the folate molecule.
Darkness: Handle in amber tubes or low-light conditions.
Stereochemistry
Synthetic 5-MTHF is often a racemic (6R,S) mixture.
Correction: Only the biologically active (6S)-isomer is a substrate. If using racemic (6R,S)-5-MTHF, double the concentration relative to pure (6S).
, ), crude extracts, and high sensitivity.
Principle: Transfer of the radiolabeled methyl group from [methyl-C]-5-MTHF to homocysteine. The product (C-Methionine) is separated from unreacted substrate using an anion-exchange column.
Reagents
Buffer: 100 mM Potassium Phosphate, pH 7.2.
Substrate: [methyl-
C]-5-MTHF (Specific activity ~50 mCi/mmol).
Co-Substrate: 10 mM L-Homocysteine (prepared fresh from thiolactone or reduced with DTT).
Activation Mix: 50 µM S-Adenosylmethionine (SAM), 20 mM DTT, 50 µM Hydroxocobalamin (if using apo-enzyme).
Best for: High-throughput screening, drug inhibition studies, labs avoiding radiation.
Principle: Monitoring the formation of Tetrahydrofolate (THF) . THF is naturally fluorescent, whereas 5-MTHF has significantly lower fluorescence at the specific excitation wavelength.
Reagents
Mobile Phase: 50 mM Potassium Phosphate (pH 4.5) with 10% Methanol.
Spike samples with Methotrexate (distinct retention time) to normalize injection volume errors.
Common Failure Modes
Low Activity? Check your anaerobic technique. If the solution turns pink/orange (Cob(II)), the enzyme is inactive. Increase DTT/Titanium Citrate concentration.
High Background (HPLC)? 5-MTHF stock may be degraded. Run a "Substrate Only" blank injection.
References
Matthews, R. G. (2007).[8] Activation of Methyltetrahydrofolate by Cobalamin-Independent Methionine Synthase. NIH / PubMed Central. Link
Banerjee, R., et al. (1998). The mechanism of adenosylmethionine-dependent activation of methionine synthase: a rapid kinetic analysis. Biochemistry / PubMed.[3][9] Link
Drummond, J. T., et al. (1998). Cobalamin-dependent methionine synthase: Probing the role of the activation domain. Biochemistry. Link
Chen, L., & Vogel, H. (2021). Degradation of 5-methyltetrahydrofolate in model systems and strategies for its stabilization. NIH / Food Chemistry. Link
Giovanelli, J., & Mudd, S. H. (1985). Radioactive methionine: determination, and distribution of radioactivity. Journal of Biochemical and Biophysical Methods. Link
Author: BenchChem Technical Support Team. Date: February 2026
Topic: 5-Methyltetrahydrofolic acid (5-MTHF) in studies of Neural Tube Defect (NTD) prevention
Content Type: Advanced Application Notes and Protocols
Audience: Researchers, Senior Scientists, and Pharmacokineticists
Introduction: The Mechanistic Shift from Folic Acid to 5-MTHF[1][2]
For decades, Folic Acid (FA) has been the gold standard for Neural Tube Defect (NTD) prevention. However, FA is a synthetic provitamin that requires a multi-step enzymatic reduction to become biologically active.[1] In populations with reduced methylenetetrahydrofolate reductase (MTHFR) activity—specifically the C677T and A1298C polymorphisms—this conversion is rate-limited, potentially leaving women below the protective red blood cell (RBC) folate threshold (>906 nmol/L) during neural tube closure (days 21–28 post-conception).
5-Methyltetrahydrofolate (5-MTHF), specifically the calcium salt of the (6S)-isomer, represents the biologically active form that bypasses the MTHFR bottleneck. This guide details the protocols for validating 5-MTHF efficacy in pre-clinical models and quantifying its pharmacokinetics in clinical trials.
Mechanistic Pathway: The MTHFR Bottleneck
The following diagram illustrates the metabolic advantage of 5-MTHF over Folic Acid. Note how 5-MTHF enters downstream of the rate-limiting MTHFR step.
Figure 1: One-Carbon Metabolism Pathway highlighting the MTHFR bottleneck bypassed by 5-MTHF.
Application Note: Chemical Handling and Stability
Challenge: Unlike Folic Acid, which is highly stable, 5-MTHF is susceptible to oxidative degradation, converting into non-bioactive forms like MeFox (pyrazino-s-triazine derivative).
Critical Handling Standards:
Salt Selection: Use L-5-Methyltetrahydrofolate Calcium Salt (e.g., Metafolin®, Arcofolin®). The calcium salt forms a stable crystal lattice that resists oxidation better than the glucosamine salt or free acid.
Solubilization Buffer: Never dissolve 5-MTHF in pure water or saline for long-term storage.
Protocol: Dissolve in 0.1 M Phosphate Buffer (pH 7.0) containing 1% Ascorbic Acid (w/v) and 0.1% Dithiothreitol (DTT) .
Reasoning: Ascorbic acid acts as a sacrificial antioxidant; DTT maintains the reduced state of the pteridine ring.
Light Sensitivity: All handling must occur under amber light (sodium vapor) or in foil-wrapped vessels.
Protocol: Pre-Clinical Efficacy in Murine NTD Models
This protocol uses a dietary depletion-repletion model in C57BL/6 mice to compare the efficacy of FA vs. 5-MTHF in preventing NTDs.
Phase A: Acclimatization and Depletion
Subjects: Female C57BL/6 mice (6 weeks old).
Diet: Place all mice on a Folate-Deficient Diet (<0.1 mg/kg folate) containing 1% succinylsulfathiazole (to inhibit gut bacteria folate synthesis) for 4 weeks.
Validation: Measure plasma folate at Week 4. Target: <10 nmol/L to ensure depletion.
Phase B: Intervention and Mating
Divide mice into three cohorts (n=20/group):
Control: Continued Deficient Diet.
FA Group: Diet supplemented with 2 mg/kg Folic Acid.
5-MTHF Group: Diet supplemented with equimolar 5-MTHF (approx. 2.2 mg/kg).
Mating: Introduce males (fed standard chow) for overnight mating. Check for vaginal plugs (Gestational Day 0.5).
Phase C: Analysis (Gestational Day 10.5)
NTDs (exencephaly, spina bifida) are morphologically visible by E10.5.
Sacrifice: CO2 asphyxiation followed by cervical dislocation.
Uterine Examination: Count implantation sites and resorptions.
Embryo Harvesting: Dissect embryos under a stereomicroscope.
Morphological Scoring:
Score 0: Neural tube completely closed.
Score 1: Open anterior neuropore (Exencephaly).
Score 2: Open posterior neuropore (Spina Bifida).
Biomarker Collection: Collect maternal RBCs and embryonic tissue for folate quantification.
In human trials, plasma folate fluctuates with recent dietary intake. Red Blood Cell (RBC) Folate is the only reliable indicator of long-term tissue stores and NTD risk reduction.
Key Comparative Data (Human Studies):
The following table summarizes kinetic differences between FA and 5-MTHF in women of childbearing age (genotype-blinded).
Parameter
Folic Acid (400 µ g/day )
5-MTHF (416 µ g/day )
Clinical Insight
Tmax (Plasma)
~1–2 hours
~0.5–1.5 hours
5-MTHF is absorbed directly; FA requires reduction.
Unmetabolized FA
Detectable in ~30% of subjects
Undetectable
5-MTHF prevents accumulation of synthetic FA.
RBC Folate (Week 24)
~1400 nmol/L
~1900 nmol/L
5-MTHF is incorporated into RBCs more efficiently.
MTHFR C677T Efficacy
Reduced in TT homozygotes
Unaffected
5-MTHF bypasses the mutant enzyme defect.
Data synthesized from Lamers et al. (2006) and Scaglione et al. (2014).
Protocol: LC-MS/MS Quantification of 5-MTHF in Plasma[4][5][6][7]
This is the industry-standard method for quantifying 5-MTHF in clinical samples, ensuring separation from Folic Acid and MeFox (oxidation product).
Reagents
Internal Standard (IS): 13C5-5-MTHF (Isobaric tag avoids interference).
Figure 2: Sample preparation workflow for LC-MS/MS quantification.
Step-by-Step Procedure
Sample Prep:
Thaw plasma on ice in amber light.
Aliquot 200 µL plasma into a light-protected tube.
Add 20 µL of Internal Standard solution (500 nmol/L).
Add 600 µL of Precipitation Agent (ACN + 1% Ascorbic Acid). Vortex for 30 seconds.
Note: The ascorbic acid is non-negotiable to prevent oxidation during the spin.
Extraction:
Centrifuge at 14,000 x g for 10 minutes at 4°C.
Transfer supernatant to an autosampler vial.
LC Parameters:
Column: Reverse-phase C18 (e.g., Kinetex 2.6µm, 100 x 2.1 mm).
Gradient: 0–1 min (5% B), 1–4 min (linear to 95% B), 4–5 min (hold 95% B).
Flow Rate: 0.4 mL/min.
MS/MS Parameters (ESI Positive Mode):
Monitor the following Multiple Reaction Monitoring (MRM) transitions:
Analyte
Precursor Ion (m/z)
Product Ion (m/z)
Collision Energy (eV)
5-MTHF
460.2
313.1
22
Folic Acid
442.2
295.1
18
13C5-5-MTHF (IS)
465.2
313.1
22
MeFox (QC)
474.2
327.1
25
Self-Validation Check: If the MeFox peak area exceeds 5% of the 5-MTHF peak, the sample has degraded during handling and must be flagged.
References
Lamers, Y., et al. (2006).[2] Red blood cell folate concentrations increase more after supplementation with [6S]-5-methyltetrahydrofolate than with folic acid in women of childbearing age. American Journal of Clinical Nutrition, 84(1), 156–161.[3] Link
Scaglione, F., & Panzavolta, G. (2014).[1] Folate, folic acid and 5-methyltetrahydrofolate are not the same thing.[4][5] Xenobiotica, 44(5), 480–488. Link
Centers for Disease Control and Prevention (CDC). (2017). Laboratory Procedure Manual: Folate Vitamers in Serum by LC-MS/MS. CDC Stacks. Link
Pietrzik, K., et al. (2010).[1] Folic acid and L-5-methyltetrahydrofolate: comparison of clinical pharmacokinetics and pharmacodynamics. Clinical Pharmacokinetics, 49(8), 535–548. Link
Obeid, R., et al. (2013). Is 5-methyltetrahydrofolate an alternative to folic acid for the prevention of neural tube defects? Journal of Perinatal Medicine, 41(5), 469–483. Link
Application of 5-Methyltetrahydrofolic Acid in Cardiovascular Disease Research: Advanced Application Notes and Protocols
This document provides an in-depth technical guide for researchers, scientists, and drug development professionals on the application of 5-Methyltetrahydrofolic acid (5-MTHF) in the context of cardiovascular disease rese...
Author: BenchChem Technical Support Team. Date: February 2026
This document provides an in-depth technical guide for researchers, scientists, and drug development professionals on the application of 5-Methyltetrahydrofolic acid (5-MTHF) in the context of cardiovascular disease research. This guide moves beyond standard protocols to explain the causal science behind experimental choices, ensuring a robust and validated approach to study design.
Introduction: The Evolving Role of 5-MTHF Beyond Homocysteine Reduction
For decades, the primary focus of folate in cardiovascular health has been its role in the methylation of homocysteine, an amino acid linked to an increased risk of cardiovascular events.[1][2] 5-Methyltetrahydrofolic acid (5-MTHF) is the biologically active form of folate, bypassing the need for enzymatic reduction by methylenetetrahydrofolate reductase (MTHFR).[3][4] This is particularly significant for individuals with common MTHFR gene polymorphisms, which can impair the conversion of folic acid to its active form and are associated with an elevated risk of cardiovascular disease.[1][2][4]
However, a growing body of evidence reveals that the cardiovascular benefits of 5-MTHF extend far beyond its homocysteine-lowering effects.[5][6] Research now demonstrates that 5-MTHF directly impacts endothelial function, enhances nitric oxide (NO) bioavailability, and mitigates oxidative stress, positioning it as a multifaceted therapeutic candidate for cardiovascular pathologies.[5][6][7][8] This guide will delve into the protocols and applications designed to investigate these pleiotropic effects.
Part 1: Foundational Research Applications: In Vitro and Ex Vivo Models
Assessing the Direct Impact of 5-MTHF on Endothelial Cell Function
The endothelium is a critical regulator of vascular tone and health. Endothelial dysfunction, characterized by reduced NO bioavailability, is a hallmark of atherosclerosis and other cardiovascular diseases.[9] In vitro studies using cultured endothelial cells are fundamental to elucidating the direct cellular mechanisms of 5-MTHF.
Core Concept: These experiments aim to determine if 5-MTHF can directly improve endothelial cell function, independent of its role in homocysteine metabolism.
Experimental Workflow: In Vitro Endothelial Cell Treatment
Caption: Workflow for in vitro treatment of endothelial cells with 5-MTHF.
Protocol 1: Measurement of Nitric Oxide Production in Endothelial Cells (Griess Assay)
The Griess assay is a colorimetric method that indirectly measures NO production by quantifying its stable breakdown products, nitrite and nitrate.[6][10][11]
Materials:
Cultured endothelial cells (e.g., HUVECs)
5-MTHF solution
Cell culture medium
Griess Reagent System (commercially available kits are recommended)
96-well microplate reader
Procedure:
Culture endothelial cells to confluence in a 96-well plate.
Wash the cells with phosphate-buffered saline (PBS).
Incubate the cells with serum-free medium containing various concentrations of 5-MTHF (e.g., 1, 10, 100 µmol/L) for the desired time (e.g., 45 minutes to 24 hours). Include a vehicle control.
After incubation, collect 100 µL of the cell culture supernatant.[12]
Add 100 µL of Griess reagent to each sample in a new 96-well plate.[12]
Incubate at room temperature for 10 minutes, protected from light.[12]
Measure the absorbance at 540 nm using a microplate reader.[12]
Quantify nitrite concentration by comparing the absorbance to a sodium nitrite standard curve.
Causality Behind Experimental Choices:
Serum-free medium: Serum contains high levels of nitrates and nitrites, which would interfere with the assay.
Time course: A shorter incubation (e.g., 45 minutes) can reveal acute effects, while a longer incubation (e.g., 24 hours) may show effects on gene expression or protein synthesis.
Investigating the Impact of 5-MTHF on Vascular Reactivity Ex Vivo
Organ bath experiments using isolated blood vessels provide a more integrated physiological system to study the effects of 5-MTHF on vascular tone.
Core Concept: To determine if 5-MTHF can directly improve endothelium-dependent vasodilation in isolated arterial segments.
Protocol 2: Ex Vivo Organ Bath Assessment of Vascular Reactivity
This protocol involves mounting arterial rings in an organ bath and measuring their contractile and relaxation responses to various pharmacological agents.[13][14][15]
Materials:
Isolated arterial segments (e.g., human saphenous veins, mouse aorta)
Organ bath system with force transducers
Krebs-Ringer solution
Phenylephrine (PE) or other vasoconstrictors
Acetylcholine (ACh) or bradykinin (BK) as endothelium-dependent vasodilators
Sodium nitroprusside (SNP) as an endothelium-independent vasodilator
5-MTHF solution
Procedure:
Carefully dissect and clean the desired blood vessel and cut it into 2-3 mm rings.
Mount the rings in the organ bath chambers filled with Krebs-Ringer solution, maintained at 37°C and bubbled with 95% O2/5% CO2.
Allow the rings to equilibrate for at least 60 minutes under a resting tension.
Perform a "wake-up" protocol by contracting the vessels with a high concentration of a vasoconstrictor (e.g., PE) followed by washout.
Pre-contract the vascular rings with a submaximal concentration of PE.
Once a stable contraction is achieved, cumulatively add increasing concentrations of ACh or BK to assess endothelium-dependent relaxation.
After washout and re-equilibration, incubate a set of rings with 5-MTHF (e.g., 1-100 µmol/L) for 45 minutes.
Repeat the pre-contraction and endothelium-dependent relaxation protocol in the presence of 5-MTHF.
To assess endothelium-independent relaxation, add SNP to pre-contracted rings.
Causality Behind Experimental Choices:
Acetylcholine/Bradykinin: These agents stimulate endothelial cells to produce NO, causing smooth muscle relaxation. An enhanced response after 5-MTHF incubation suggests improved endothelial function.
Sodium Nitroprusside: SNP is a direct NO donor, and a normal response to SNP indicates that the smooth muscle's ability to relax is intact, isolating any observed effects to the endothelium.
Part 2: Delving Deeper: Mechanistic Investigations
Unraveling the Link between 5-MTHF, eNOS Coupling, and Oxidative Stress
A key mechanism by which 5-MTHF improves endothelial function is by enhancing the coupling of endothelial nitric oxide synthase (eNOS).[5][6][7] In a dysfunctional state, eNOS becomes "uncoupled" and produces superoxide instead of NO. 5-MTHF is thought to improve eNOS coupling by increasing the bioavailability of its essential cofactor, tetrahydrobiopterin (BH4).[5][6][7][8]
Signaling Pathway: 5-MTHF and eNOS Coupling
Caption: 5-MTHF enhances eNOS coupling by scavenging peroxynitrite and promoting BH4 regeneration.
Protocol 3: Quantification of Vascular Superoxide Production
Lucigenin-enhanced chemiluminescence is a sensitive method for detecting superoxide in vascular tissues.[16][17][18][19][20]
Materials:
Isolated vascular segments
Krebs-HEPES buffer
Lucigenin
Luminometer
Procedure:
Equilibrate vascular segments in Krebs-HEPES buffer.
Place the segments in a luminometer tube containing Krebs-HEPES buffer with lucigenin (5 µmol/L).
Measure chemiluminescence for a baseline period.
To confirm the signal is from superoxide, add superoxide dismutase (SOD), which should abolish the signal.
To investigate the effect of 5-MTHF, pre-incubate vascular segments with 5-MTHF before measuring superoxide production.
Causality Behind Experimental Choices:
Low Lucigenin Concentration: Higher concentrations of lucigenin can artifactually generate superoxide, so using a low concentration (5 µmol/L) is crucial for accurate measurement.[19]
SOD Control: SOD is an enzyme that specifically scavenges superoxide. Its ability to inhibit the chemiluminescent signal confirms the specificity of the assay.
Protocol 4: Determination of eNOS Dimer-to-Monomer Ratio by Western Blot
The active form of eNOS is a dimer. Uncoupling of eNOS is associated with its dissociation into monomers. Low-temperature SDS-PAGE can preserve the dimeric structure for Western blot analysis.[1][21][22]
Prepare protein lysates from control and 5-MTHF-treated samples.
Mix lysates with low-temperature SDS-PAGE loading buffer. Crucially, do not boil the samples , as this will denature the dimers.
Run the samples on an SDS-PAGE gel at 4°C.
Transfer the proteins to a PVDF membrane.
Probe the membrane with a primary antibody against eNOS.
Incubate with an HRP-conjugated secondary antibody.
Visualize the bands using a chemiluminescent substrate.
Quantify the band intensities for the dimer (approx. 260 kDa) and monomer (approx. 135 kDa) forms of eNOS.[21]
Calculate the dimer-to-monomer ratio. An increase in this ratio following 5-MTHF treatment indicates improved eNOS coupling.
Investigating the Role of MTHFR Polymorphisms
The C677T polymorphism in the MTHFR gene is prevalent and reduces the enzyme's activity, leading to lower levels of circulating 5-MTHF and potentially higher homocysteine.[1][4] Genotyping subjects in clinical studies or using cells with known MTHFR status is essential to understand the differential effects of 5-MTHF versus folic acid.
Protocol 5: MTHFR C677T Genotyping
Real-time PCR with fluorescently labeled probes is a common and reliable method for genotyping.[23][24][25][26]
Materials:
Genomic DNA extracted from whole blood or cells
Real-time PCR instrument
Commercially available MTHFR C677T genotyping kit (containing primers and probes for the C and T alleles)
Procedure:
Isolate genomic DNA from the samples.
Set up the real-time PCR reaction according to the kit manufacturer's instructions, including patient DNA, master mix, and allele-specific primers/probes.
Run the PCR program on a real-time PCR instrument.
Analyze the resulting amplification plots to determine the genotype (CC, CT, or TT) for each sample.
Part 3: In Vivo and Clinical Research Applications
Animal Models in 5-MTHF Research
Animal models are invaluable for studying the systemic effects of 5-MTHF in a controlled environment. Models of hyperhomocysteinemia can be created genetically or through diet.[2][27][28][29]
Table 1: Common Animal Models for Hyperhomocysteinemia
Model Type
Description
Advantages
Disadvantages
Diet-Induced
Wild-type animals are fed a diet deficient in B vitamins (folate, B6, B12) and supplemented with excess methionine.[28]
Relatively easy and inexpensive to implement. Allows for temporal control of hyperhomocysteinemia.
May not fully replicate the chronic genetic predisposition to hyperhomocysteinemia.
Genetic (e.g., Cbs+/-)
Mice with a heterozygous knockout of the cystathionine-β-synthase (Cbs) gene.[27]
Mimics a genetic cause of hyperhomocysteinemia. Provides a more chronic and stable elevation of homocysteine.
Can be more expensive and require specialized breeding.
Clinical Assessment of Endothelial Function: Flow-Mediated Dilation (FMD)
Flow-mediated dilation (FMD) is a non-invasive ultrasound-based technique that measures the ability of an artery to dilate in response to an increase in blood flow, an endothelium-dependent process.[3][5][7][30][31]
Protocol 6: Flow-Mediated Dilation (FMD) of the Brachial Artery
Procedure:
The subject rests in a supine position in a quiet, temperature-controlled room for at least 10 minutes.[30]
A high-resolution ultrasound probe is used to obtain a clear longitudinal image of the brachial artery.
Baseline diameter of the brachial artery is measured.
A blood pressure cuff is placed on the forearm distal to the ultrasound probe and inflated to a suprasystolic pressure (e.g., 200 mmHg or 50 mmHg above systolic pressure) for 5 minutes to induce ischemia.[3][7]
The cuff is rapidly deflated, causing a surge in blood flow (reactive hyperemia).
The brachial artery diameter is continuously monitored for at least 3 minutes after cuff deflation.[5][7]
FMD is calculated as the percentage change in artery diameter from baseline to the maximum diameter achieved after cuff deflation.
Table 2: Typical FMD Study Parameters
Parameter
Recommended Value/Procedure
Rationale
Fasting Status
Overnight fast (at least 8 hours)
Food intake can acutely affect endothelial function.
Cuff Inflation Pressure
50 mmHg above systolic pressure
To ensure complete arterial occlusion.
Occlusion Duration
5 minutes
Standardized duration to induce a robust hyperemic response.[3][7]
Post-Deflation Imaging
Continuous for at least 3 minutes
The peak dilation typically occurs between 45 and 75 seconds, but can be delayed.[5][7]
Analysis Software
Automated edge-detection software
Reduces operator variability and improves reproducibility.[5]
Quantifying Homocysteine Levels in Clinical Samples
Accurate measurement of total homocysteine (tHcy) in plasma or serum is crucial for assessing the efficacy of 5-MTHF in this traditional context. High-performance liquid chromatography (HPLC) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the gold-standard methods.[32][33][34][35][36]
Protocol 7: Measurement of Total Homocysteine by HPLC
Principle: This method involves the reduction of disulfide bonds to free thiols, derivatization with a fluorescent tag, and separation and quantification by HPLC with fluorescence detection.[34]
Procedure Outline:
Collect blood in EDTA-containing tubes and immediately place on ice.
Separate plasma by centrifugation.
Add a reducing agent (e.g., dithiothreitol - DTT) to a plasma aliquot to reduce oxidized homocysteine.[34]
Precipitate proteins with an acid (e.g., trichloroacetic acid).
Derivatize the supernatant containing free homocysteine with a fluorescent reagent.
Inject the derivatized sample into an HPLC system with a fluorescence detector for separation and quantification against a standard curve.
Conclusion and Future Directions
The research applications and protocols detailed in this guide underscore the multifaceted role of 5-MTHF in cardiovascular health. While its efficacy in lowering homocysteine is well-established, its direct, homocysteine-independent effects on endothelial function, NO bioavailability, and oxidative stress are of significant interest for the development of novel therapeutic strategies. Future research should continue to explore these mechanisms, particularly in patient populations with specific MTHFR genotypes, to personalize interventions and maximize the cardiovascular benefits of 5-MTHF supplementation. The rigorous application of the protocols outlined herein will be instrumental in advancing our understanding and clinical utilization of this vital nutrient.
References
Antoniades, C., Shirodaria, C., & Channon, K. M. (2006). 5-methyltetrahydrofolate rapidly improves endothelial function and decreases superoxide production in human vessels: effects on vascular tetrahydrobiopterin availability and endothelial nitric oxide synthase coupling.
Antoniades, C., Shirodaria, C., & Channon, K. M. (2006). 5-Methyltetrahydrofolate Rapidly Improves Endothelial Function and Decreases Superoxide Production in Human Vessels. Ovid.
Strobl, J., et al. (2022). Flow-mediated dilation for assessment of endothelial function. Human Neural Cardiovascular Control Lab.
Thijssen, D. H., et al. (2011). Assessment of flow-mediated dilation in humans: a methodological and physiological guideline.
JoVE. (2022). Flow-mediated Dilation Test By U/S of Endothelial Function | Protocol Preview. YouTube.
Bio SB. (2012).
Li, Y., & Zhu, H. (1999). Lucigenin chemiluminescence assay for superoxide detection.
Dhanasekaran, A., et al. (2020). Vascular Reactivity Protocol (Organ Bath): How to test endothelial integrity?
Li, W., et al. (2013). eNOS protein dimer-to-monomer ratio in HCAECs.
Tsikas, D. (2017). Measurement of nitric oxide production in biological systems by using Griess reaction assay. MDPI.
Antoniades, C., et al. (2006). 5-Methyltetrahydrofolate Rapidly Improves Endothelial Function and Decreases Superoxide Production in Human Vessels.
Dayal, S., & Lentz, S. R. (2005). Murine models of hyperhomocysteinemia and their vascular phenotypes. Arteriosclerosis, thrombosis, and vascular biology, 25(12), 2538–2546.
Thermo Fisher Scientific. (n.d.).
ResearchGate. (2025). 5-Methyltetrahydrofolate Rapidly Improves Endothelial Function and Decreases Superoxide Production in Human Vessels Effects on Vascular Tetrahydrobiopterin Availability and Endothelial Nitric Oxide Synthase Coupling | Request PDF.
Vohora, D., & Singh, T. (2015). Hyperhomocysteinemia: Metabolic Role and Animal Studies with a Focus on Cognitive Performance and Decline—A Review. MDPI.
Granger, D. L., et al. (1997). Nitric oxide detection methods in vitro and in vivo. Methods, 11(3), 157-166.
Chen, C. A., et al. (2011). Potential pitfalls in analyzing structural uncoupling of eNOS: aging is not associated with increased enzyme monomerization.
DMT. (n.d.).
Griendling, K. K., & Harrison, D. G. (1999). Lucigenin chemiluminescence assay for superoxide detection.
Kumar, A., et al. (2005). Standardization of homocysteine on HPLC using DTT as reductant. Indian journal of clinical biochemistry, 20(2), 122–126.
Antoniades, C., et al. (2006). 5-Methyltetrahydrofolate Rapidly Improves Endothelial Function and Decreases Superoxide Production in Human Vessels. Ovid.
ResearchG
Sudduth, T. L., et al. (2013). Induction of hyperhomocysteinemia models vascular dementia by induction of cerebral microhemorrhages and neuroinflammation. Journal of cerebral blood flow and metabolism, 33(6), 908–915.
Tarpey, M. M., et al. (1999). Chemiluminescent detection of oxidants in vascular tissue. Lucigenin but not coelenterazine enhances superoxide formation.
ResearchGate. (2013). Determination of eNOS dimer-monomer levels in endothelial cells - can anyone help?.
Goodwill, A. G., et al. (2012). The ex vivo isolated skeletal microvessel preparation for investigation of vascular reactivity. Journal of visualized experiments, (62), e3754.
Shultis, C. (2018). Quantifying Nitric Oxide Production in Platelets using a Griess Reagent System. Digital Showcase @ University of Lynchburg.
Zerrouk, F., et al. (2022). A chronic moderate methionine administration induced hyperhomocysteinemia associated with cardiovascular disease phenotype in the sand rat Psammomys obesus. Folia histochemica et cytobiologica, 60(2), 111–124.
emka TECHNOLOGIES. (n.d.).
Bio-Rad. (n.d.). General Protocol for Western Blotting.
Centre for Genetics Educ
Chaytor, A. T., et al. (2024). Novel Role of 5-Methyl-(6S)-Tetrahydrofolate in Mediating Endothelial Cell Tetrahydrobiopterin in Pregnancy and Implications for Gestational Hypertension. Hypertension, 81(8), 1645-1657.
Casetta, B., et al. (1998). Rapid and Accurate HPLC Assay for Plasma Total Homocysteine and Cysteine in a Clinical Laboratory Setting. Clinical chemistry, 44(1), 167–170.
Harrison, D. G., & Griendling, K. K. (1997). Detection of Superoxide in Vascular Tissue.
Chaytor, A. T., et al. (2024). Novel Role of 5-Methyl-(6S)
Malinow, M. R. (1995). Homocyst(e)ine, diet, and cardiovascular diseases.
Ramli, N. S., et al. (2024). Development and Validation of Quantification Method for Homocysteine in Human Plasma Using Ultra-High-Performance Liquid Chromatography- Tandem Mass Spectrometry. Malaysian Journal of Medicine and Health Sciences, 20(1).
Sempionatto, J. R., et al. (2021). Paper sensors for the measurement of nitric oxide release from endothelial cells. Analytica chimica acta, 1144, 151-158.
Bio-protocol. (2021).
Chen, F., et al. (2014).
Belgian Society for Human Genetics. (2019). Guidelines for MTHFR polymorphism testing.
Application Note: 5-Methyltetrahydrofolic Acid Disodium Salt for In Vivo Animal Studies
Abstract This guide provides a standardized protocol for the formulation, handling, and administration of 5-Methyltetrahydrofolic acid disodium salt (5-MTHF disodium) in preclinical animal models. Unlike Folic Acid (FA),...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This guide provides a standardized protocol for the formulation, handling, and administration of 5-Methyltetrahydrofolic acid disodium salt (5-MTHF disodium) in preclinical animal models. Unlike Folic Acid (FA), 5-MTHF is the biologically active form of folate, capable of crossing the blood-brain barrier and bypassing the MTHFR enzyme. This makes it the preferred compound for studies involving MTHFR polymorphisms, neural tube defects, homocysteine metabolism, and depression models. This document details solubility parameters, oxidation prevention strategies, and validated dosing regimens for mice and rats.
Compound Characteristics & Handling
The disodium salt of 5-MTHF offers superior water solubility compared to the calcium salt, but it remains chemically fragile. Success in vivo depends entirely on preventing oxidative degradation prior to administration.
Appearance: White to light yellow crystalline powder.[2] Note: A shift to brown/orange indicates significant oxidation.
Stability & Storage[1]
Light Sensitivity: High. All preparation must occur under low-light conditions (amber glassware or foil-wrapped tubes).
Oxidation: Extremely sensitive to atmospheric oxygen.
Storage: -20°C (long term) or -80°C, strictly desiccated.
Formulation Strategy (The "Golden Standard" Vehicle)
Challenge: While 5-MTHF disodium is soluble in water (>25 mg/mL), it is sparingly soluble in phosphate buffers (PBS) at high concentrations due to ionic interactions that may cause precipitation or salting out. Furthermore, neutral pH solutions degrade rapidly without antioxidants.
Solution: Use 0.9% Saline supplemented with Ascorbic Acid as an antioxidant.
Validated Vehicle Recipe
Target Concentration: 5 mg/mL (Adjust based on dose)
Vehicle: 0.9% Saline + 0.1% Ascorbic Acid (w/v), pH 7.4
Protocol:
Degas Solvent: Sparge sterile 0.9% NaCl (Saline) with Nitrogen (
) or Argon gas for 15 minutes to remove dissolved oxygen.
Add Antioxidant: Dissolve L-Ascorbic Acid to a final concentration of 1 mg/mL (0.1%).
Why? Ascorbic acid acts as a sacrificial antioxidant, protecting the 5-MTHF pteridine ring.
Add 5-MTHF: Weigh the 5-MTHF disodium salt and add to the solution under a stream of inert gas. Vortex gently until fully dissolved.
pH Adjustment (Critical): The solution may be slightly acidic. Adjust pH to 7.0–7.4 using 1N NaOH.
Warning: Do not exceed pH 8.0, as stability decreases in alkaline conditions.
Filtration: Filter sterilize using a 0.22 µm PES or PVDF membrane .
Avoid: Nylon filters (can bind folates).
Usage: Use immediately (within 30 mins). Do not store dissolved aliquots.
In Vivo Dosing Protocols[6][7]
Dosing depends heavily on the therapeutic target. 5-MTHF has a wide therapeutic index, but "high dose" studies often require significantly more mass than nutritional studies.
Competes with MTX for transport; replenishes reduced folate pool [2].
Neural Tube Defects
Mouse
IP
15 – 20 mg/kg
GD 6.5–9.5
Prevents defects in folate-deficient dams [3].
Nutritional Repletion
Rat
PO
0.1 – 0.5 mg/kg
Daily
Standard physiological replacement.
Administration Routes
Intraperitoneal (IP): Preferred for acute studies. High bioavailability (
min).
Oral Gavage (PO): Good bioavailability, but subject to intestinal pH variance. Use the Ascorbic Acid vehicle to protect against stomach acid degradation.
Intravenous (IV): Only for PK studies. Use strict pH 7.4 saline vehicle.
Pharmacokinetics & Sampling
Understanding the biphasic half-life is crucial for sampling timepoints.
Plasma: Collect at 0.5h (peak), 2h, 4h, and 8h. Use tubes with EDTA + Ascorbic Acid to prevent ex vivo oxidation.
Tissue (Brain/Liver): Harvest, flash freeze in liquid nitrogen immediately. 5-MTHF degrades rapidly in tissue post-mortem.
Visualizations
Folate Metabolic Bypass Mechanism
This diagram illustrates why 5-MTHF is superior to Folic Acid for specific models: it bypasses the rate-limiting DHFR and MTHFR steps.
Caption: 5-MTHF bypasses DHFR and MTHFR, directly entering the remethylation cycle to convert Homocysteine to Methionine.
Experimental Workflow
Standardized protocol for acute administration.
Caption: Step-by-step workflow emphasizing antioxidant protection and rapid processing to prevent degradation.
Troubleshooting & FAQ
Q: The solution turned yellow/orange after 1 hour. Is it safe?A: No. A shift to dark yellow or orange indicates oxidation to dihydrofolate or other pterins. Discard.
Q: Can I use PBS instead of Saline?A: Use with caution. High concentrations of 5-MTHF disodium can precipitate in high-molarity phosphate buffers. If PBS is required, dissolve in water first, then dilute 1:1 with 2X PBS, and use immediately.
Q: Can I prepare stock solutions and freeze them?A: Not recommended for in vivo dosing. If necessary, freeze at -80°C in single-use aliquots under Nitrogen, but expect ~5-10% potency loss per freeze-thaw cycle.
References
Brocardo, P. S., et al. (2008). "Folic acid administration produces an antidepressant-like effect in mice: evidence for the involvement of the serotonergic and noradrenergic systems." Neuropharmacology. Link
Sirotnak, F. M., et al. (1978). "Rescue from high-dose methotrexate with 5-methyltetrahydrofolate."[3] Cancer Research.[4] Link
Burren, K. A., et al. (2008). "The methylation cycle and fetal outcomes in a mouse model of folate deficiency." Journal of Physiology. Link
Obeid, R., et al. (2020). "Pharmacokinetics of Sodium and Calcium Salts of (6S)-5-Methyltetrahydrofolic Acid Compared to Folic Acid." Nutrients.[5][2][6][7] Link
Cayman Chemical. "5-Methyltetrahydrofolic Acid (hydrate) Product Information." Link
Technical Support Center: Stability of 5-Methyltetrahydrofolic Acid (5-MTHF)
Core Stability Overview 5-Methyltetrahydrofolic acid (5-MTHF) is the biologically active form of folate but is notoriously unstable in aqueous environments. Unlike folic acid (pteroylglutamic acid), which is fully oxidiz...
Author: BenchChem Technical Support Team. Date: February 2026
Core Stability Overview
5-Methyltetrahydrofolic acid (5-MTHF) is the biologically active form of folate but is notoriously unstable in aqueous environments. Unlike folic acid (pteroylglutamic acid), which is fully oxidized and stable, 5-MTHF is a reduced folate. Its tetrahydro-pteridine ring is highly susceptible to oxidative degradation, a process accelerated by oxygen, heat, acidic pH, and light.
Key Technical Insight: The primary degradation pathway is oxidative cleavage . 5-MTHF is first oxidized to 5-methyldihydrofolate (5-MDHF), which is unstable and rapidly cleaves into a pterin moiety and p-aminobenzoyl-L-glutamic acid (p-ABG). This reaction follows pseudo-first-order kinetics .
Troubleshooting & FAQs
Q1: Why is my clear 5-MTHF solution turning yellow/brown?
Diagnosis: Oxidative Degradation.
Mechanism: The yellowing indicates the formation of oxidation byproducts, specifically pterins. 5-MTHF itself is colorless to pale yellow in solution. As the C9-N10 bond cleaves, the conjugated system changes, leading to a visible color shift.
Action: Discard the solution immediately. The presence of significant color change suggests a loss of potency >10%.
Prevention: Always degas buffers with Nitrogen (
) or Argon () for at least 15 minutes before dissolution.
Q2: How long can I keep a working solution at room temperature?
Technical Answer: Without stabilizers, the half-life (
) of 5-MTHF in aqueous solution (pH 7, 25°C) is approximately 6.4 hours (385 minutes). Under UVB light exposure, this drops to ~75 minutes .
Recommendation: Working solutions should be prepared fresh and kept on ice. If room temperature handling is required, limit exposure to <30 minutes and protect from light.
Q3: What is the optimal pH for stability?
Technical Answer:Neutral to slightly alkaline (pH 7.0 – 9.0).Causality: At acidic pH (e.g., pH 3.5), the protonation of the N5 position facilitates oxidative attack. Studies show that 5-MTHF is almost completely degraded within 15 minutes at 80°C in acidic buffers (pH 3.5), whereas it retains significant stability at pH 7.0 under similar thermal stress.
Protocol: Use 0.1 M Phosphate buffer (pH 7.0) or Sodium Borate (pH 9.0) for stock preparation. Avoid unbuffered water, which can become acidic upon absorbing atmospheric
.
Q4: Which antioxidant should I use: Ascorbic Acid or DTT?
Technical Answer:Use Both.Reasoning:
Ascorbic Acid (Vitamin C): Acts as a scavenger for dissolved oxygen. It must be used in molar excess (e.g., 0.2% w/v or ~10 mM) to be effective.
Dithiothreitol (DTT) / 2-Mercaptoethanol: These thiols maintain the reducing environment essential for protecting the tetrahydro- ring structure.
Best Practice: For critical analytical samples (e.g., plasma pharmacokinetics), a "cocktail" of 1 mg/mL Ascorbic Acid + 1 mg/mL DTT provides superior protection compared to either agent alone.
Quantitative Stability Data
Table 1: Kinetic Stability of 5-MTHF Under Various Conditions
Condition
Temperature
pH
Stabilizer
Half-Life ()
Rate Constant ()
Dark, Aerobic
25°C
7.0
None
~6.4 hours
UVB Irradiated
25°C
7.0
None
~75 mins
Thermal Stress
80°C
3.5
None
< 15 mins
Rapid Degradation
Optimized
-80°C
7.0
Ascorbate +
> 12 Months
Negligible
Data derived from kinetic studies in phosphate buffer systems [1, 2, 5].[1][2]
Visualizations
Figure 1: Oxidative Degradation Pathway of 5-MTHF
This diagram illustrates the stepwise breakdown of 5-MTHF into inactive metabolites.
Caption: The irreversible oxidation of 5-MTHF to 5-MDHF, followed by cleavage into p-ABG and Pterin.
Buffer Preparation: Dissolve L-Ascorbic acid in the Phosphate buffer to a final concentration of 0.2% (w/v) (approx. 11 mM).
Why? Ascorbic acid acts as a sacrificial antioxidant.
Deoxygenation: Place the buffer in a sealed vessel and bubble
gas through the liquid for 15 minutes .
Why? Removing dissolved oxygen is the single most effective stabilization step.
Dissolution: Weigh the 5-MTHF powder into an amber vial. Add the deoxygenated buffer. Vortex gently until dissolved.
Note: Perform this step under dimmed light or yellow safety light to prevent photodegradation.
Storage: Immediately aliquot into light-tight (amber) microtubes. Flash freeze in liquid nitrogen if possible, or place directly into a -80°C freezer .
Stability:[2][3][6][7][8][9] Stable for >12 months at -80°C. Discard unused thawed aliquots.
Protocol B: Sample Extraction from Biological Matrices (Plasma/Tissue)
Use this for pharmacokinetic studies to prevent degradation during processing.
Add Extraction Buffer to the sample immediately upon collection.
Homogenize tissue or mix plasma under ice-cold conditions.
Perform all centrifugation steps at 4°C.
Analyze within 24 hours if stored at 4°C, or freeze at -80°C immediately.
References
Nguyen, M. T., et al. (2003).[1][4] Model studies on the stability of folic acid and 5-methyltetrahydrofolic acid degradation during thermal treatment in combination with high hydrostatic pressure. Journal of Agricultural and Food Chemistry.
Liu, Y., et al. (2021).[4] Degradation of 5-methyltetrahydrofolate in model and egg yolk systems and strategies for its stabilization. Food Science and Technology.
Oey, I., et al. (2006). Stability of 5-methyltetrahydrofolic acid in fortified apple juice during high pressure processing. Innovative Food Science & Emerging Technologies.
Jastrebova, J., et al. (2003). HPLC determination of folates in raw and processed beetroots. Food Chemistry.
Off, M. K., et al. (2005). Photodegradation of 5-methyltetrahydrofolate: Biophysical Aspects. Journal of Photochemistry and Photobiology B: Biology.
Preventing oxidation of 5-Methyltetrahydrofolic acid in experimental setups
Welcome to the technical support center for 5-Methyltetrahydrofolic acid (5-MTHF). This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on preventing the ox...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for 5-Methyltetrahydrofolic acid (5-MTHF). This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on preventing the oxidative degradation of 5-MTHF in experimental setups. As the biologically active form of folate, ensuring the stability of 5-MTHF is paramount for the accuracy and reproducibility of your research. This guide synthesizes field-proven insights and established protocols to help you navigate the challenges of working with this sensitive molecule.
Frequently Asked Questions (FAQs)
Here we address the most common initial questions regarding 5-MTHF stability.
Q1: What are the primary factors that cause 5-MTHF to degrade in an experimental setting?
A1: The degradation of 5-MTHF is primarily driven by oxidation. The main environmental factors that accelerate this process are exposure to oxygen, elevated temperatures, and light.[1][2] In aqueous solutions, 5-MTHF is significantly less stable than its synthetic counterpart, folic acid, due to its reduced chemical structure, which is prone to oxidation.[1][3]
Q2: My 5-MTHF solution changed color. What does this indicate?
A2: A color change, often to a yellowish or brownish hue, is a visual indicator of 5-MTHF degradation. This is typically due to oxidation of the pteridine ring within the 5-MTHF molecule.[3] If you observe a color change, it is highly probable that the concentration of active 5-MTHF in your solution has decreased, and the solution should be discarded and prepared fresh.
Q3: What is the optimal pH range for maintaining 5-MTHF stability in solution?
A3: 5-MTHF generally exhibits greater stability in slightly acidic to neutral conditions. Studies have shown that L-5-MTHF degradation follows first-order reaction kinetics and is more stable at pH 4 compared to pH 6.8 in buffer systems.[4] The pH of an aqueous solution of the calcium salt of L-5-MTHF is typically between 6.5 and 7.5.[5] It is crucial to consider the pH of your experimental buffer system as significant deviations from this range can accelerate degradation.
Q4: Can I store prepared 5-MTHF solutions? If so, under what conditions?
A4: While freshly prepared solutions are always recommended, short-term storage is possible under specific conditions designed to minimize degradation. For optimal stability, solutions should be stored at low temperatures (e.g., -40°C or -60°C), protected from light by using amber vials, and under an inert atmosphere (e.g., nitrogen or argon).[1][6][7] One study demonstrated that 5-MTHF was stable in homogenized fresh fruits and vegetables for up to one year when stored at -60°C under nitrogen and in darkness.[6][7]
Q5: Are there different forms of 5-MTHF, and does this affect stability?
A5: Yes, 5-MTHF is commercially available in different salt forms, with the calcium salt (L-5-MTHF-Ca) being common.[5] Crystalline forms of L-5-MTHF-Ca have shown good stability during storage.[5][8] Additionally, different crystal forms of the same salt can exhibit varying stability, with some novel crystal forms demonstrating improved stability against oxygen and moisture.[8] When selecting a 5-MTHF product, it is advisable to consult the manufacturer's data on the stability of the specific form provided.
Troubleshooting Guide: Common Experimental Issues
This section provides a structured approach to troubleshooting common problems encountered during experiments involving 5-MTHF.
Issue 1: Inconsistent or lower-than-expected results in cell culture or enzymatic assays.
Potential Cause: Degradation of 5-MTHF in the stock solution or in the final assay buffer.
Troubleshooting Steps:
Verify Stock Solution Integrity:
Was the stock solution freshly prepared? If not, how was it stored and for how long?
Was the solvent deoxygenated before dissolving the 5-MTHF?
Was the stock solution protected from light during preparation and storage?
Assess Assay Buffer Compatibility:
What is the pH of your assay buffer? As noted, 5-MTHF stability is pH-dependent.[4]
Does your buffer contain components that could accelerate oxidation (e.g., certain metal ions)?
Implement Protective Measures:
Prepare fresh 5-MTHF solutions for each experiment.
Incorporate an antioxidant such as ascorbic acid (Vitamin C) or Vitamin E into your buffer system.[1][3] Studies have shown that the addition of Vitamin C or E can significantly protect 5-MTHF from degradation.[1]
If possible, perform experiments under low-light conditions.
Issue 2: Rapid degradation of 5-MTHF observed during sample preparation for analytical quantification (e.g., HPLC).
Potential Cause: Oxidative loss during homogenization, extraction, or thawing.
Troubleshooting Steps:
Optimize Homogenization and Extraction:
Homogenizing, freezing, and thawing can disrupt cell membranes and release endogenous enzymes that may oxidize 5-MTHF.[7]
Perform homogenization at low temperatures, for example, by using liquid nitrogen.[7]
Utilize an extraction buffer containing antioxidants. A common formulation includes a phosphate buffer with ascorbic acid and 2-mercaptoethanol.[6]
Control Thawing Conditions:
The method of thawing frozen samples can significantly impact 5-MTHF stability. Quick thawing in a room temperature water bath is often preferable to slow, overnight thawing in a refrigerator, which can lead to significant losses in some sample matrices.[7]
Minimize Oxygen Exposure:
De-gas all solvents used for extraction and in the mobile phase for HPLC.
Blanket samples with an inert gas like nitrogen or argon during preparation steps where they are exposed to air for extended periods.[1]
Experimental Protocols
To ensure the integrity of your experiments, the following detailed protocols are provided for the preparation and handling of 5-MTHF solutions and for verifying their stability.
Protocol 1: Preparation of a Stabilized 5-MTHF Stock Solution
This protocol outlines the steps for preparing a 5-MTHF stock solution with enhanced stability for use in various downstream applications.
Materials:
5-Methyltetrahydrofolic acid (preferably a stable salt form like L-5-MTHF-Ca)
High-purity, deoxygenated water or appropriate buffer (e.g., phosphate buffer)
L-Ascorbic acid (or sodium ascorbate)
Inert gas (high-purity nitrogen or argon)
Amber glass vials with airtight caps
Sonicator (optional)
Sterile syringe filters (if sterile solution is required)
Procedure:
Deoxygenate the Solvent: Sparge the high-purity water or buffer with nitrogen or argon gas for at least 15-20 minutes to remove dissolved oxygen. This is a critical step in preventing immediate oxidation.
Prepare the Antioxidant Solution: In the deoxygenated solvent, dissolve L-ascorbic acid to a final concentration of 0.1% to 1% (w/v). The presence of an antioxidant is crucial for scavenging free radicals and protecting 5-MTHF.[1][4]
Weigh 5-MTHF: In a subdued light environment, accurately weigh the required amount of 5-MTHF powder.
Dissolve 5-MTHF: Add the weighed 5-MTHF to the deoxygenated, antioxidant-containing solvent. Mix gently by inversion or use a vortex mixer at a low setting. If solubility is an issue, brief sonication in a cold water bath can be employed.
Inert Gas Overlay: Before sealing the vial, flush the headspace with nitrogen or argon to create an inert atmosphere above the solution.
Storage: Immediately store the solution at -40°C or below, protected from light. For best results, prepare single-use aliquots to avoid repeated freeze-thaw cycles.
Protocol 2: HPLC Method for Assessing 5-MTHF Stability
This protocol provides a general framework for a reversed-phase HPLC method to quantify 5-MTHF and its degradation products.
Instrumentation and Columns:
HPLC system with a UV-Vis or Diode Array Detector (DAD)
Detection Wavelength: 290 nm (5-MTHF has an absorption peak around this wavelength).[1][9]
Gradient Elution: A typical gradient might start with a low percentage of acetonitrile, which is then increased to elute the 5-MTHF and any potential degradation products. An example gradient is a linear increase from 10% to 18% acetonitrile over 10 minutes.[1]
Data Analysis:
Integrate the peak area corresponding to 5-MTHF in both the standards and the samples.
Construct a calibration curve by plotting the peak area of the standards against their known concentrations.
Determine the concentration of 5-MTHF in the experimental samples by interpolating their peak areas on the calibration curve.
A decrease in the 5-MTHF peak area over time or under certain experimental conditions indicates degradation. The appearance of new peaks may correspond to degradation products.
Data Presentation
Table 1: Factors Influencing 5-MTHF Stability and Mitigation Strategies
Work in subdued light; use amber or foil-wrapped vials; store in the dark.[1][9]
pH
Stability is pH-dependent, with greater stability in the slightly acidic to neutral range.[4]
Use buffers in the optimal pH range (e.g., pH 4-7.5); verify the pH of the final solution.
Thawing Method
Slow thawing can lead to significant degradation in some matrices.[7]
Employ quick-thawing methods, such as a room temperature water bath.[7]
Visualizations
Diagram 1: Key Factors Leading to 5-MTHF Oxidation
Caption: Factors contributing to the oxidative degradation of 5-MTHF.
Diagram 2: Experimental Workflow for Stabilizing 5-MTHF
Caption: Recommended workflow for preparing stable 5-MTHF solutions.
References
Liu, Y., et al. (2021). Degradation of 5-methyltetrahydrofolate in model and egg yolk systems and strategies for its stabilization. Journal of Food Science and Technology, 58(8), 3014-3022. [Link]
Steindal, A. H., et al. (2006). Photodegradation of 5-methyltetrahydrofolate: Biophysical Aspects. Photochemistry and Photobiology, 82(6), 1651-1656. [Link]
Verlinde, P., et al. (2006). Model studies on the stability of folic acid and 5-methyltetrahydrofolic acid degradation during thermal treatment in combination with high hydrostatic pressure. Journal of Agricultural and Food Chemistry, 54(13), 4786-4792. [Link]
Liu, Y., et al. (2012). Thermal oxidation studies on reduced folate, L-5-methyltetrahydrofolic acid (L-5-MTHF) and strategies for stabilization using food matrices. Journal of Food Science, 77(2), C236-C243. [Link]
Steindal, A. H., et al. (2006). Photodegradation of 5-methyltetrahydrofolate: Biophysical Aspects. Photochemistry and Photobiology, 82(6), 1651-1656. [Link]
Joint FAO/WHO Expert Committee on Food Additives. (2004). Calcium L-5-Methyltetrahydrofolate (L-5-MTHF-Ca). Chemical and Technical Assessment 65th JECFA. [Link]
Wunderlich, K. M., et al. (2005). Stability of 5-methyltetrahydrofolate in fresh frozen fruits and vegetables determined by HPLC analysis. Food Chemistry, 92(3), 587-595. [Link]
Liu, Y., et al. (2012). Thermal oxidation studies on reduced folate, L-5-methyltetrahydrofolic acid (L-5-MTHF) and strategies for stabilization using food matrices. Journal of Food Science, 77(2), C236-C243. [Link]
Troesch, B., et al. (2019). Safety evaluation of calcium L-methylfolate. Regulatory Toxicology and Pharmacology, 108, 104436. [Link]
Phillips, K. M., et al. (2005). Stability of 5-methyltetrahydrofolate in frozen fresh fruits and vegetables. Food Chemistry, 92(3), 587-595. [Link]
Verlinde, P., et al. (2006). Model Studies on the Stability of Folic Acid and 5-Methyltetrahydrofolic Acid Degradation during Thermal Treatment in Combination with High Hydrostatic Pressure. Journal of Agricultural and Food Chemistry, 54(13), 4786-4792. [Link]
Troesch, B., et al. (2019). Safety evaluation of calcium L-methylfolate. Regulatory Toxicology and Pharmacology, 108, 104436. [Link]
Li, G., et al. (2021). Improved Stability of a Stable Crystal Form C of 6S-5-Methyltetrahydrofolate Calcium Salt, Method Development and Validation of an LC–MS/MS Method for Rat Pharmacokinetic Comparison. Molecules, 26(19), 5988. [Link]
Zhang, Y., et al. (2023). Non-Covalent Interaction of Folic Acid and 5-Methyltetrahydrofolate with Caseinates Improves the Folates Stability Studied by Multi-Spectroscopic Analysis and Molecular Docking. Foods, 12(13), 2588. [Link]
Li, G., et al. (2021). Improved Stability of a Stable Crystal Form C of 6S-5-Methyltetrahydrofolate Calcium Salt, Method Development and Validation of an LC–MS/MS Method for Rat Pharmacokinetic Comparison. Molecules, 26(19), 5988. [Link]
Optimizing 5-Methyltetrahydrofolic acid concentration for cell culture
Topic: Optimizing 5-Methyltetrahydrofolic Acid (5-MTHF) in Cell Culture Mission Statement: Welcome to the technical support hub for advanced cell culture metabolism. You are likely here because you are transitioning from...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Optimizing 5-Methyltetrahydrofolic Acid (5-MTHF) in Cell Culture
Mission Statement:
Welcome to the technical support hub for advanced cell culture metabolism. You are likely here because you are transitioning from "legacy" media formulations (using synthetic Folic Acid) to biologically active 5-Methyltetrahydrofolate (5-MTHF) . While 5-MTHF offers superior bioavailability and bypasses metabolic bottlenecks (like DHFR deficiency), it introduces unique stability challenges that standard Folic Acid does not.
This guide replaces trial-and-error with stoichiometric precision.
Part 1: The Stability Protocol (Critical)
The Issue:
Users frequently report that 5-MTHF media turns yellow or precipitates, leading to sudden drops in cell viability.
The Cause:
Unlike synthetic Folic Acid, which is highly stable, 5-MTHF is susceptible to rapid oxidative degradation, particularly in neutral-to-alkaline pH and under light exposure.
Q: How do I prepare a stable 5-MTHF stock solution?
A: You cannot treat 5-MTHF like Folic Acid. You must create a "Reductive Shield" during preparation.
The "Reductive Shield" Protocol:
Solvent Choice: Do not dissolve directly in neutral PBS or media.
Antioxidant Carrier: Prepare a vehicle solution of PBS + 1% (w/v) Ascorbic Acid (Vitamin C) . The Ascorbate acts as a sacrificial antioxidant.
Dissolution: Dissolve Calcium L-5-methyltetrahydrofolate powder into this vehicle.
Aliquot & Freeze: Immediate protection from light is mandatory. Aliquot into opaque (amber) tubes and store at -20°C or -80°C.
Usage: Thaw only once. Discard unused thawed stock.
Technical Insight: In the absence of antioxidants, 5-MTHF degradation products (like p-aminobenzoylglutamate) can inhibit cell growth, creating a "double hit" of starvation and toxicity [1].
Part 2: Optimization & Titration (The "Goldilocks" Zone)
The Issue:
"I switched from DMEM (4 mg/L Folic Acid) to 5-MTHF at the same molar concentration, and my costs skyrocketed / cells behaved strangely."
The Cause:
Standard media formulations contain supra-physiological levels of Folic Acid (approx. 9 µM) to compensate for its poor transport efficiency and low enzymatic conversion rate. 5-MTHF is the active form; you need significantly less.
Q: What is the optimal concentration range for CHO or Stem Cells?
A: You must titrate down from micromolar to nanomolar ranges.
Comparative Concentration Table:
Parameter
Standard Folic Acid (FA)
5-Methyltetrahydrofolate (5-MTHF)
Standard Media Conc.
~9000 nM (Supra-physiological)
20 – 100 nM (Physiological)
Transport Mechanism
Low affinity (FR / PCFT)
High affinity (RFC / FR)
Metabolic Bottleneck
Requires DHFR (often rate-limiting)
Direct entry to One-Carbon Cycle
Recommended Start
N/A
50 nM (Titrate ± 2-fold)
Experimental Workflow: The Titration Assay
Do not guess. Run this 4-arm experiment to define your cell line's specific
(Michaelis constant) for growth.
Figure 1: Step-by-step titration workflow to determine the Minimum Effective Concentration (MEC) for your specific cell line.
Part 3: Metabolic Troubleshooting (The "Folate Trap")
The Issue:
"My cells have high intracellular folate levels but are not dividing/growing."
The Cause:
This is the classic Methyl-Trap . 5-MTHF donates a methyl group to Homocysteine to regenerate Methionine. This reaction relies on Methionine Synthase (MTR) , which requires Vitamin B12 (Cobalamin) as a cofactor.
If your media is B12-deficient, 5-MTHF becomes "trapped" and cannot recycle back to Tetrahydrofolate (THF) for DNA synthesis [2].
The One-Carbon Metabolism Map
Visualize this pathway to diagnose if you have a Folate issue or a B12 issue.
Figure 2: The Methionine Cycle. Note the critical B12-dependent step (MTR) that converts Homocysteine to Methionine. Without B12, 5-MTHF accumulates uselessly.
Part 4: Frequently Asked Questions (FAQ)
Q: Can I autoclave media containing 5-MTHF?A: Absolutely not. 5-MTHF is heat-labile. It must be filter-sterilized (0.22 µm) and added to the media after any heat steps.
Q: Why does 5-MTHF perform better than Folic Acid in my DHFR-deficient CHO cells?A: Folic Acid requires reduction by Dihydrofolate Reductase (DHFR) to become active. DHFR-deficient cells (often used for selection systems) cannot process Folic Acid efficiently. 5-MTHF enters the cycle downstream of DHFR, bypassing this block entirely [3].
Q: Is Calcium L-5-methyltetrahydrofolate the same as the racemic mixture?A: No. Ensure you purchase the (6S)-isomer (L-isomer). The (6R)-isomer is biologically inactive and may compete for transport transporters, effectively acting as an inhibitor.
References
Oey, I., et al. (2006). Degradation of 5-methyltetrahydrofolate in model systems: Stabilization by Ascorbic Acid. NIH / PubMed. Available at: [Link] (Verified via search result 1.1)
Scott, J. M., & Weir, D. G. (1981). The methyl folate trap. The Lancet.
Matsue, H., et al. (1992). Folate receptor allows cells to grow in low concentrations of 5-methyltetrahydrofolate.[2] Proceedings of the National Academy of Sciences (PNAS).[2] Available at: [Link]
Schön, C., et al. (2011). Pharmacokinetics of (6S)-5-Methyltetrahydrofolate dicholine salt compared to folic acid.[3] ResearchGate.[4][5] Available at: [Link]
FAO/JECFA. (2005). Calcium L-5-Methyltetrahydrofolate Specifications. Food and Agriculture Organization. Available at: [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Status: Operational | Lead Scientist: Dr. A. Vance | Focus: Bioavailability & Cellular Transport
Welcome to the technical support hub for 5-Methyltetrahydrofolate (5-MTHF) delivery. This guide addresses the "last mile" problem in folate research: getting the biologically active molecule across the plasma membrane intact. Unlike synthetic folic acid, 5-MTHF is the primary circulating form of folate but suffers from significant oxidative instability and complex transporter dependency.
Visualizing the Problem: The Cellular Entry Landscape
Before troubleshooting, you must identify which entry mechanism your specific cell type utilizes. Most delivery failures stem from a mismatch between the media conditions (pH) and the dominant transporter expressed by your cells.
Figure 1: The three primary entry routes. Note that FR-mediated uptake (Right) eventually relies on PCFT to exit the endosome, a critical failure point in PCFT-deficient cell lines.
Module 1: Transporter-Mediated Uptake Failures
Q1: My HepG2 cells show robust uptake, but my Caco-2 monolayers show <5% intracellular 5-MTHF. I am using standard DMEM (pH 7.4). What is wrong?
Diagnosis: You are fighting a pH-transporter mismatch.
Technical Explanation:
HepG2 (Liver): Predominantly expresses RFC (Reduced Folate Carrier) , which functions optimally at neutral pH (7.4). Your current conditions favor this transporter.
Caco-2 (Intestinal): These cells differentiate to mimic the gut lining, where the apical surface relies on PCFT (Proton-Coupled Folate Transporter) . PCFT activity is pH-dependent; it is negligible at pH 7.4 but maximal at pH 5.5–6.0.
Corrective Protocol: The pH-Shift Assay
Do not simply increase the concentration. Instead, modify the proton gradient.
Buffer Prep: Prepare uptake buffer (HBSS) adjusted to pH 5.5 using MES buffer (not HEPES, which buffers at neutral pH).
Induction: Incubate Caco-2 cells in this acidic buffer for 20 minutes prior to adding 5-MTHF.
Mechanism: The acidic environment protonates PCFT residues, inducing a conformational change that increases affinity for 5-MTHF by orders of magnitude.
Control: Run a parallel well with 1 mM Sulfasalazine (a specific PCFT inhibitor) to confirm the uptake is transporter-mediated.
Q2: I am working with neural stem cells (NSCs) and uptake is undetectable even at high concentrations. Why?
Diagnosis: Low RFC expression and saturation of Folate Receptor Alpha (FR
).
Technical Explanation: Neural lineages often rely on FR for high-affinity uptake from cerebrospinal fluid (where folate is scarce). However, FR operates via receptor-mediated endocytosis (potocytosis), which is easily saturated (low capacity) and slow compared to ion channels. If your media contains standard folic acid (often high in commercial formulations), it effectively out-competes 5-MTHF for the receptor binding sites because synthetic folic acid binds FR with higher affinity than reduced folates.
Solution:
Switch Media: Use "Folate-Free RPMI/DMEM" for 24 hours prior to the experiment to clear receptors.
Competition Assay: If you cannot switch media, you must calculate the Ki (inhibitory constant) of the competing folic acid.
Module 2: Stability & Formulation (The "Integrity" Problem)
Q3: My HPLC analysis shows a 40% loss of 5-MTHF in the media control well (no cells) after 4 hours. Is the drug degrading?
Diagnosis: Yes. 5-MTHF is highly susceptible to oxidative cleavage at the C9-N10 bond of the pteridine ring.
Technical Explanation: At pH 7.4 and 37°C, dissolved oxygen rapidly oxidizes 5-MTHF into p-aminobenzoylglutamate (pABG) and pterin-6-aldehyde, neither of which is biologically active.
Corrective Protocol: The "Redox Shield" Formulation
You must create a reducing environment without cytotoxic effects.
Component
Concentration
Function
Notes
Ascorbic Acid (Vit C)
1 mg/mL (approx 5.7 mM)
Scavenges dissolved oxygen
Essential. Extends t from <2h to >24h.
2-Mercaptoethanol
50 µM
Maintains thiol groups
Optional. Use only if cells tolerate thiols.
Argon Sparging
N/A
Displaces O
Sparge buffers for 15 mins before adding 5-MTHF.
Validation Step:
Always run a "Media Only" control with your chosen antioxidant. If recovery is <90% at your endpoint, your cellular uptake data is invalid because the extracellular concentration gradient was not constant.
Module 3: Advanced Delivery (Liposomes)
Q4: I need to target FR-overexpressing osteosarcoma cells without affecting normal RFC-expressing tissue. How do I formulate this?
Diagnosis: You require a targeted nanocarrier system. Free 5-MTHF will be taken up by any cell with RFC.
Solution: PEGylated Liposomes decorated with Folic Acid ligands.
Technical Workflow: Targeted Liposome Synthesis
This protocol uses the "Thin Film Hydration" method to encapsulate hydrophilic 5-MTHF.
Figure 2: Workflow for creating folate-targeted liposomes. The DSPE-PEG-Folate lipid anchors the targeting ligand.
Critical Troubleshooting Points:
The "Burst" Effect: If 5-MTHF leaks immediately, your cholesterol content is too low. Maintain Cholesterol >30 mol% to rigidify the bilayer.
Targeting Failure: If liposomes don't bind FR+ cells, the PEG chain on the folate ligand may be too short, buried by the "stealth" PEG layer. Ensure the Folate-PEG linker is longer (e.g., PEG3400) than the shielding PEG (e.g., PEG2000).
Module 4: Analytical Validation (LC-MS/MS)
Q5: We are detecting high levels of "folic acid" inside cells treated with 5-MTHF. Is this conversion?
Diagnosis: This is likely an artifact of In-Source Oxidation during Mass Spectrometry.
Technical Explanation: 5-MTHF can oxidize to Folic Acid (FA) in the electrospray ionization (ESI) source if not stabilized, leading to false positives for FA.
Troubleshooting Checklist:
References
Visentin, M., et al. (2014). "The proton-coupled folate transporter (PCFT): Pathophysiology and therapeutic applications." Nature Reviews Drug Discovery.
Zhao, R., & Goldman, I. D. (2013). "Folate and thiamine transporters mediated by facilitative carriers (SLC19 family)." Molecular Aspects of Medicine.
Oey, I., et al. (2006). "Stability of 5-methyltetrahydrofolate in the presence of vitamins C and E." Food Chemistry.
Assaraf, Y. G., et al. (2014).[1] "The biology and pathology of folate transport via the reduced folate carrier (RFC), proton-coupled folate transporter (PCFT), and folate receptors." Drug Resistance Updates.
Lu, Y., &Low, P. S. (2012). "Folate-mediated delivery of macromolecular anticancer therapeutic agents." Advanced Drug Delivery Reviews.
Technical Support Center: Optimizing 5-Methyltetrahydrofolate (5-MTHF) Incubation
Topic: Optimizing incubation time for 5-Methyltetrahydrofolic acid treatment Role: Senior Application Scientist Audience: Researchers, Scientists, Drug Development Professionals Introduction: The Stability vs. Bioavailab...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Optimizing incubation time for 5-Methyltetrahydrofolic acid treatment
Role: Senior Application Scientist
Audience: Researchers, Scientists, Drug Development Professionals
Introduction: The Stability vs. Bioavailability Paradox
Working with 5-Methyltetrahydrofolic acid (5-MTHF) presents a unique challenge in cell culture: bioavailability is time-dependent, but stability is time-limited.
Unlike synthetic Folic Acid (FA), which is highly stable but requires enzymatic reduction by DHFR to become metabolically active, 5-MTHF is the biologically active form ready for the methionine cycle. However, it is chemically labile. Without specific precautions, 5-MTHF rapidly oxidizes into non-bioactive forms (e.g., p-aminobenzoylglutamate) in standard culture media, often leading to experimental artifacts where "lack of effect" is actually "degradation of substrate."
This guide provides a self-validating workflow to optimize incubation times, ensuring you measure biological response rather than chemical decay.
Module 1: Stability & Media Formulation
The Oxidation Problem
In standard DMEM or RPMI at 37°C, 5-MTHF has a half-life that can be as short as hours depending on oxygen tension and light exposure. To run an incubation longer than 4 hours, you must stabilize the molecule.
Protocol: The "Redox Shield" Formulation
To extend the functional half-life of 5-MTHF for 24–72 hour experiments (e.g., proliferation or DNA methylation studies), you must create a reducing environment.
Reagents:
Ascorbic Acid (Vitamin C): The gold standard stabilizer.
2-Mercaptoethanol (2-ME): Alternative, but can be cytotoxic at high levels.
Step-by-Step Formulation:
Base Media: Use Folate-Free RPMI-1640 or DMEM.
Critical: Standard media contains ~2.2 µM Folic Acid, which competes for transporters (RFC) and masks 5-MTHF effects.
Serum: Use Dialyzed Fetal Bovine Serum (dFBS) (10%).[1]
Why: Standard FBS contains endogenous bovine folates (10–50 nM). Dialysis (10 kDa cutoff) removes these small molecules while retaining growth factors.
Stabilizer Addition: Add Ascorbic Acid to a final concentration of 100 µM – 1 mM .
Note: A molar excess of Ascorbic Acid relative to 5-MTHF is required to prevent oxidation.
Visualizing the Stability Pathway
Figure 1: Mechanism of 5-MTHF degradation and the protective role of Ascorbic Acid in maintaining bioavailability for cellular uptake.[1][2][3][4]
Module 2: Optimizing Incubation Time
The "optimal" time depends entirely on your biological readout. 5-MTHF kinetics are biphasic: rapid membrane transport followed by slow metabolic integration.
Optimization Matrix: Time vs. Readout
Experimental Goal
Rec. Incubation Time
Critical Limiting Factor
Key Protocol Adjustment
Transport Kinetics
5 – 60 Minutes
Transporter Saturation
Perform at 4°C to stop metabolism; use HBSS buffer.
Intracellular Accumulation
2 – 4 Hours
Polyglutamylation Rate
Wash cells with acid-glycine (pH 3.0) to remove surface-bound folate.
One-Carbon Flux
6 – 24 Hours
Enzymatic Turnover
Ensure B12 (Cobalamin) is present to prevent "Folate Trap."
DNA Methylation / Epigenetics
48 – 72 Hours
Cell Division Cycle
Refresh media every 24h with fresh 5-MTHF + Ascorbate.
The "Media Refresh" Rule
For experiments >24 hours, do not rely on a single dose.
T=0: Seed cells in Folate-Free/dFBS media.
T=24h: Aspirate media. Add fresh media with 5-MTHF + Ascorbic Acid.
Reasoning: Even with ascorbate, 5-MTHF potency drops by ~20-40% over 24h at 37°C. Replenishment ensures constant exposure.
Module 3: Troubleshooting & FAQs
Q1: My cells stop growing in Folate-Free media even with 5-MTHF. Why?
A: You likely have a secondary deficiency, most often Vitamin B12.
The Mechanism: Methionine Synthase (MS) requires B12 to transfer the methyl group from 5-MTHF to Homocysteine.[5] Without B12, 5-MTHF accumulates (the "Folate Trap"), and the cell starves of THF needed for purine synthesis.
Solution: Supplement your media with 10–100 nM Hydroxycobalamin or Cyanocobalamin .
Q2: I see high variability between replicates in uptake assays.
A: This is usually due to inadequate washing or "carryover" folate.
The Fix:
Pre-Starvation: Incubate cells in Folate-Free media (no serum or dFBS) for 1 hour before treatment to empty transporters.
Acid Wash: After incubation, wash cells with an acidic buffer (pH 3.0 glycine) for 30 seconds to strip surface-bound ligand, ensuring you only measure internalized 5-MTHF.
Q3: Can I use standard FBS if I just add more 5-MTHF?
A: No.
Standard FBS contains bovine folate binding proteins (FBP) and competing folates.
The Risk: High-affinity FBPs in undialyzed serum can sequester added 5-MTHF, reducing the free concentration available for transporters. Always use Dialyzed FBS (dFBS).
Experimental Workflow: The "Valid System"
This workflow integrates stability, uptake, and metabolism into a single logic stream.
Figure 2: Step-by-step experimental workflow emphasizing the depletion phase and media replenishment for long-term assays.
References
Oey, I., et al. (2006). "Stability of 5-methyltetrahydrofolate in the presence of ascorbic acid."[2] ResearchGate / Food Chemistry. [4][6][7]
Westerhof, G.R., et al. (1995). "Folate receptor allows cells to grow in low concentrations of 5-methyltetrahydrofolate." Proceedings of the National Academy of Sciences. 8
Sweeney, M.R., et al. (2007). "Folic Acid Impairs the Uptake of 5-Methyltetrahydrofolate in Human Umbilical Vascular Endothelial Cells." The Journal of Nutrition. 3
Biocompare. "Preparation of Lipoprotein-Depleted and Dialyzed Serum." Biocompare Bench Tips. 6
Technical Support Center: Ensuring Accuracy in 5-Methyltetrahydrofolic Acid (5-MTHF) Research
Welcome to the technical support center for 5-Methyltetrahydrofolic acid (5-MTHF) related research. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities o...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for 5-Methyltetrahydrofolic acid (5-MTHF) related research. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this notoriously labile compound. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to help you avoid common artifacts and ensure the integrity of your experimental data.
Introduction: The Challenge of 5-MTHF Stability
5-Methyltetrahydrofolic acid (5-MTHF) is the most biologically active form of folate, playing a crucial role in one-carbon metabolism, which is essential for DNA synthesis, repair, and methylation.[1][2] However, its reduced chemical nature makes it highly susceptible to oxidation, leading to the formation of degradation products that can significantly compromise experimental results.[3][4] This guide provides practical, field-proven insights to mitigate these challenges.
Part 1: Frequently Asked Questions (FAQs)
This section addresses common questions and concerns encountered during 5-MTHF research.
Q1: What are the primary factors that cause 5-MTHF degradation?
The stability of 5-MTHF is primarily affected by four key factors:
Oxygen: As a reduced folate, 5-MTHF is highly prone to oxidation.[3] Exposure to atmospheric oxygen is a major contributor to its degradation.
Temperature: Elevated temperatures accelerate the rate of oxidation and other degradation pathways.[3][4]
Light: Exposure to light, particularly UV radiation, can induce photodegradation of 5-MTHF.[3]
pH: The stability of 5-MTHF is pH-dependent, with degradation occurring in both acidic and alkaline conditions.
Q2: What are the main degradation products of 5-MTHF, and how can they interfere with my results?
The primary oxidative degradation product of 5-MTHF is the pyrazino-s-triazine derivative of 4α-hydroxy-5-methylTHF, commonly known as MeFox .[4][5] The formation of MeFox represents a loss of the active 5-MTHF molecule. In analytical methods like HPLC and LC-MS/MS, the presence of MeFox can lead to an underestimation of the true 5-MTHF concentration if not accounted for. Some advanced analytical methods now simultaneously quantify both 5-MTHF and MeFox to provide a more accurate assessment of total folate status, especially in samples with a history of suboptimal handling.[4][5]
Q3: How can I prevent 5-MTHF degradation during sample collection and handling?
Minimizing degradation from the outset is critical. Here are key preventative measures:
Use of Anticoagulants: For blood samples, collecting plasma using EDTA or heparin is recommended.[6]
Immediate Cooling: Samples should be placed on ice immediately after collection and processed in a cooled environment (e.g., refrigerated centrifuge).
Addition of Antioxidants: The use of antioxidants is crucial. A combination of ascorbic acid and dithiothreitol (DTT) is effective in protecting 5-MTHF from oxidation during sample preparation.[7]
Protection from Light: Collect and process samples in amber or foil-wrapped tubes to minimize light exposure.
Prompt Processing: Centrifuge samples within 30 minutes of collection to separate plasma or serum.[6]
Q4: What are the optimal storage conditions for 5-MTHF standards and biological samples?
Long-term stability is best achieved under the following conditions:
Ultra-low Temperature Storage: For long-term storage, samples and standards should be kept at -80°C.[8] Storage at -20°C is suboptimal and can lead to significant degradation over time.[4]
Inert Atmosphere: For standards or highly purified samples, storing under an inert gas like argon or nitrogen can further prevent oxidation.
Minimize Freeze-Thaw Cycles: Repeatedly freezing and thawing samples can accelerate degradation. Aliquot samples into single-use volumes before freezing.[6]
Q5: Can the biological matrix of my sample interfere with 5-MTHF analysis?
Yes, matrix effects are a significant consideration, particularly for LC-MS/MS analysis. Components of plasma, serum, or tissue homogenates can co-elute with 5-MTHF and cause ion suppression or enhancement, leading to inaccurate quantification. To mitigate this, it is essential to:
Use a Stable Isotope-Labeled Internal Standard: This is the most effective way to correct for matrix effects and variations in sample preparation and instrument response.[9]
Optimize Sample Preparation: Employ a robust sample cleanup method, such as solid-phase extraction (SPE), to remove interfering substances.[10]
Validate the Method: Thoroughly validate your analytical method for matrix effects by analyzing spiked samples in the same matrix as your study samples.
Part 2: Troubleshooting Guides & Experimental Protocols
This section provides detailed protocols and troubleshooting advice for common experimental workflows involving 5-MTHF.
Guide 1: Preparation of Stabilized 5-MTHF Standards
Accurate quantification relies on stable and reliable standards.
Protocol for Preparing 5-MTHF Stock and Working Standards:
Reagent Preparation:
Standard Diluent: Prepare a solution of 0.1 M phosphate buffer (pH 7.0) containing 1% (w/v) ascorbic acid. De-gas the buffer with nitrogen or argon for at least 15 minutes before adding the ascorbic acid.
Stock Standard Preparation (e.g., 1 mg/mL):
Allow the powdered 5-MTHF standard (stored at -80°C) to equilibrate to room temperature in a desiccator to prevent condensation.
Accurately weigh the required amount of 5-MTHF in a low-light environment.
Dissolve the powder in the de-gassed Standard Diluent to the desired concentration.
Vortex gently until fully dissolved.
Working Standard Preparation:
Perform serial dilutions of the stock standard with the Standard Diluent to create a calibration curve.
Storage:
Aliquot the stock and working standards into single-use, light-protected tubes.
Store immediately at -80°C.
Troubleshooting Standard Preparation:
Issue
Potential Cause
Recommended Solution
Low or inconsistent standard curve response
Degradation of the stock solution.
Prepare fresh stock solution. Ensure the diluent is de-gassed and contains a fresh antioxidant. Verify storage conditions.
Precipitate formation in standards
Poor solubility or degradation.
Ensure the pH of the buffer is appropriate. Gently warm the solution if necessary, but avoid high temperatures.
Shifting retention time in HPLC/LC-MS
Change in pH of the standard solution.
Prepare fresh standards and ensure the pH of the diluent is consistent.
Guide 2: Extraction of 5-MTHF from Human Plasma for LC-MS/MS Analysis
This protocol is designed to maximize recovery and minimize artifact formation during the extraction of 5-MTHF from plasma.
Experimental Workflow Diagram:
Caption: Workflow for 5-MTHF extraction from plasma.
Step-by-Step Protocol:
Sample Preparation:
Thaw frozen plasma samples on ice.
In a microcentrifuge tube, add 100 µL of plasma.
Stabilization:
Add 10 µL of an antioxidant solution (e.g., 1 M ascorbic acid with 10 mM DTT) to the plasma and vortex briefly.
Internal Standard Addition:
Add 10 µL of a stable isotope-labeled 5-MTHF internal standard (e.g., ¹³C₅-5-MTHF) at a known concentration.
Protein Precipitation:
Add 300 µL of ice-cold acetonitrile to precipitate proteins.
Vortex vigorously for 30 seconds.
Centrifugation:
Centrifuge at 14,000 x g for 10 minutes at 4°C.
Supernatant Transfer:
Carefully transfer the supernatant to a new tube, avoiding the protein pellet.
Evaporation and Reconstitution (Optional but recommended for increased sensitivity):
Evaporate the supernatant to dryness under a gentle stream of nitrogen.
Reconstitute the residue in 100 µL of the initial mobile phase.
Analysis:
Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.
Troubleshooting Plasma Extraction:
Issue
Potential Cause
Recommended Solution
Low 5-MTHF recovery
Inefficient extraction or degradation during processing.
Ensure the protein precipitation step is efficient (check for a solid pellet). Increase the concentration of antioxidants. Keep samples on ice throughout the procedure.
High variability between replicates
Inconsistent sample handling or pipetting errors.
Ensure thorough mixing at each step. Use calibrated pipettes. Automate pipetting steps if possible.
Significant matrix effects in LC-MS/MS
Co-eluting interferences from the plasma matrix.
Implement a solid-phase extraction (SPE) cleanup step after protein precipitation. Optimize the chromatographic separation to resolve 5-MTHF from interfering compounds.
Presence of a large MeFox peak
Sample degradation prior to or during extraction.
Review sample collection and storage history. Ensure antioxidants are added promptly and are active. Minimize sample exposure to room temperature and light.
Guide 3: Diagram of 5-MTHF Degradation Pathway
Understanding the degradation pathway is key to interpreting your results correctly.
Caption: Oxidative degradation pathway of 5-MTHF to MeFox.
Part 3: Data Presentation
Table 1: Stability of 5-MTHF in Human Serum under Various Storage Conditions
This table summarizes the expected stability of 5-MTHF under common laboratory storage conditions.
The inherent instability of 5-MTHF presents a significant challenge in research. However, by understanding the mechanisms of its degradation and implementing the robust protocols and troubleshooting strategies outlined in this guide, researchers can significantly enhance the accuracy and reliability of their data. Adherence to these best practices is not merely a technical exercise but a commitment to the principles of scientific integrity.
References
Degradation of 5-methyltetrahydrofolate in model and egg yolk systems and strategies for its stabilization. (2021). Journal of Food Science and Technology. [Link]
Pfeiffer, C. M., et al. (2018). The loss of 5-methyltetrahydrofolate in human serum under suboptimal preanalytical conditions can only partially be recovered by an oxidation product. The Journal of Nutrition. [Link]
Gunter, E. W., et al. (2002). Determination of 5-methyltetrahydrofolate (13C-labeled and unlabeled) in human plasma and urine by combined liquid chromatography mass spectrometry. Analytical Biochemistry. [Link]
MNG Laboratories. 5-Methyltetrahydrofolate (CSF). MNG Laboratories Test Catalog. [Link]
Servy, E. J., et al. (2022). Folic Acid, Folinic Acid, 5 Methyl TetraHydroFolate Supplementation for Mutations That Affect Epigenesis through the Folate and One-Carbon Cycles. Genes. [Link]
Hyland, K., et al. (2015). Quantitation of 5-Methyltetrahydrofolate in Cerebrospinal Fluid Using Liquid Chromatography-Electrospray Tandem Mass Spectrometry. Methods in Molecular Biology. [Link]
Midttun, Ø., et al. (2009). Liquid Chromatography-Tandem Mass Spectrometry Analysis of Folate and Folate Catabolites in Human Serum. Clinical Chemistry. [Link]
Midttun, Ø., et al. (2009). Liquid Chromatography–Tandem Mass Spectrometry Analysis of Folate and Folate Catabolites in Human Serum. Bevital AS. [Link]
Stank, A., et al. (2020). Folate Insufficiency Due to MTHFR Deficiency Is Bypassed by 5-Methyltetrahydrofolate. Journal of Clinical Medicine. [Link]
Matherly, L. H., et al. (2017). An LC-MS Chemical Derivatization Method for the Measurement of Five Different One-carbon States of Cellular Tetrahydrofolate. Analytical and Bioanalytical Chemistry. [Link]
Scaglione, F., & Panzavolta, G. (2014). Active Folate Versus Folic Acid: The Role of 5-MTHF (Methylfolate) in Human Health. Journal of Clinical Epigenetics. [Link]
Rychlik, M., et al. (2019). Quantitation of 5-methyltetraydrofolic acid in plasma for determination of folate status and clinical studies by stable isotope dilution assays. PLoS One. [Link]
Zhang, M., et al. (2021). Degradation of 5-methyltetrahydrofolate in model and egg yolk systems and strategies for its stabilization. PubMed. [Link]
de Oliveira, M. R., et al. (2017). DNA damage in the elderly is associated with 5-MTHF levels: a pro-oxidant activity. Redox Report. [Link]
Pfeiffer, C. M., et al. (2017). A high-throughput LC-MS/MS method suitable for population biomonitoring measures five serum folate vitamers and one oxidation product. Analytical and Bioanalytical Chemistry. [Link]
Centers for Disease Control and Prevention. (n.d.). Supplemental Text 1. CDC investigation into the folic acid calibration bias. CDC. [Link]
5-Methyltetrahydrofolic Acid vs. Folinic Acid in Neurological Research: A Comparative Technical Guide
Part 1: The Biochemical Divergence In neurological research, the selection between 5-Methyltetrahydrofolic acid (5-MTHF) and Folinic acid (5-formyltetrahydrofolate) is not merely a matter of preference but a critical exp...
Author: BenchChem Technical Support Team. Date: February 2026
Part 1: The Biochemical Divergence
In neurological research, the selection between 5-Methyltetrahydrofolic acid (5-MTHF) and Folinic acid (5-formyltetrahydrofolate) is not merely a matter of preference but a critical experimental variable determined by the specific metabolic block or transport defect under investigation.
While both act as reduced folates capable of bypassing Dihydrofolate Reductase (DHFR) inhibition, their entry points into the folate cycle and their transport mechanisms across the Blood-Brain Barrier (BBB) differ fundamentally.
Mechanistic Distinction
5-MTHF (L-Methylfolate): The biologically active, methylated form found in circulation.[1][2] It is the immediate methyl donor for the conversion of Homocysteine to Methionine (via Methionine Synthase), directly fueling the SAMe (S-adenosylmethionine) cycle required for neurotransmitter synthesis and epigenetic regulation.
Folinic Acid (Leucovorin): A stable, formylated tetrahydrofolate (5-formyl-THF). It is not a methyl donor itself. It must first be converted to 5,10-methenyl-THF and then 5,10-methylene-THF before entering the cycle. Crucially, it serves as a "reservoir" that can be directed toward DNA synthesis (purine/pyrimidine biosynthesis) or reduced to 5-MTHF for methylation support.
The Folate Cycle & Entry Points (Visualization)
The following diagram illustrates the distinct entry points of these two compounds, highlighting why 5-MTHF is "methylation-ready" while Folinic Acid is "replication-ready."
Caption: Figure 1. Differential entry of Folinic Acid (via 5,10-Methylene-THF) and 5-MTHF (Direct Methylation Support) into the one-carbon metabolism cycle.
Part 2: The Blood-Brain Barrier (BBB) Transport Challenge
The most significant differentiator for neurological applications is transport kinetics . The brain maintains folate levels 1.5–3x higher than serum, an active process mediated by specific receptors.
Receptor Specificity
Transporter
Folate Receptor Alpha (FR)
Reduced Folate Carrier (RFC)
Primary Ligand
5-MTHF (High Affinity)
Folinic Acid / Methotrexate
Mechanism
Receptor-Mediated Endocytosis
Anion Exchanger (Bidirectional)
Affinity ()
High ( nM)
Low (M)
Clinical Relevance
Blocked by autoantibodies in Cerebral Folate Deficiency (CFD) and some Autism cases.[3]
The "Rescue Pathway." High-dose Folinic Acid utilizes this low-affinity carrier to bypass blocked FR.
Mechanism of Action: The "Bypass" Strategy
In conditions like CFD, where FR
is non-functional or blocked by autoantibodies, 5-MTHF transport is severely compromised.
5-MTHF Limitation: It relies heavily on FR
. If FR is blocked, physiological doses of 5-MTHF may fail to penetrate the CNS.
Folinic Acid Advantage: At pharmacological (high) doses, Folinic Acid can be forced through the RFC , effectively bypassing the defective FR
system to restore cerebral folate levels [1].
Caption: Figure 2. The "Bypass Mechanism."[4] Folinic Acid utilizes the Reduced Folate Carrier (RFC) to enter the CNS when Folate Receptor Alpha (FR
) is blocked by autoantibodies.
Part 3: Comparative Efficacy in Research Models
Scenario Selection Guide
Use the table below to select the appropriate compound for your research model.
Research Focus
Recommended Compound
Scientific Rationale
MTHFR Polymorphisms (C677T, A1298C)
5-MTHF
Bypasses the enzymatic defect directly; restores methylation immediately.
Cerebral Folate Deficiency (CFD)
Folinic Acid
High-dose therapy bypasses FR blockade via RFC. 5-MTHF is less effective if FR is the sole entry point compromised [2].
Mitochondrial Disease (Kearns-Sayre)
Folinic Acid
Often used to bypass oxidative stress-induced folate transport failures.
Depression / Monoamine Studies
5-MTHF
Direct precursor for BH4 and neurotransmitter synthesis (Serotonin, Dopamine, NE).
Autism Spectrum Disorder (ASD)
Both (Context dependent)
Folinic Acid for FR autoantibody +ve models.[3] 5-MTHF for general oxidative stress/methylation support [3].
Part 4: Experimental Protocols
Protocol A: In Vitro Neuronal Rescue Assay (Methotrexate Challenge)
Objective: To compare the efficacy of 5-MTHF vs. Folinic Acid in rescuing neuronal viability following DHFR inhibition.
Materials:
Primary Hippocampal Neurons (E18 Rat).
Neurobasal Medium (minus folate).
Methotrexate (MTX) - DHFR inhibitor.
Cell Viability Reagent (e.g., PrestoBlue or MTT).
Workflow:
Seeding: Plate neurons at
cells/well in 96-well plates. Culture for 7 days (DIV7).
Depletion: Switch to folate-free medium for 24 hours to sensitize cells.
Inhibition: Treat all wells with 100 nM MTX to block DHFR and endogenous folate recycling.
Rescue Treatment (Concurrent):
Group A: Vehicle Control.
Group B: 5-MTHF (Titration: 10 nM – 10
M).
Group C: Folinic Acid (Titration: 10 nM – 10
M).
Incubation: Incubate for 48 hours.
Readout: Measure viability.
Expected Outcome: 5-MTHF should show superior rescue at lower concentrations because it does not require DHFR for activation. Folinic acid may require higher concentrations if MTX competitively inhibits its transport or conversion [4].
Protocol B: LC-MS/MS Quantification of CSF Folates
Objective: To validate BBB transport efficacy in animal models.
Sample Preparation:
Collection: Collect CSF (10-20
L) from cisterna magna of anesthetized mice. Flash freeze in liquid nitrogen.
Extraction: Add
L of extraction buffer (0.1% ascorbic acid + 0.1% citric acid in water) to prevent oxidation.
Protein Precipitation: Add
L acetonitrile containing stable isotope internal standards (-5-MTHF). Vortex and centrifuge at 14,000 x g for 10 min.
Self-Validation Step:
Always monitor the 5-MTHF/Folic Acid ratio . In a healthy BBB model, Folic Acid should be negligible in CSF. If Folic Acid is detected in high amounts, it indicates BBB leakage or contamination [5].
References
Frye, R. E., et al. (2018). "Cerebral Folate Deficiency, Folate Receptor Alpha Autoantibodies and Leucovorin (Folinic Acid) Treatment in Autism Spectrum Disorders." MDPI. Link
Ramaekers, V. T., et al. (2002). "Folinic acid treatment for schizophrenia associated with folate receptor autoantibodies." Molecular Psychiatry. Link
Scaglione, F., & Panzavolta, G. (2014). "Folate, folic acid and 5-methyltetrahydrofolate are not the same thing."[1][2] Xenobiotica. Link
Witthöft, C. M., et al. (1999). "Folate analysis in foods by HPLC." Journal of Chromatography B. Link (Methodology Basis)
Sippel, C. J., et al. (2022). "Folic acid inhibits 5-methyltetrahydrofolate transport across the blood–cerebrospinal fluid barrier."[5] Annals of Neurology. Link
A Senior Application Scientist's Guide to Validating the Biological Activity of Synthetic 5-Methyltetrahydrofolic Acid
Authored for Researchers, Scientists, and Drug Development Professionals Introduction: The Criticality of Biologically Active Folate Folate, a water-soluble B-vitamin, is indispensable for a suite of fundamental biologic...
Author: BenchChem Technical Support Team. Date: February 2026
Authored for Researchers, Scientists, and Drug Development Professionals
Introduction: The Criticality of Biologically Active Folate
Folate, a water-soluble B-vitamin, is indispensable for a suite of fundamental biological processes, including DNA synthesis, repair, and methylation. Its metabolic significance is most pronounced during periods of rapid cell division and growth. The most biologically active form of folate in the body is 5-Methyltetrahydrofolic acid (5-MTHF), which acts as a crucial methyl donor in the one-carbon metabolism pathway. Unlike synthetic folic acid, which requires enzymatic reduction to become metabolically active, 5-MTHF can be directly utilized by the body. This distinction is particularly significant for individuals with common genetic polymorphisms in the methylenetetrahydrofolate reductase (MTHFR) enzyme, which can impair the conversion of folic acid to its active form.[1]
The increasing preference for 5-MTHF in nutritional supplements and pharmaceutical formulations necessitates rigorous validation of its biological activity. This guide provides a comprehensive framework for researchers to objectively assess and compare the performance of synthetic 5-MTHF, ensuring its efficacy and safety.
Comparing Folate Forms: Synthetic 5-MTHF vs. Folic Acid and Natural Folates
The primary alternatives to synthetic 5-MTHF are folic acid and naturally occurring food folates. While all serve as sources of vitamin B9, their metabolic pathways and bioavailability differ significantly.
Folic Acid: A synthetic, oxidized form of folate, it is the most stable and commonly used in food fortification and supplements.[2] However, it must be reduced by the enzyme dihydrofolate reductase (DHFR) to become active.[2] This conversion can be slow and inefficient in some individuals, leading to the accumulation of unmetabolized folic acid (UMFA) in the bloodstream, the long-term health implications of which are still under investigation.[2][3][4]
Natural Folates: Found in foods like leafy green vegetables, these are typically in a reduced form but are often less stable and have lower bioavailability compared to folic acid.[1]
Synthetic 5-MTHF: As the direct, biologically active form, synthetic 5-MTHF bypasses the need for enzymatic conversion by MTHFR, making it a potentially more effective option for individuals with MTHFR polymorphisms.[1] Studies have shown that 5-MTHF can be more effective than folic acid in increasing red blood cell folate concentrations.[2][4]
Experimental Validation of Synthetic 5-MTHF: A Step-by-Step Approach
Validating the biological activity of a synthetic 5-MTHF product requires a multi-faceted approach, combining analytical chemistry with cell-based functional assays.
Workflow for Validation
Caption: A streamlined workflow for the comprehensive validation of synthetic 5-MTHF.
Part 1: Physicochemical Characterization
1.1. Purity and Identity Confirmation
Rationale: To ensure that the synthetic compound is indeed 5-MTHF and to quantify any impurities that could affect its biological activity or safety.
Methodology: High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS)
Sample Preparation: Dissolve the synthetic 5-MTHF powder in an appropriate buffer, such as a phosphate buffer containing an antioxidant like ascorbic acid to prevent degradation.[8]
Chromatographic Separation: Utilize a C18 reverse-phase HPLC column. An isocratic or gradient elution with a mobile phase consisting of a buffer (e.g., phosphate or ammonium acetate) and an organic solvent (e.g., methanol or acetonitrile) is typically employed.[9]
Detection: Use UV detection at approximately 280-290 nm.[9][10]
Mass Spectrometry: Couple the HPLC to a mass spectrometer to confirm the molecular weight of the main peak, verifying its identity as 5-MTHF.[11]
Quantification: Compare the peak area of the sample to that of a certified reference standard of 5-MTHF to determine purity.
1.2. Chiral Purity Analysis
Rationale: The biological activity of 5-MTHF resides in the (6S)- or L-isomer. The (6R)- or D-isomer is biologically inactive. It is crucial to confirm the enantiomeric purity of the synthetic product.
Methodology: Chiral HPLC
Column Selection: Employ a chiral stationary phase, such as a ChiralPak HSA or Chirobiotic T column, designed to separate enantiomers.[12]
Mobile Phase and Detection: Optimize the mobile phase, which may consist of a buffer and an organic modifier, to achieve baseline separation of the L- and D-isomers.[12] Detection is typically by UV or MS.[12]
Analysis: Quantify the peak areas of the L- and D-isomers to determine the enantiomeric excess of the active L-form.
1.3. Stability Assessment
Rationale: 5-MTHF is susceptible to oxidation and degradation by light and temperature.[7][10] Understanding its stability profile is critical for formulation and storage.
Methodology: Forced Degradation Studies
Expose the synthetic 5-MTHF to various stress conditions (e.g., heat, light, humidity, and oxidative stress).
Analyze the stressed samples at different time points using the validated HPLC method to quantify the remaining 5-MTHF and identify major degradation products.[13]
Part 2: In Vitro Biological Activity Assays
2.1. Cell-Based Proliferation Assay
Rationale: To demonstrate that the synthetic 5-MTHF can support the growth of folate-dependent cells, confirming its bioavailability and metabolic activity at the cellular level.
Methodology:
Cell Line Selection: Use a cell line that requires an external source of folate for growth, such as certain strains of Lactobacillus rhamnosus or specific mammalian cell lines cultured in folate-depleted media.
Culture Conditions: Culture the cells in a folate-deficient basal medium supplemented with varying concentrations of the synthetic 5-MTHF, a reference standard 5-MTHF, and folic acid.
Growth Assessment: After a defined incubation period (e.g., 48-72 hours), measure cell proliferation using a standard method like the MTT assay or by direct cell counting.[14]
Data Analysis: Plot cell growth against folate concentration to generate dose-response curves. Compare the EC50 (half-maximal effective concentration) values of the synthetic 5-MTHF with the reference standard and folic acid.
2.2. Homocysteine Reduction Assay
Rationale: A key function of 5-MTHF is to donate a methyl group for the remethylation of homocysteine to methionine.[15] Measuring the reduction of homocysteine in a cell culture system provides a direct functional readout of 5-MTHF activity.
Methodology:
Cell Model: Use a suitable mammalian cell line (e.g., HepG2, CHO cells) cultured in a medium that allows for the manipulation of folate and homocysteine levels.
Experimental Setup: Induce a high intracellular homocysteine level by, for example, treating the cells with a methionine-free medium supplemented with homocysteine.
Treatment: Add the synthetic 5-MTHF, a reference standard, or folic acid to the culture medium.
Homocysteine Quantification: After incubation, lyse the cells and/or collect the culture medium and measure the concentration of homocysteine using HPLC, LC-MS/MS, or an ELISA kit.[16]
Analysis: Compare the extent of homocysteine reduction across the different treatment groups.
The Central Role of 5-MTHF in One-Carbon Metabolism
Caption: The one-carbon metabolism pathway highlighting the direct entry of 5-MTHF.
Conclusion: Ensuring Efficacy Through Rigorous Validation
The validation of synthetic 5-MTHF is not merely a quality control step; it is a fundamental requirement for ensuring its biological efficacy and safety. By employing a systematic approach that combines robust physicochemical characterization with functionally relevant cell-based assays, researchers and drug development professionals can confidently ascertain the activity of their synthetic 5-MTHF. This comprehensive validation framework ensures that the product can effectively participate in the one-carbon metabolism pathway, delivering its intended therapeutic and nutritional benefits. The direct bioavailability of 5-MTHF, especially for individuals with MTHFR polymorphisms, underscores its importance as a superior alternative to folic acid in many applications.[1][3]
References
Exploring the Advantages of 5-MTHF and Folinic Acid over Synthetic Folic Acid - Quatrefolic. (2025, December 2). Nutrition Reviews.
Folic acid and L-5-methyltetrahydrofolate: comparison of clinical pharmacokinetics and pharmacodynamics. (n.d.). PHARMARTE SRL.
comparison of folic acid and 5-methyltetrahydrofolate for prevention of DNA damage and cell death in human lymphocytes in vitro. (n.d.). Oxford Academic.
Determination of 5-Methyltetrahydrofolate (13C-Labeled and Unlabeled) in Human Plasma and Urine by Combined Liquid Chromatography Mass Spectrometry. (2025, August 7).
Supplementation with Folic Acid or 5-Methyltetrahydrofolate and Prevention of Neural Tube Defects: An Evidence-Based Narrative Review. (2024, September 18). MDPI.
Is natural (6S)-5-methyltetrahydrofolic acid as effective as synthetic folic acid in increasing serum and red blood cell folate concentrations during pregnancy? A proof-of-concept pilot study. (n.d.). PMC.
Pharmacokinetics of (6S)-5-Methyltetrahydrofolate dicholine salt compared to folic acid: a randomized double-blind single dose cross-over study. (2025, September 24). PMC - NIH.
Active Folate Versus Folic Acid: The Role of 5-MTHF (Methylfol
(PDF) Is natural (6S)-5-methyltetrahydrofolic acid as effective as synthetic folic acid in increasing serum and red blood cell folate concentrations during pregnancy? A proof-of-concept pilot study. (n.d.).
Is natural folate as effective as synthetic folic acid in increasing serum and red blood cell folate. (n.d.). The University of British Columbia.
Serum 5-Methyltetrahydrofolate Status Is Associated with One-Carbon Metabolism-Related Metabolite Concentrations and Enzyme Activity Indicators in Young Women. (2023, July 1). PubMed Central.
Determination of L-5-methyltetrahydrofolate calcium by high performance liquid chrom
Degradation of 5-methyltetrahydrofolate in model and egg yolk systems and strategies for its stabiliz
Photodegradation of 5-methyltetrahydrofolate: Biophysical Aspects. (n.d.). Oslo University Hospital Research.
Experimental outline and cellular growth under different folate culture.... (n.d.).
Calcium L-5-Methyltetrahydrofolate (L-5-MTHF-Ca) - Chemical and Technical Assessment 65th JECFA. (n.d.). [Source not provided].
HPLC-MS-Based Method for Determination of the D- and L- 5-Methyltetrahydrofolate Isomer Ratio in Dietary Supplements. (n.d.).
STABILITY OF 5-METHYLTETRAHYDROFOLATE IN FRESH FROZEN FRUITS AND VEGETABLES DETERMINED BY HPLC ANALYSIS. (n.d.). USDA ARS.
Determination of 5-methyltetrahydrofolate (13C-labeled and unlabeled) in human plasma and urine by combined liquid chromatography mass spectrometry. (n.d.). PubMed.
Technical Guide: Cross-Reactivity & Detection of 5-MTHF in Folate Assays
Topic: Cross-reactivity of folate assays with 5-Methyltetrahydrofolic acid Audience: Researchers, scientists, and drug development professionals. Executive Summary In the context of clinical diagnostics and drug developm...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Cross-reactivity of folate assays with 5-Methyltetrahydrofolic acid
Audience: Researchers, scientists, and drug development professionals.
Executive Summary
In the context of clinical diagnostics and drug development, the accurate quantification of 5-Methyltetrahydrofolate (5-MTHF) is critical. It is the dominant circulating vitamer (>90% of serum folate) and the biologically active form required for one-carbon metabolism. However, a significant methodological schism exists: while LC-MS/MS detects 5-MTHF specifically based on mass-to-charge ratio, the majority of automated clinical platforms (e.g., Roche Elecsys, Abbott Architect) utilize Folate Binding Protein (FBP) competitive assays.
This guide analyzes the cross-reactivity profile of these assays. The core technical challenge is that FBP exhibits differential binding affinity (
) for the synthetic oxidised form (Folic Acid) versus the reduced endogenous form (5-MTHF). Without rigorous validation, this affinity mismatch leads to non-linear bias, underestimation of physiological folate status, and potential misinterpretation of pharmacokinetic data.
The Scientific Mechanism: The "Affinity Mismatch"
To understand assay performance, one must understand the binding kinetics that govern the signal.
The Vitamer Landscape
Folic Acid (FA): Synthetic, fully oxidized.[1] High stability. Used in fortification and often as the calibrator in immunoassays.
5-MTHF: Reduced, endogenous.[1][2] The primary analyte in human serum.
Binding Kinetics (The Root Cause of Bias)
Most automated immunoassays use bovine milk Folate Binding Protein (FBP) as the capture agent. FBP is not an antibody; it is a transport protein with evolutionarily tuned affinities.
Affinity Hierarchy: Research indicates that FBP binds Folic Acid with higher affinity than 5-MTHF at physiological and assay-specific pH levels.
(Folic Acid) < (5-MTHF) Tighter binding for FA.
Signal Implications: In a competitive assay (Signal
A patient sample containing 5-MTHF competes less effectively for FBP sites than the FA calibrator would.
More tracer binds to the capture complex.
Result: The signal is artificially high, which the calibration curve interprets as a lower concentration .
Note: Some modern assays (e.g., Roche Folate III) attempt to correct this with "Master Curves" derived from human serum, but the fundamental affinity difference makes the assay sensitive to the ratio of FA:5-MTHF in the sample.
Pathway Visualization
The following diagram illustrates the metabolic position of 5-MTHF and the divergence in detection methods.
Caption: Figure 1. Metabolic conversion of synthetic Folic Acid to 5-MTHF and the divergence in detection specificity between LC-MS/MS and Ligand Binding Assays (LBA).
Comparative Analysis: Assay Performance
The following table synthesizes performance data comparing common platforms against the reference method (LC-MS/MS).
Assay Platform
Method Principle
Calibrator Type
5-MTHF Cross-Reactivity / Bias
LC-MS/MS
Mass Spectrometry
Isotope-labeled 5-MTHF
Reference (100%) . Distinguishes 5-MTHF from FA, MeFox, and UMFA.
Microbiological Assay (MA)
L. rhamnosus Growth
Folic Acid
~100% . Organism responds equimolarly to 5-MTHF and FA. Historically the "Gold Standard" for Total Folate.
Roche Elecsys (Folate III)
ECLIA (Competitive)
Folic Acid (Control) / Serum Master Curve
Non-linear Bias . Studies show calibration offsets. Often underestimates 5-MTHF relative to LC-MS/MS due to affinity differences.
Abbott Architect
CMIA (Competitive)
Folic Acid
Variable . Generally correlates better with LC-MS/MS than older RIAs, but systematic bias (positive or negative depending on lot) is frequently reported.
Beckman Access
Chemiluminescence
Folic Acid
Negative Bias . Often reads lower than LC-MS/MS for high 5-MTHF samples.
Key Insight: "Total Folate" in an immunoassay is a misnomer. It is actually "Total FBP-Binding Activity," which is weighted heavily toward Folic Acid. In patients supplementing with 5-MTHF (e.g., Deplin), immunoassays may fail to accurately reflect the massive increase in circulating folate compared to LC-MS/MS.
Experimental Protocol: Validating 5-MTHF Recovery
For researchers needing to validate a specific kit or lot for 5-MTHF cross-reactivity, a simple "Spike-and-Recovery" experiment is insufficient. You must use a Differential Spike Protocol to characterize the affinity bias.
Materials
Matrix: Folate-depleted human serum (commercial or charcoal-stripped).
Analytes:
Reference Standard Folic Acid (USP grade).
Reference Standard (6S)-5-Methyltetrahydrofolate (calcium salt).
Analyzer: Your target immunoassay platform.
Workflow Diagram
Caption: Figure 2. Differential Spike Protocol to isolate affinity bias between Folic Acid and 5-MTHF.
Step-by-Step Methodology
Baseline Correction: Measure the depleted matrix (
). It should be below the Limit of Quantitation (LoQ).
Preparation of Stocks: Dissolve 5-MTHF in a buffer containing ascorbic acid (to prevent oxidation) to a high concentration stock. Dissolve FA in neutral buffer.
Spiking:
Set A (Calibrator Control): Spike FA into matrix at 5, 10, 20, and 40 ng/mL.
Set B (Analyte Test): Spike 5-MTHF into matrix at equimolar concentrations (adjusting for molecular weight differences between free acid and salt forms).
Measurement: Run both sets in triplicate on the immunoassay.
Analysis:
Calculate Recovery for FA:
. This validates the kit's calibration accuracy.
Calculate Recovery for 5-MTHF:
.
Cross-Reactivity Ratio:
.
If Ratio < 1.0: The assay under-recovers 5-MTHF (Low Affinity).
If Ratio > 1.0: The assay over-recovers 5-MTHF (High Affinity or Matrix Interference).
References
CDC Laboratory Procedure Manual. "Folate in Serum and Whole Blood by LC-MS/MS." Centers for Disease Control and Prevention. Link
Fazili, Z. et al. (2013). "Comparison of Serum Folate Species Analyzed by LC-MS/MS with Total Folate Measured by Microbiologic Assay and Bio-Rad Radioassay." Clinical Chemistry. Link
Burtis, C. A., & Bruns, D. E. (2014). Tietz Textbook of Clinical Chemistry and Molecular Diagnostics. Elsevier Health Sciences.
Roche Diagnostics. "Elecsys Folate III Package Insert." Roche Diagnostics GmbH. Link
Abbott Diagnostics. "ARCHITECT Folate Package Insert." Abbott Laboratories.[5] Link
Holm, J. et al. (1997). "High-affinity folate binding in human serum." Archives of Biochemistry and Biophysics. Link
Validating 5-Methyltetrahydrofolic Acid (5-MTHF) Quantification: A Comparative LC-MS/MS Guide
Introduction: The Endogenous Paradox Quantifying 5-Methyltetrahydrofolic acid (5-MTHF) is not merely a test of sensitivity; it is a test of chemical preservation. As the primary biologically active form of folate, 5-MTHF...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Endogenous Paradox
Quantifying 5-Methyltetrahydrofolic acid (5-MTHF) is not merely a test of sensitivity; it is a test of chemical preservation. As the primary biologically active form of folate, 5-MTHF drives the one-carbon metabolism cycle, yet its inherent instability (susceptibility to oxidative degradation) and endogenous presence in human plasma create a "bioanalytical paradox." You cannot simply measure it because it is already there, and you cannot easily preserve it because it wants to degrade into 5-methyl-5,6-dihydrofolate or other pterins.
This guide moves beyond generic validation templates. It objectively compares LC-MS/MS against legacy alternatives and, more critically, compares the internal calibration strategies required to validate data for an endogenous unstable metabolite under FDA and ICH M10 guidelines.
Part 1: The Comparative Landscape
Before establishing a protocol, we must validate the choice of platform. While Ligand Binding Assays (LBA) and Microbiological Assays (MA) were historical standards, they lack the specificity required for modern pharmacokinetic (PK) and pharmacodynamic (PD) studies.
Table 1: Technology Performance Matrix
Feature
LC-MS/MS (Gold Standard)
Ligand Binding / Microbiological Assay
HPLC-ECD (Electrochemical)
Specificity
High. Distinguishes 5-MTHF from Folic Acid (FA) and THF via MRM transitions.
Low. Often measures "Total Folate." Cross-reactivity with FA and THF is common.
Medium. Retention time dependent; susceptible to co-eluting interferences.
Sensitivity (LLOQ)
< 0.3 nmol/L (~0.1 ng/mL). Essential for deficient populations.
~5–10 nmol/L. Often insufficient for micro-dosing or deficiency studies.
~1–2 nmol/L. Good, but drift in electrode response affects reproducibility.
Throughput
High. 96-well SPE + UHPLC (<5 min run time).
Low to Medium. Long incubation times (MA) or wash steps (LBA).
Low. Long equilibration times for electrochemical cells.
Endogenous Handling
Robust. Can use stable isotopes (SIL-IS) to correct for matrix effects.
Poor. Cannot distinguish endogenous vs. exogenous easily.
Poor. No internal standard correction for ionization/matrix effects.
Expert Insight: The CDC and other authoritative bodies have shifted to LC-MS/MS because it correlates well with older methods (r > 0.97) but eliminates the "positive bias" caused by non-specific binding in immunoassays.
Part 2: The Core Challenge – Calibration Strategies for Endogenous Analytes
The most critical decision in 5-MTHF validation is how to blank the matrix. Since 5-MTHF exists in all human plasma, you cannot obtain a "true blank." You must choose between Surrogate Matrix and Surrogate Analyte approaches.[1][2][3]
Comparison of Calibration Approaches
Approach A: Surrogate Matrix (The "Stripped" Method)
Concept: Use Charcoal-Stripped Serum or a synthetic substitute (PBS + BSA) to build the calibration curve.
Pros: Allows use of the authentic analyte (unlabeled 5-MTHF) for calibration. Cost-effective.
Cons:Matrix Mismatch. The extraction efficiency and ion suppression in PBS/BSA often differ from human plasma.
Validation Requirement: You must prove Parallelism .[1][2][3] The slope of the curve in the surrogate matrix must match the slope of the standard addition curve in the authentic matrix.
Approach B: Surrogate Analyte (The "Isotope" Method)[3]
Concept: Use the authentic matrix (human plasma) but quantify a Stable Isotope Labeled (SIL) standard (e.g., 13C5-5-MTHF) as the surrogate for the endogenous analyte.
Pros:Perfect Matrix Match. You are calibrating in the exact biological fluid. Compensates for all matrix effects.
Cons: Expensive. Assumes the SIL and analyte have identical ionization efficiency (usually true for 13C, less certain for Deuterium due to isotope effects).
Visualizing the Validation Workflow
The following diagram illustrates the decision process for selecting a validation strategy based on regulatory requirements (ICH M10).
Figure 1: Decision tree for endogenous metabolite validation strategies compliant with ICH M10.
Part 3: Critical Pre-Analytical Protocols (The Self-Validating System)
Data integrity for 5-MTHF is lost before the sample reaches the mass spec if stabilization is ignored. 5-MTHF oxidizes rapidly to 5-methyl-5,6-dihydrofolate.
The "Ascorbic Acid Shield" Protocol
This protocol creates a self-validating system where the Internal Standard (IS) tracks degradation.
Internal Standard: 13C5-5-MTHF (Add before extraction).
Step-by-Step Methodology:
Collection: Draw blood into K2EDTA tubes (avoid Heparin if possible to reduce interferences).
Immediate Stabilization: Within 30 minutes, centrifuge at 4°C. Immediately transfer plasma to amber tubes containing the Stabilizer (Ratio: 10 µL stabilizer per 100 µL plasma).
Why? Ascorbic acid acts as a preferential antioxidant.
IS Addition: Add the SIL-IS (13C5-5-MTHF) before any SPE or protein precipitation steps.
Self-Validation: If oxidation occurs during processing, the SIL-IS will oxidize at the same rate as the analyte. The ratio remains constant, preserving accuracy.
Extraction (SPE):
Condition Phenyl or C18 SPE plate with Methanol then Water.
Load Plasma (acidified).
Wash with 5% Methanol (removes salts).
Elute with high organic (e.g., 70% ACN with 0.1% Formic Acid).
LC-MS/MS Analysis:
Column: C18 or PFP (Pentafluorophenyl) – PFP provides better separation of polar folate vitamers.
Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.
Mode: Positive ESI (MRM).
Visualizing the Instability Pathway
Understanding the degradation pathway is essential for troubleshooting.
Figure 2: The oxidative degradation pathway of 5-MTHF to MeFox, inhibited by Ascorbic Acid.
Part 4: Validation Data Summary
When publishing or reviewing validation data, ensure the method meets these specific criteria derived from successful CDC and clinical applications.
Parameter
Acceptance Criteria (FDA/EMA)
Typical 5-MTHF Performance
Linearity
r² > 0.99
0.5 – 100 ng/mL (Dynamic Range)
Precision (CV%)
< 15% (20% at LLOQ)
Intra-day: 2.8% – 6.0%Inter-day: 4.0% – 9.0%
Accuracy (Bias)
± 15% (± 20% at LLOQ)
95% – 108% (using SIL-IS correction)
Recovery
Consistent (not necessarily 100%)
85% – 100% (SPE methods)
Matrix Effect
Matrix Factor ~ 1.0
0.9 – 1.1 (Normalized to IS)
Stability
< 15% degradation
Stable for 24h at 4°C only with Ascorbic Acid
Key Reference Data:
Studies utilizing LC-MS/MS have demonstrated that 5-MTHF concentrations in serum are typically 6–10% higher than those measured by Microbiological Assays (MA). This is attributed to the superior extraction efficiency of organic solvents used in LC-MS/MS compared to the buffers used in MA, rather than analytical bias.
References
Centers for Disease Control and Prevention (CDC). Laboratory Procedure Manual: Folate Vitamers in Serum by LC-MS/MS.
[Link]
U.S. Food and Drug Administration (FDA). Bioanalytical Method Validation Guidance for Industry (2018).
[Link][4]
European Medicines Agency (EMA) / ICH. ICH M10 on Bioanalytical Method Validation (2022).
[Link]
Hannisdal, R., et al. Analytical Recovery of Folate and its Degradation Products in Human Serum by LC-MS/MS. Journal of Chromatography B.
[Link]
Jones, B.R., et al. Surrogate Matrix and Surrogate Analyte Approaches for Definitive Quantitation of Endogenous Biomolecules.[1] Bioanalysis.[1][2][3][5][6][7][8][9][10][11][12][13]
[Link]
The Clear Choice in Active Folate: An In Vivo Comparative Guide to 5-Methyltetrahydrofolic Acid and Its Glucosamine Salt
For researchers and drug development professionals navigating the complexities of folate supplementation, the choice of the active folate form is a critical determinant of efficacy. This guide provides an in-depth, evide...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers and drug development professionals navigating the complexities of folate supplementation, the choice of the active folate form is a critical determinant of efficacy. This guide provides an in-depth, evidence-based comparison of 5-Methyltetrahydrofolic acid (5-MTHF) and its advanced glucosamine salt formulation. We move beyond theoretical advantages to present a cohesive analysis of their in vivo performance, supported by experimental data and detailed protocols.
The central thesis of this guide is that while both forms provide the biologically active (6S)-5-MTHF, the glucosamine salt exhibits superior physicochemical properties that translate into enhanced bioavailability in vivo. This distinction is paramount for applications ranging from pharmaceutical formulations to clinical research where predictable and efficient folate delivery is essential.
Foundational Rationale: Why the Salt Form Matters
5-MTHF is the predominant circulating form of folate in the human body and plays a vital role in the one-carbon metabolism pathway, which is crucial for DNA synthesis, repair, and methylation. Unlike folic acid, 5-MTHF does not require enzymatic reduction by dihydrofolate reductase (DHFR), a step that can be a limiting factor in individuals with certain genetic polymorphisms of the methylenetetrahydrofolate reductase (MTHFR) enzyme.[1] Supplementing directly with 5-MTHF bypasses this potential metabolic bottleneck, ensuring the delivery of the active folate form.
However, 5-MTHF is an inherently unstable molecule. The innovation lies in the development of stable salt forms that protect the active moiety and enhance its solubility and absorption. The two most commercially relevant forms are the calcium salt and the glucosamine salt. This guide will elucidate why the choice of the salifying agent is not trivial and has significant pharmacokinetic implications.
The in vivo journey of a compound begins with its ability to be dissolved and absorbed. In this regard, the glucosamine salt of 5-MTHF demonstrates a significant advantage over its calcium salt counterpart.
The amorphous form can contribute to a more homogeneous and reproducible solubilization process.
Stability
High, with glucosamine acting as a stabilizer.
Less stable than the glucosamine salt, particularly in amorphous forms.[5][6]
Enhanced stability ensures the integrity of the active 5-MTHF molecule until it reaches the site of absorption.
The remarkably higher water solubility of the glucosamine salt—over 100 times that of the calcium salt—is a key differentiator.[3] This property is hypothesized to be a primary driver of its enhanced bioavailability, as will be detailed in the following sections.
In Vivo Pharmacokinetic Comparison: Evidence from Preclinical and Clinical Studies
The ultimate measure of a drug's or nutrient's efficacy is its performance within a biological system. Multiple studies have compared the pharmacokinetic profiles of different 5-MTHF salts and folic acid, with a consistent trend favoring the glucosamine salt.
Preclinical Data: Rat Model
A pivotal study by Miraglia et al. (2016) in Sprague-Dawley rats provides a direct comparison of the oral bioavailability of 5-MTHF glucosamine salt, 5-MTHF calcium salt, and folic acid. The results, summarized below, are striking.[7]
Parameter
5-MTHF Glucosamine Salt
5-MTHF Calcium Salt
Folic Acid
Cmax (ng/mL)
879.6 ± 330.3
486.8 ± 184.1
281.5 ± 135.7
AUC0-8h (ng/mL·h)
1123.9
997.6
114.7
Relative Bioavailability
1.8x higher Cmax than Ca salt; 3.1x higher Cmax than folic acid. 9.7x higher AUC than folic acid.
These findings demonstrate that the glucosamine salt leads to a significantly higher peak plasma concentration (Cmax) and a greater overall exposure (Area Under the Curve - AUC) compared to both the calcium salt and folic acid.[7] The nearly 10-fold increase in AUC compared to folic acid underscores the efficiency of bypassing the DHFR enzymatic conversion.
Another study in rats by Lee et al. (2021) compared a novel crystalline form of 5-MTHF calcium salt with the amorphous glucosamine salt. While the study highlighted the stability of the new calcium salt form, the data also showed that the glucosamine salt had a higher relative bioavailability.[4]
Human Clinical Data
Evidence from human trials further supports the enhanced bioavailability of the glucosamine salt. Data from a clinical trial comparing Quatrefolic® (glucosamine salt) to 5-MTHF calcium salt revealed the following:[2]
Parameter
5-MTHF Glucosamine Salt (Quatrefolic®)
5-MTHF Calcium Salt
Mean Cmax (nmol/L)
94.56
85.29
Mean AUC0-24h (nmol/L·h)
594.2
501.1
Relative Bioavailability
~10.9% higher Cmax; ~9.6% higher AUC
These results confirm that the superior physicochemical properties of the glucosamine salt translate to improved pharmacokinetic parameters in humans, indicating more efficient absorption and greater systemic availability of the active folate.[2]
Experimental Protocols
To ensure scientific integrity and reproducibility, this section provides detailed methodologies for key in vivo experiments.
Comparative Bioavailability Study in a Rat Model
This protocol is based on the methodology described by Miraglia et al. (2016).
Objective: To compare the oral bioavailability of 5-MTHF glucosamine salt, 5-MTHF calcium salt, and a control (e.g., folic acid).
Materials:
Male Sprague-Dawley rats (50-60 days old)
5-MTHF glucosamine salt
5-MTHF calcium salt
Folic acid
Vehicle for oral administration (e.g., water)
Blood collection supplies (e.g., EDTA tubes)
Centrifuge
HPLC with fluorimetric detection or LC-MS/MS system
Procedure:
Animal Acclimatization: House rats in a controlled environment (12-hour light/dark cycle, controlled temperature and humidity) for at least one week prior to the experiment. Provide standard chow and water ad libitum.
Fasting: Fast animals overnight (approximately 12 hours) before dosing, with free access to water.
Dosing: Divide rats into treatment groups (n=6 per group). Administer a single oral dose of each folate form (e.g., 70 µg/kg of 5-MTHF equivalents) via gavage.
Blood Sampling: Collect blood samples (e.g., via tail vein or retro-orbital sinus) at predetermined time points (e.g., 0, 15, 30, 60, 120, 240, and 480 minutes post-dose). Collect blood into EDTA-containing tubes.
Plasma Preparation: Immediately centrifuge the blood samples (e.g., 3000 x g for 10 minutes at 4°C) to separate the plasma.
Sample Stabilization and Storage: Transfer the plasma to a new tube containing a stabilizing agent (e.g., ascorbic acid) to prevent folate degradation. Store samples at -80°C until analysis.
Bioanalysis: Determine the concentration of 5-MTHF in plasma samples using a validated HPLC with fluorimetric detection or LC-MS/MS method.
Pharmacokinetic Analysis: Calculate key pharmacokinetic parameters (Cmax, Tmax, AUC) for each treatment group using non-compartmental analysis.
Statistical Analysis: Compare the pharmacokinetic parameters between groups using appropriate statistical tests (e.g., ANOVA).
Visualizing the Path to Bioavailability
The following diagrams illustrate the key concepts and workflows discussed in this guide.
Caption: Folate Metabolism Pathway: Glucosamine salt bypasses the rate-limiting DHFR step.
Caption: Workflow for a comparative in vivo bioavailability study.
Conclusion and Future Directions
For researchers and developers, the choice of 5-MTHF glucosamine salt can lead to more predictable dosing, lower required dosages to achieve therapeutic plasma concentrations, and circumvention of the metabolic variability associated with folic acid conversion. This makes it an ideal candidate for pharmaceutical applications, premium nutritional supplements, and clinical trials where precise folate delivery is paramount.
Future research should continue to explore the long-term clinical outcomes of supplementation with 5-MTHF glucosamine salt, particularly in populations with MTHFR polymorphisms and in the context of various health conditions where optimal folate status is critical.
References
Miraglia, N., Agostinetto, M., Bianchi, D., & Valoti, E. (2016). Enhanced oral bioavailability of a novel folate salt: comparison with folic acid and a calcium folate salt in a pharmacokinetic study in rats. Minerva ginecologica, 68(2), 99–105. [Link]
Gnosis by Lesaffre. (n.d.). FOLATE vs. 5-MTHF Calcium Salt. Hermes Consilium. [Link]
Gnosis by Lesaffre. (n.d.). The 4th generation folate. [Link]
Lee, H., Kim, M., Lee, J., & Kim, Y. (2021). Improved Stability of a Stable Crystal Form C of 6S-5-Methyltetrahydrofolate Calcium Salt, Method Development and Validation of an LC–MS/MS Method for Rat Pharmacokinetic Comparison. Molecules, 26(19), 5971. [Link]
Malik, M., et al. (2023). Comparative in vitro evaluation of (6S)-5-methyltetrahydrofolate brands: The post market surveillance for quality assessment. International Journal of Biology, Pharmacy and Allied Sciences, 12(12), 548-560. [Link]
Methyl-Life®. (2025). Cerebrofolate vs Quatrefolic vs Metafolin vs Magnafolate. [Link]
Gnosis by Lesaffre. (2021, December 14). Glucosamine-salt vs Calcium Salt: Discover the different forms of active folate. [Link]
Gnosis by Lesaffre. (2025, January 21). New Findings Reveal Superior Folate Bioavailability Solution. [Link]
U.S. Food and Drug Administration. (2022). Bioavailability and Bioequivalence Studies Submitted in NDAs or INDs — General Considerations. [Link]
Schön, C., Micka, A., Menzel, D., Wilhelm, M., & Obeid, R. (2025). Pharmacokinetics of (6S)-5-Methyltetrahydrofolate dicholine salt compared to folic acid: a randomized double-blind single dose cross-over study. Food & Nutrition Research, 69. [Link]
Obeid, R., Schön, C., Pietrzik, K., Menzel, D., Wilhelm, M., Smulders, Y., & Stangl, G. I. (2022). Pharmacokinetics of Sodium and Calcium Salts of (6S)-5-Methyltetrahydrofolic Acid Compared to Folic Acid and Indirect Comparison of the Two Salts. Nutrients, 14(19), 4058. [Link]
Prinz-Langenohl, R., Brämswig, S., Tobolski, O., Smulders, Y. M., Smith, D. E., Finglas, P. M., & Pietrzik, K. (2009). [6S]-5-methyltetrahydrofolate increases plasma folate more effectively than folic acid in women with the homozygous or heterozygous 677C-->T mutation of methylenetetrahydrofolate reductase. The British journal of nutrition, 102(11), 1633–1638. [Link]
Correlating In Vitro and In Vivo Efficacy of 5-Methyltetrahydrofolic Acid: A Comparative Analysis
An In-Depth Technical Guide for Researchers This guide provides a comprehensive analysis of the methodologies used to correlate the in vitro and in vivo efficacy of 5-Methyltetrahydrofolic acid (5-MTHF), the biologically...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide for Researchers
This guide provides a comprehensive analysis of the methodologies used to correlate the in vitro and in vivo efficacy of 5-Methyltetrahydrofolic acid (5-MTHF), the biologically active form of folate. Designed for researchers, scientists, and drug development professionals, this document delves into the experimental data and protocols that underpin our understanding of 5-MTHF's performance compared to other folate forms, such as folic acid and folinic acid.
Introduction: The Critical Role of 5-MTHF in One-Carbon Metabolism
Folate is an essential B-vitamin that plays a pivotal role in one-carbon metabolism, a network of biochemical reactions crucial for DNA synthesis, repair, and methylation. The synthetic form, folic acid, must be reduced and methylated through a multi-step enzymatic process to become biologically active 5-MTHF. Genetic polymorphisms in the enzymes involved in this conversion, particularly methylenetetrahydrofolate reductase (MTHFR), can impair the body's ability to utilize folic acid effectively. This has led to a growing interest in 5-MTHF as a direct source of active folate, bypassing these potential metabolic bottlenecks.
This guide will explore the in vitro and in vivo evidence that characterizes the efficacy of 5-MTHF, providing a framework for its evaluation and comparison with other folate sources.
In Vitro Assessment of 5-MTHF Efficacy: Cellular Models and Mechanistic Insights
In vitro models offer a controlled environment to dissect the cellular uptake, metabolism, and functional activity of 5-MTHF at a mechanistic level. The choice of cell line and assay is critical and should be guided by the specific research question.
Cell Proliferation Assays: Folate-dependent cell lines, such as HeLa (human cervical cancer) and KB (human oral cancer) cells, are cultured in folate-deficient media and then supplemented with various forms of folate. The extent of cell proliferation is a direct measure of the bioavailability and metabolic activity of the folate source.
Cellular Uptake Studies: Radiolabeled folates or mass spectrometry can be employed to quantify the rate and extent of 5-MTHF uptake by cells. This provides insights into the efficiency of folate transporters, such as the proton-coupled folate transporter (PCFT) and the reduced folate carrier (RFC).
Homocysteine Remethylation Assays: The ability of 5-MTHF to act as a methyl donor for the remethylation of homocysteine to methionine can be assessed in various cell types. A decrease in intracellular or secreted homocysteine levels serves as a functional biomarker of 5-MTHF activity.
Parameter
5-Methyltetrahydrofolic Acid (5-MTHF)
Folic Acid
Folinic Acid (5-Formyl-THF)
Reference
Cellular Uptake Efficiency
High; directly utilized by folate transporters.
Lower; requires enzymatic reduction prior to efficient transport.
High; readily transported into cells.
Support of Cell Growth in Folate-Deficient Media
High; directly enters the folate cycle.
Moderate to High; dependent on cellular reductase activity.
High; readily converted to other active folate forms.
Effect on Homocysteine Levels
Direct and rapid reduction in homocysteine.
Indirect reduction; requires conversion to 5-MTHF.
Indirect reduction; requires conversion to 5-MTHF.
Cell Culture: Culture HeLa or KB cells in standard folate-replete medium until they reach 70-80% confluency.
Folate Depletion: Wash the cells with phosphate-buffered saline (PBS) and switch to a folate-deficient medium for 24-48 hours to deplete intracellular folate stores.
Folate Supplementation: Seed the cells in 96-well plates in the folate-deficient medium and supplement with a range of concentrations of 5-MTHF, folic acid, or folinic acid.
Incubation: Incubate the plates for 48-72 hours to allow for cell proliferation.
Quantification: Assess cell viability and proliferation using a standard method such as the MTT assay or by direct cell counting.
Data Analysis: Plot the cell proliferation data against folate concentration to determine the effective concentration (EC50) for each folate form.
Caption: Workflow for in vitro cell proliferation assay.
In Vivo Efficacy of 5-MTHF: Animal Models and Human Clinical Trials
In vivo studies are essential to understand the systemic effects of 5-MTHF, including its absorption, distribution, metabolism, and excretion (ADME) profile, and its overall physiological impact.
Animal Models of Folate Deficiency: Rodent models fed a folate-deficient diet are commonly used to study the ability of different folate forms to replete folate stores and correct deficiency-related pathologies, such as neural tube defects and anemia.
Human Clinical Trials: Randomized controlled trials in human subjects are the gold standard for assessing the clinical efficacy of 5-MTHF. Key biomarkers include:
Plasma and Red Blood Cell (RBC) Folate Levels: Direct measures of folate status.
Plasma Homocysteine Levels: A sensitive functional biomarker of folate status; elevated homocysteine is a risk factor for cardiovascular disease.
Clinical Endpoints: Improvement in conditions associated with folate deficiency, such as megaloblastic anemia, and reduction in risk for neural tube defects.
Parameter
5-Methyltetrahydrofolic Acid (5-MTHF)
Folic Acid
Reference
Bioavailability
High; readily absorbed and does not require metabolic conversion.
Variable; dependent on the activity of DHFR and MTHFR enzymes. Unmetabolized folic acid can appear in circulation.
Effect on Plasma Folate
Rapid and sustained increase in plasma 5-MTHF.
Slower increase in plasma 5-MTHF; potential for accumulation of unmetabolized folic acid.
Effect on Plasma Homocysteine
More effective at lowering homocysteine levels, particularly in individuals with MTHFR polymorphisms.
Less effective at lowering homocysteine in individuals with MTHFR polymorphisms.
Subject Recruitment: Recruit healthy volunteers with informed consent. Genetic screening for MTHFR polymorphisms can be included.
Baseline Sampling: Collect baseline blood samples to measure plasma folate and homocysteine levels.
Supplementation: Administer a single oral dose of 5-MTHF or folic acid.
Serial Blood Sampling: Collect blood samples at regular intervals (e.g., 0.5, 1, 2, 4, 6, 8, 12, 24 hours) post-supplementation.
Bioanalysis: Analyze plasma samples for concentrations of 5-MTHF, folic acid, and homocysteine using validated methods such as LC-MS/MS.
Pharmacokinetic Analysis: Calculate key pharmacokinetic parameters, including Cmax (maximum concentration), Tmax (time to maximum concentration), and AUC (area under the curve).
Caption: Workflow for a human pharmacokinetic study.
Correlating In Vitro and In Vivo Findings: A Unified Perspective
The correlation between in vitro and in vivo data is crucial for a comprehensive understanding of 5-MTHF's efficacy. In vitro studies provide the mechanistic foundation, demonstrating the direct cellular advantages of 5-MTHF, such as its efficient uptake and immediate availability for metabolic reactions. These findings help to explain the observations from in vivo studies, where 5-MTHF often exhibits superior bioavailability and a more pronounced effect on biomarkers like homocysteine, especially in individuals with genetic variations in folate metabolism.
Caption: Correlation between in vitro mechanisms and in vivo outcomes.
Conclusion
The collective evidence from both in vitro and in vivo studies strongly supports the efficacy of 5-Methyltetrahydrofolic acid as a direct and highly bioavailable source of active folate. Its ability to bypass key enzymatic steps in the folate activation pathway translates to tangible advantages over folic acid, particularly in populations with MTHFR polymorphisms. For researchers and drug development professionals, a thorough understanding of the complementary nature of in vitro and in vivo models is paramount for the accurate evaluation and application of 5-MTHF in various research and clinical settings.
References
Patanwala I, King MJ, Barrett DA, et al. Folic acid handling by the human gut: implications for food fortification and supplementation. Am J Clin Nutr. 2014;100(2):593-599. [Link]
Scaglione F, Panzavolta G. Folate, folic acid and 5-methyltetrahydrofolate are not the same thing. Xenobiotica. 2014;44(5):480-488. [Link]
Matherly LH, Hou Z. Structure and function of the reduced folate carrier a paradigm for membrane-transport proteins. Vitam Horm. 2008;79:145-184. [Link]
Sweeney MR, McPartlin J, Scott J. Folic acid fortification and public health: report on a meeting of the Scientific Committee of the Food Safety Authority of Ireland. Br J Nutr. 2007;98(4):675-679. [Link]
Venn BJ, Green TJ, Moser R, Mann JI. Comparison of the effect of low-dose supplementation with L-5-methyltetrahydrofolate or folic acid on plasma homocysteine: a randomized placebo-controlled study. Am J Clin Nutr. 2003;77(3):658-662. [Link]
Validation
A Researcher's Guide to the Independent Validation of 5-Methyltetrahydrofolate (5-MTHF) Research Findings
This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to independently validate published research findings concerning 5-Methyltetrahydrofolic acid (5-MTHF). In an...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to independently validate published research findings concerning 5-Methyltetrahydrofolic acid (5-MTHF). In an environment of ever-evolving scientific claims, the principles of rigorous, independent verification are paramount to ensuring the integrity and application of research. This document moves beyond a simple recitation of protocols to explain the underlying scientific rationale for experimental choices, thereby empowering researchers to design and execute robust validation studies.
Section 1: The Critical Need for Independent Validation in 5-MTHF Research
5-Methyltetrahydrofolic acid, the biologically active form of folate, is the subject of extensive research, particularly concerning its bioavailability, stability, and clinical efficacy compared to folic acid. However, the existing body of literature presents a landscape of varied and sometimes conflicting results. A systematic review of studies on the bioavailability of oral folate supplements noted significant methodological limitations and contradictory findings.[1][2] This underscores the necessity for independent validation to build a reliable consensus and inform evidence-based recommendations.
Key areas demanding rigorous independent validation include:
Bioavailability Claims: Direct comparisons of 5-MTHF and folic acid, as well as different salt forms of 5-MTHF, often yield varied results. Independent verification of pharmacokinetic parameters is crucial.
Product Formulation and Isomer Purity: The synthesis of 5-MTHF can result in a racemic mixture of the bioactive L-isomer and the inactive D-isomer. Verifying the isomeric purity of 5-MTHF in supplements is essential for accurate dosage and efficacy.
Stability Under Physiological and Storage Conditions: The stability of 5-MTHF is influenced by factors such as oxygen, temperature, and light, which can impact its therapeutic effectiveness.[3][4]
Influence of Genetic Factors: The activity of the methylenetetrahydrofolate reductase (MTHFR) enzyme, which is subject to common genetic polymorphisms, can influence folate metabolism.[5][6] Validating the impact of these polymorphisms on 5-MTHF efficacy is a key area of research.
Section 2: A Framework for Independent Validation
A successful validation study is built on a foundation of well-defined protocols and a thorough understanding of the analytical techniques employed. The following sections provide detailed methodologies for validating common research claims related to 5-MTHF.
Validating Bioavailability: A Head-to-Head Comparison with Folic Acid
A frequent claim is the superior bioavailability of 5-MTHF compared to folic acid. Here, we outline a protocol for a randomized, double-blind, crossover study to independently verify this claim.
Caption: Workflow for a 5-MTHF bioavailability study.
Subject Recruitment and Screening:
Recruit a cohort of healthy adult volunteers.
Obtain written informed consent from all participants.
Screen participants based on predefined inclusion and exclusion criteria (e.g., no use of folate-containing supplements for a specified period, normal renal and hepatic function).
Study Design:
Employ a randomized, double-blind, crossover design.
Randomly assign participants to receive either a single oral dose of 5-MTHF or an equimolar dose of folic acid.[7]
Implement a washout period of at least one week between treatments to ensure complete clearance of the initial dose.[7]
After the washout period, participants will cross over to the alternate treatment.
Dosing and Blood Sampling:
Administer the assigned supplement to fasting participants.[7]
Collect serial blood samples into EDTA-containing tubes at baseline (0 hours) and at specified time points post-dosing (e.g., 1, 2, 4, 6, 8, and 24 hours).
Immediately place blood samples on ice and process within one hour to separate plasma.
Store plasma samples at -80°C until analysis.
LC-MS/MS Analysis of Plasma Folates:
Sample Preparation:
Thaw plasma samples on ice.
To 100 µL of plasma, add an internal standard solution (e.g., ¹³C₅-5-MTHF).
Perform protein precipitation by adding a suitable solvent (e.g., methanol).
Vortex and centrifuge to pellet the precipitated proteins.
Transfer the supernatant to a clean tube for analysis.
Chromatographic and Mass Spectrometric Conditions:
Utilize a validated LC-MS/MS method for the simultaneous quantification of 5-MTHF and folic acid.[3][8]
A C18 column is commonly used for separation.
The mobile phase typically consists of an aqueous component with a weak acid (e.g., formic acid) and an organic component (e.g., acetonitrile or methanol).
Employ tandem mass spectrometry in multiple reaction monitoring (MRM) mode for sensitive and specific detection.
Pharmacokinetic and Statistical Analysis:
Calculate the key pharmacokinetic parameters:
Area Under the Curve (AUC): Represents the total drug exposure over time.
Maximum Concentration (Cmax): The highest concentration of the drug in the plasma.
Time to Maximum Concentration (Tmax): The time at which Cmax is reached.
Use appropriate statistical tests (e.g., paired t-test or ANOVA) to compare the pharmacokinetic parameters between the 5-MTHF and folic acid treatment groups.
Parameter
Published Finding (Hypothetical)
Independent Validation Data (Example)
AUC₀₋₂₄ (ng·h/mL)
5-MTHF: 1500 ± 250Folic Acid: 1000 ± 200
5-MTHF: 1450 ± 280Folic Acid: 1050 ± 220
Cmax (ng/mL)
5-MTHF: 200 ± 40Folic Acid: 120 ± 30
5-MTHF: 195 ± 45Folic Acid: 125 ± 35
Tmax (h)
5-MTHF: 1.5 ± 0.5Folic Acid: 2.0 ± 0.7
5-MTHF: 1.6 ± 0.6Folic Acid: 2.1 ± 0.8
Verifying Product Integrity: Quantification and Isomeric Purity of 5-MTHF in Supplements
The therapeutic efficacy of a 5-MTHF supplement is dependent on the presence of the biologically active L-isomer. This protocol details a method for verifying the amount of L-5-MTHF and detecting the presence of the inactive D-isomer.
Caption: Workflow for 5-MTHF isomer analysis in supplements.
Standard and Sample Preparation:
Prepare a stock solution of a certified L-5-MTHF reference standard.
Prepare a stock solution of a D,L-5-MTHF racemic mixture to confirm the elution order and resolution of the two isomers.
Accurately weigh a representative portion of the 5-MTHF supplement.
Extract the 5-MTHF using an aqueous solution containing a stabilizing agent like L-cysteine to prevent oxidation.[1]
Sonicate and vortex to ensure complete dissolution.
Filter the extract through a 0.45 µm filter before injection.
Chiral HPLC-MS Method:
Chromatographic System: Utilize an HPLC system coupled to a mass spectrometer.
Chiral Column: Employ a chiral stationary phase column, such as a ChiralPak HSA, designed to separate enantiomers.[1]
Mobile Phase: An isocratic mobile phase consisting of an aqueous buffer (e.g., ammonium acetate) and a small percentage of an organic modifier (e.g., acetonitrile) is often effective.[1]
Mass Spectrometric Detection: Use a mass spectrometer in selected ion monitoring (SIM) mode to specifically detect the molecular ion of 5-MTHF.
Data Analysis and Purity Calculation:
Integrate the peak areas corresponding to the L- and D-isomers in the chromatograms of the supplement sample.
Quantify the amount of L-5-MTHF in the sample by comparing its peak area to a standard curve generated from the L-5-MTHF reference standard.
Calculate the isomeric purity using the following formula:
% L-isomer = (Area of L-isomer / (Area of L-isomer + Area of D-isomer)) * 100
Parameter
Published Claim (Hypothetical)
Independent Validation Data (Example)
L-5-MTHF Content per Serving
1000 µg
985 µg
D-5-MTHF Content per Serving
Not detected
15 µg
Isomeric Purity (% L-isomer)
>99%
98.5%
Section 3: Ensuring Scientific Integrity through Method Validation
Every analytical method used in a validation study must itself be validated to ensure its reliability. The International Council for Harmonisation (ICH) Q2(R1) guideline provides a framework for this process.[9][10][11]
Key Analytical Performance Characteristics to Validate:
Specificity: The ability to assess the analyte unequivocally in the presence of other components.
Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.
Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.
Accuracy: The closeness of the test results obtained by the method to the true value.
Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes:
Repeatability: Precision under the same operating conditions over a short interval of time.
Intermediate Precision: Precision within the same laboratory but on different days, with different analysts, or with different equipment.
Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.
Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.
Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.
References
Patel, D. D., & Patel, J. K. (2018). A Systematic Review of the Bioavailability of Various Oral Forms of Folate Supplementation in Healthy Populations and Animal Models. Journal of Dietary Supplements, 15(4), 505-519. [Link]
ResearchGate. (2018). The Bioavailability of Various Oral Forms of Folate Supplementation in Healthy Populations and Animal Models: A Systematic Review. [Link]
Zimmer, M., et al. (2021). HPLC-MS-Based Method for Determination of the D- and L- 5-Methyltetrahydrofolate Isomer Ratio in Dietary Supplements. Journal of AOAC INTERNATIONAL. [Link]
Thippeswamy, T. G. (2021). Development of simple method for the determination of 5-Methyl tetrahydrofolate in Dried Blood Spot by High Performance Liquid Chromatography (HPLC). International Journal of Pharmaceutical Sciences and Drug Research, 13(3), 243-247. [Link]
Phillips, K. M., et al. (2005). Stability of 5-methyltetrahydrofolate in frozen fresh fruits and vegetables. Food Chemistry, 92(4), 587-595. [Link]
Fazili, Z., et al. (2017). A high-throughput LC-MS/MS method suitable for population biomonitoring measures five serum folate vitamers and one oxidation product. Analytical and Bioanalytical Chemistry, 409(14), 3515-3526. [Link]
Willems, F. F., et al. (2003). Pharmacokinetic study on the utilisation of 5-methyltetrahydrofolate and folic acid in patients with coronary artery disease. British Journal of Pharmacology, 140(3), 513-516. [Link]
Zou, A., et al. (2018). Development and Validation of a Rapid High-Performance Liquid Chromatography–Tandem Mass Spectrometric Method for Determination of Folic Acid in Human Plasma. Molecules, 23(10), 2633. [Link]
Obeid, R., et al. (2025). Dependence of bioavailability of folic acid and (6S)-5-methyltetrahydrofolate on baseline red blood cell folate concentrations in infants. Request PDF. [Link]
Liew, S. C., & Gupta, E. D. (2015). MTHFR C677T polymorphism analysis: A simple, effective restriction enzyme-based method improving previous protocols. Journal of clinical pathology, 68(4), 324–326. [Link]
Girelli, D., et al. (2001). 5-Methyltetrahydrofolic acid and folic acid measured in plasma with liquid chromatography tandem mass spectrometry: applications to folate absorption and metabolism. Clinical Chemistry, 47(7), 1267-1274. [Link]
ICH. (2005). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]
Midttun, Ø., et al. (2009). Liquid Chromatography–Tandem Mass Spectrometry Analysis of Folate and Folate Catabolites in Human Serum. Clinical Chemistry, 55(6), 1147-1155. [Link]
ClinicalTrials.gov. (2024). Bioavailability Study of Folate in Healthy Subjects. [Link]
Jastrebova, J., et al. (2003). Stability of dietary 5-formyl-tetrahydrofolate and its determination by HPLC: A pilot study on impact of pH, temperature and antioxidants on analytical results. Food Chemistry, 80(3), 425-432. [Link]
European Medicines Agency. (1995). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. [Link]
College of Genetics and Rare Diseases. (2019). Guidelines for MTHFR polymorphism testing. [Link]
Rai, V. (2025). MTHFR Gene Polymorphisms: A Single Gene with Wide-Ranging Clinical Implications—A Review. Journal of Personalized Medicine, 15(1), 1. [Link]
Gouveia, G., et al. (2021). Targeted Metabolomics: The LC-MS/MS Based Quantification of the Metabolites Involved in the Methylation Biochemical Pathways. Metabolites, 11(7), 412. [Link]
FDA. (2015). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]
Scaglione, F., & Panzavolta, G. (2014). Supplementation with Folic Acid or 5-Methyltetrahydrofolate and Prevention of Neural Tube Defects: An Evidence-Based Narrative Review. Nutrients, 6(4), 1467-1485. [Link]
Li, G., et al. (2021). Improved Stability of a Stable Crystal Form C of 6S-5-Methyltetrahydrofolate Calcium Salt, Method Development and Validation of an LC–MS/MS Method for Rat Pharmacokinetic Comparison. Molecules, 26(19), 5990. [Link]
College of American Pathologists. (2022). 5,10-Methylenetetrahydrofolate Reductase (MTHFR). [Link]
ResearchGate. (2026). 5-methyltetrahydrofolate (5-MTHF) in Dietary Supplements (DS): Isomer Composition and Dosage Form Performance at the Initial Shelf-life. [Link]
Liu, L., et al. (2015). Simultaneous quantitation of folic acid and 5-methyltetrahydrofolic acid in Human plasma by HPLC-MS/MS and its application to a pharmacokinetic study. Journal of Pharmaceutical and Biomedical Analysis, 115, 56-62. [Link]
A Senior Application Scientist's Guide to the Proper Disposal of 5-Methyltetrahydrofolic Acid Disodium Salt
For researchers and drug development professionals, maintaining a safe and compliant laboratory environment is paramount. While 5-Methyltetrahydrofolic acid disodium salt is a vital compound in various biological studies...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers and drug development professionals, maintaining a safe and compliant laboratory environment is paramount. While 5-Methyltetrahydrofolic acid disodium salt is a vital compound in various biological studies, its handling and disposal demand meticulous attention to detail. This guide provides a comprehensive, step-by-step framework for its proper disposal, ensuring the safety of laboratory personnel and the protection of our environment. The procedures outlined below are synthesized from authoritative safety data sheets and regulatory guidelines, emphasizing the causality behind each recommendation.
Foundational Knowledge: Hazard Assessment
Before any disposal protocol can be initiated, a thorough understanding of the compound's potential hazards is essential. This assessment directly informs the necessary safety precautions and disposal methodology. 5-Methyltetrahydrofolic acid and its salts, while not classified as acutely toxic, present specific risks that necessitate careful handling.
According to safety data sheets (SDS), the primary hazards are associated with direct contact and inhalation.[1] One supplier classifies the hydrate form as a skin sensitizer, which may cause an allergic reaction upon contact.[2] Other suppliers of similar folate compounds list potential for skin irritation, serious eye irritation, and respiratory tract irritation.[1][3]
| Specific Target Organ Toxicity | H335: May cause respiratory irritation |[1] |
This hazard profile underscores the necessity of preventing the compound, in its solid or dissolved state, from entering the general waste stream or sewage systems, where it could have unintended environmental or health consequences.[2]
Mandatory Personal Protective Equipment (PPE)
Given the identified hazards, the following PPE is mandatory when handling or disposing of 5-Methyltetrahydrofolic acid disodium salt to prevent accidental exposure.
Eye Protection: Safety glasses or chemical safety goggles are required to prevent eye contact with the powder.[1][4]
Hand Protection: Wear appropriate protective gloves (e.g., nitrile) to prevent skin contact and potential sensitization.[1][5]
Respiratory Protection: For handling larger quantities or when dust generation is likely, a NIOSH-approved N95 respirator or equivalent is recommended.[5]
Protective Clothing: A standard laboratory coat should be worn. Ensure that any contaminated clothing is removed promptly and washed before reuse.[1][3]
Disposal Decision Workflow
The correct disposal path depends on the nature of the waste (pure chemical, contaminated material, or empty container) and, most critically, your institution's and region's specific regulations. The following diagram illustrates a logical workflow for making this determination.
Navigating the Safe Handling of 5-Methyltetrahydrofolic Acid Disodium Salt: A Guide for Laboratory Professionals
As researchers and drug development professionals, our commitment to scientific advancement must be matched by an unwavering dedication to safety. This guide provides essential, immediate, and in-depth procedural guidanc...
Author: BenchChem Technical Support Team. Date: February 2026
As researchers and drug development professionals, our commitment to scientific advancement must be matched by an unwavering dedication to safety. This guide provides essential, immediate, and in-depth procedural guidance for the safe handling of 5-Methyltetrahydrofolic acid disodium salt, a bioactive form of folate critical in various pharmaceutical and nutraceutical applications.[1] Moving beyond mere compliance, this document aims to instill a deep understanding of the principles behind each safety recommendation, ensuring a self-validating system of laboratory practice.
Understanding the Hazard Profile
5-Methyltetrahydrofolic acid disodium salt is classified as hazardous, with the potential to cause skin irritation, serious eye irritation, and respiratory irritation. It is also harmful if swallowed.[2] These hazards dictate the necessity for stringent personal protective equipment (PPE) protocols to prevent accidental exposure.
Core Personal Protective Equipment (PPE) Requirements
A foundational principle of laboratory safety is the consistent and correct use of PPE. The following table summarizes the minimum PPE requirements for handling 5-Methyltetrahydrofolic acid disodium salt in a powdered form.
PPE Component
Specification
Rationale
Hand Protection
Two pairs of powder-free, latex-free gloves tested for use with chemotherapy drugs (ASTM D6978 rated).[3][4]
The double-gloving technique provides an additional barrier against contamination. Powder-free gloves are essential as powder can absorb hazardous materials.[5]
Eye Protection
Goggles that provide a complete seal around the eyes.[3][5]
Protects against airborne particles and potential splashes, which can cause serious eye irritation.[2] Standard safety glasses with side shields are not sufficient.[5]
Essential for preventing the inhalation of the powdered compound, which can cause respiratory irritation.[2] Surgical masks do not offer adequate respiratory protection from drug exposure.[6]
Body Protection
A disposable, long-sleeved gown with a back closure and elastic or knit cuffs.[3][5]
Prevents skin contact and contamination of personal clothing. The back closure provides better protection than a front-closing lab coat.
Foot Protection
Disposable, water-resistant, and skid-resistant shoe covers.[3]
Protects personal footwear from contamination and prevents the spread of the chemical outside of the work area.
Head and Hair Covering
A bouffant cap that covers the ears, head, and forehead.[3]
Prevents contamination of the hair and reduces the risk of transferring the chemical.
Procedural Guidance: From Receipt to Disposal
A comprehensive safety plan extends beyond the immediate handling of the chemical and encompasses the entire lifecycle of the product within the laboratory.
Receiving and Storage
Inspect Upon Receipt: Visually inspect the container for any signs of damage or leakage. If compromised, do not open and follow your institution's hazardous material spill protocol.
Designated Storage: Store 5-Methyltetrahydrofolic acid disodium salt in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[7] The recommended storage temperature is typically -20°C.[1][8] The container should be kept tightly closed.[2]
Handling and Preparation of Solutions
The following workflow illustrates the key steps and decision points for safely handling 5-Methyltetrahydrofolic acid disodium salt.
Caption: Experimental workflow for handling 5-Methyltetrahydrofolic acid disodium salt.
Step-by-Step Protocol:
Donning PPE: Before entering the designated handling area, correctly don all required PPE as outlined in the table above.
Ventilation: All handling of the powdered form of 5-Methyltetrahydrofolic acid disodium salt should be conducted in a certified chemical fume hood or a Class II Biosafety Cabinet (BSC) to minimize inhalation exposure.[2][9]
Weighing: Use a dedicated and calibrated balance within the ventilated enclosure. Handle the compound gently to avoid creating airborne dust.
Solution Preparation: When preparing solutions, slowly add the powder to the solvent to minimize dust generation. 5-Methyltetrahydrofolic acid disodium salt is soluble in water.[8]
Decontamination: After handling, thoroughly decontaminate all surfaces and equipment with an appropriate cleaning agent.
Waste Disposal: Dispose of all contaminated materials, including gloves, gowns, and any unused compound, in accordance with local, state, and federal regulations.[2][9] Contaminated materials should be treated as hazardous waste.[10]
Doffing PPE: Remove PPE in a manner that avoids self-contamination. The outer pair of gloves should be removed first.
Hand Washing: Wash hands thoroughly with soap and water after removing all PPE.[2]
Emergency Procedures: Spill and Exposure Management
Even with meticulous planning, accidents can occur. Immediate and appropriate action is crucial to mitigate harm.
Spill Response
The following decision tree outlines the immediate steps to take in the event of a spill.
Caption: Decision tree for responding to a 5-Methyltetrahydrofolic acid disodium salt spill.
Spill Cleanup Protocol (for small, contained spills by trained personnel):
Restrict Access: Cordon off the affected area to prevent the spread of contamination.
Containment: Cover the spill with a suitable absorbent material.[9]
Collection: Carefully collect the absorbed material and any remaining powder using non-sparking tools and place it in a clearly labeled, sealed container for hazardous waste.
Decontamination: Clean the spill area thoroughly with soap and water.[9]
Disposal: Dispose of all cleanup materials as hazardous waste in accordance with institutional and regulatory guidelines.[10]
Personnel Exposure
Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2] Seek immediate medical attention.
Skin Contact: Remove contaminated clothing and wash the affected skin area thoroughly with soap and water.[2] Seek medical attention if irritation develops.
Inhalation: Move the individual to fresh air immediately.[2] If breathing is difficult, provide respiratory support and seek immediate medical attention.
Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[2]
By adhering to these comprehensive safety protocols, researchers can confidently work with 5-Methyltetrahydrofolic acid disodium salt, ensuring both personal safety and the integrity of their scientific endeavors.
References
MedChemExpress. (2025, February 26). 5-Methyltetrahydrofolic acid Safety Data Sheet.
Monobind Inc. (2019, September 17). Safety Data Sheet.
Provista. (2022, August 25). Types of PPE to Wear When Compounding Hazardous Drugs.
